tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate

• CAS: 914349-32-9

Core Science & Biosynthesis

An In-Depth Technical Guide to tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate, a key building block in modern medicinal chemistry. Its unique trifunctionalized indole scaffold, featuring an iodine atom, a nitro group, and a Boc-protecting group, offers a versatile platform for the synthesis of complex therapeutic agents, particularly in the realm of kinase inhibition. This document will delve into its chemical identity, synthesis, characterization, and safe handling, providing actionable insights for its effective utilization in the laboratory.

Chemical Identity and Physicochemical Properties

Tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate is a solid, appearing as a white to light brown powder.[1] Its fundamental properties are summarized in the table below, providing a quick reference for experimental planning.

Property	Value	Source
CAS Number	914349-32-9	[1][2]
Molecular Formula	C₁₃H₁₃IN₂O₄	[1][3]
Molecular Weight	388.16 g/mol	[1]
Melting Point	158-160 °C	[1]
Appearance	White to light brown powder	[1]
Storage Temperature	2-8°C, protect from light	[1]

Strategic Synthesis: A Step-by-Step Protocol

The synthesis of tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate is a multi-step process that requires careful control of reaction conditions to achieve high purity and yield. The overall synthetic strategy involves the initial protection of the indole nitrogen, followed by nitration at the C5 position, and finally, regioselective iodination at the C3 position.

Step 1: N-Boc Protection of Indole

The initial step involves the protection of the indole nitrogen with a tert-butoxycarbonyl (Boc) group. This is a crucial step to prevent side reactions at the nitrogen atom during the subsequent electrophilic substitution reactions.

Experimental Protocol: N-Boc Protection of Indole

• To a stirred solution of indole (1 equivalent) in a suitable solvent such as dichloromethane or tetrahydrofuran, add di-tert-butyl dicarbonate ((Boc)₂O) (1.1 equivalents) and a catalytic amount of 4-(dimethylamino)pyridine (DMAP).

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of ethyl acetate and petroleum ether as the eluent to afford tert-butyl 1H-indole-1-carboxylate.

Step 2: Nitration of N-Boc-Indole

The subsequent step is the regioselective nitration at the C5 position of the indole ring. This reaction is typically carried out using a nitrating agent under controlled temperature conditions to favor the desired isomer. A modern approach avoids the use of harsh nitric acid.[4]

Experimental Protocol: Synthesis of tert-Butyl 5-nitro-1H-indole-1-carboxylate

This protocol is adapted from a general method for the nitration of N-Boc indoles and may require optimization.

• In a reaction vessel, dissolve tert-butyl 1H-indole-1-carboxylate (1 equivalent) in a suitable solvent like acetonitrile.

• Cool the solution to 0-5 °C in an ice bath.

• In a separate vessel, prepare the nitrating agent by reacting an ammonium nitrate salt with trifluoroacetic anhydride.

• Slowly add the nitrating agent to the solution of N-Boc-indole while maintaining the temperature at 0-5 °C.

• Stir the reaction mixture at this temperature for a few hours, monitoring the reaction progress by TLC.

• Upon completion, quench the reaction by carefully adding a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent such as ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield tert-butyl 5-nitro-1H-indole-1-carboxylate.

Step 3: Iodination of tert-Butyl 5-nitro-1H-indole-1-carboxylate

The final step is the regioselective iodination at the electron-rich C3 position of the indole nucleus. This is an electrophilic aromatic substitution reaction.

Experimental Protocol: Synthesis of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate

This is a generalized protocol for electrophilic iodination and should be optimized for this specific substrate.

• Dissolve tert-butyl 5-nitro-1H-indole-1-carboxylate (1 equivalent) in a suitable solvent such as N,N-dimethylformamide (DMF) or dichloromethane (DCM).

• To the stirred solution, add an iodinating agent such as N-iodosuccinimide (NIS) (1.1 equivalents).

• The reaction can be catalyzed by a Lewis acid or a Brønsted acid, if necessary, to enhance the electrophilicity of the iodine source.

• Stir the reaction mixture at room temperature until the starting material is consumed, as monitored by TLC.

• Upon completion, pour the reaction mixture into water and extract the product with an organic solvent like ethyl acetate.

• Wash the organic layer with a saturated aqueous solution of sodium thiosulfate to remove any unreacted iodine, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography on silica gel to obtain tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate as a white to light brown powder.[1]

Diagram of the Synthetic Workflow

Caption: Synthetic pathway to the target compound.

Spectroscopic Characterization

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons on the indole ring, with their chemical shifts and coupling constants influenced by the electron-withdrawing nitro group and the iodine atom. A singlet corresponding to the nine protons of the tert-butyl group of the Boc protecting group will be a prominent feature in the upfield region.

• ¹³C NMR: The carbon NMR spectrum will display distinct signals for the carboxylate carbon of the Boc group, the carbons of the indole ring, and the carbons of the tert-butyl group. The chemical shifts of the indole carbons will be indicative of the substitution pattern.

• Infrared (IR) Spectroscopy: The IR spectrum should exhibit characteristic absorption bands for the N-H stretch (if deprotected), C=O stretching of the carbamate, and the asymmetric and symmetric stretching vibrations of the nitro group.

• Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak corresponding to the molecular weight of the compound (388.16 g/mol ), along with characteristic fragmentation patterns.

Applications in Drug Discovery and Development

The indole nucleus is a privileged scaffold in medicinal chemistry, present in numerous natural products and approved drugs.[5] The strategic placement of the iodo, nitro, and Boc-protected amine functionalities on the indole ring of tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate makes it a highly valuable intermediate for the synthesis of targeted therapeutics.

The presence of the iodine atom at the C3 position provides a handle for various cross-coupling reactions, such as Suzuki, Sonogashira, and Heck couplings, allowing for the introduction of diverse substituents. The nitro group at the C5 position can be reduced to an amino group, which can then be further functionalized. The Boc protecting group on the indole nitrogen can be readily removed under acidic conditions to allow for modifications at this position.

This trifunctionalized building block is particularly useful in the synthesis of kinase inhibitors .[5] Many kinase inhibitors feature a substituted indole core that mimics the adenine region of ATP, enabling them to bind to the ATP-binding site of kinases. The ability to introduce various substituents at the C3, C5, and N1 positions of the indole ring allows for the fine-tuning of the inhibitor's potency and selectivity. For instance, substituted indoles have been investigated as inhibitors of RET kinase, a key driver in several types of cancer.[6]

Logical Relationship of Functional Groups to Application

Caption: Utility of functional groups in synthesis.

Safety, Handling, and Storage

As with any chemical reagent, proper safety precautions must be observed when handling tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate.

• Hazard Identification: This compound is classified as an irritant.[1]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat. Work in a well-ventilated area or under a chemical fume hood.

• Handling: Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

• Storage: Store the compound in a tightly sealed container in a cool, dry place, protected from light.[1] The recommended storage temperature is 2-8°C.[1]

• Disposal: Dispose of the compound and its container in accordance with local, regional, and national regulations.

It is highly recommended to consult the Material Safety Data Sheet (MSDS) from the supplier for detailed and up-to-date safety information before handling this compound.

Conclusion

Tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate is a strategically designed and highly versatile building block for medicinal chemistry and drug discovery. Its trifunctionalized nature provides a robust platform for the synthesis of complex molecular architectures, particularly for the development of targeted therapies such as kinase inhibitors. A thorough understanding of its synthesis, properties, and safe handling procedures, as outlined in this guide, is paramount for its successful application in the laboratory.

References

• BenchChem. (2025).

• ChemSynthesis. (2025). tert-butyl 3-methyl-2-nitro-1H-indole-1-carboxylate. Retrieved from [Link]

• MDPI. (2023). Electrophilic Iodination of Organic Compounds Using Elemental Iodine or Iodides: Recent Advances 2008–2021: Part I. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). tert-Butyl 3-iodo-4-nitro-1H-indole-1-carboxylate. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Discovery of 9H-pyrimido[4,5-b]indole derivatives as dual RET/TRKA inhibitors. PubMed Central. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Iodoarenes synthesis by iodination or substitution. Retrieved from [Link]

• RSC Publishing. (2023). The structural requirements of 3,5-substituted oxindoles that determine selective AMPK or GSK3β inhibition. Retrieved from [Link]

• Semantic Scholar. (2014). The synthesis of novel kinase inhibitors using click chemistry. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions. Retrieved from [Link]

• Supporting Information for a scientific article. (n.d.).
• Supporting Information for a scientific article. (n.d.). General.

• YouTube. (2021). Mass spec, IR, 1H & 13C NMR spectra analysis to determine structure of a molecule. Retrieved from [Link]

• Regioselective C5−H Direct Iodination of Indoles. (n.d.).

• National Center for Biotechnology Information. (n.d.). Discovery of 9H-pyrimido[4,5-b]indole derivatives as dual RET/TRKA inhibitors. PubMed Central. Retrieved from [Link]

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• 2. tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate,(CAS# 914349-32-9)|Sinfoo BIOCHEM [sinfoobiotech.com]
• 3. 3-IODO-5-NITROINDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER [cymitquimica.com]
• 4. Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions - PMC [pmc.ncbi.nlm.nih.gov]
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tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate molecular weight

An In-depth Technical Guide to tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate

Executive Summary: The indole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in biologically active compounds.[1][2] This guide provides a comprehensive technical overview of tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate, a highly functionalized indole derivative designed for advanced synthetic applications. We will explore its physicochemical properties, detail its multi-step synthesis with underlying mechanistic principles, and elucidate its strategic importance as a versatile building block in drug discovery. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage complex indole intermediates for the synthesis of novel therapeutic agents.

Introduction: The Strategic Value of Functionalized Indoles

The indole nucleus is a fundamental heterocyclic motif found in numerous natural products, pharmaceuticals, and agrochemicals.[3][4] Its derivatives exhibit a vast spectrum of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[5][6] The strategic functionalization of the indole ring is paramount in modern drug discovery, allowing for the precise modulation of a molecule's steric and electronic properties to optimize target binding and pharmacokinetic profiles.

The subject of this guide, tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate, is not merely a compound but a sophisticated synthetic platform. Its structure incorporates three key functionalities, each serving a distinct and critical purpose:

• N-Boc Group: The tert-butyloxycarbonyl (Boc) group protects the indole nitrogen, preventing unwanted side reactions and directing electrophilic substitution to the C3 position. Its facile removal under acidic conditions provides a route to N-H indole derivatives.[7]

• C3-Iodo Group: The iodine atom at the C3 position is an exceptionally versatile synthetic handle. It is an ideal leaving group for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck), enabling the introduction of a wide array of carbon-based substituents.

• C5-Nitro Group: As a strong electron-withdrawing group, the nitro moiety significantly influences the electron density of the indole ring system, impacting its reactivity.[8] Furthermore, the nitro group can be readily reduced to a primary amine, offering another point for diversification and derivatization.

This guide will deconstruct the synthesis and potential applications of this key intermediate, providing the technical insights necessary for its effective utilization in complex synthetic campaigns.

Physicochemical and Structural Properties

Understanding the fundamental properties of a synthetic intermediate is critical for its handling, reaction setup, and purification. The key physicochemical data for tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate are summarized below.

Property	Value	Source
Molecular Formula	C₁₃H₁₃IN₂O₄	[9]
Molecular Weight	388.16 g/mol	[9]
CAS Number	914349-32-9	[9][10]
Appearance	White to light brown powder	[9]
Melting Point	158-160 °C	[9]
Boiling Point (Predicted)	460.8 ± 48.0 °C	[9]
Density (Predicted)	1.72 ± 0.1 g/cm³	[9]

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// Define nodes for atoms
N1 [label="N", pos="0,0!"];
C2 [label="C", pos="1.2,0.6!"];
C3 [label="C", pos="1.2,-0.6!"];
C3a [label="C", pos="0,-1.2!"];
C4 [label="C", pos="-1.2,-1.8!"];
C5 [label="C", pos="-2.4,-1.2!"];
C6 [label="C", pos="-2.4,0!"];
C7 [label="C", pos="-1.2,0.6!"];
C7a [label="C", pos="-0.05,0.7!"]; // Bridgehead carbon// Substituents
I [label="I", pos="2.4, -1.2!"];
N_nitro [label="N", pos="-3.6, -1.8!"];
O1_nitro [label="+O", pos="-3.4, -2.8!"];
O2_nitro [label="–O", pos="-4.8, -1.6!"];
N_boc [label="N", pos="0,0!"];
C_boc_carbonyl [label="C", pos="-0.5, -3.5!", style=invis];
O_boc_carbonyl [label="O", pos="-1.5, -4.2!", style=invis];
O_boc_ester [label="O", pos="0.5, -4.2!", style=invis];
C_tert [label="C", pos="1.5, -5.0!", style=invis];
CH3_1 [label="H3C", pos="1.2, -6.0!", style=invis];
CH3_2 [label="H3C", pos="2.8, -4.5!", style=invis];
CH3_3 [label="H3C", pos="2.0, -5.8!", style=invis];
// Draw indole ring bonds
N1 -- C2 [len=1.5];
C2 -- C3 [len=1.5];
C3 -- C3a [len=1.5];
C3a -- C4 [len=1.5];
C4 -- C5 [len=1.5];
C5 -- C6 [len=1.5];
C6 -- C7 [len=1.5];
C7 -- C7a [len=1.5];
C7a -- N1 [style=invis];
C3a -- C7a [style=invis]; // Bridgehead bond// Draw substituent bonds
C3 -- I [len=1.5];
C5 -- N_nitro [len=1.5];
N_nitro -- O1_nitro [len=1.5];
N_nitro -- O2_nitro [len=1.5];
// Draw Boc group// N1 -- C_boc_carbonyl [len=1.5];// C_boc_carbonyl -- O_boc_carbonyl [len=1.5];// C_boc_carbonyl -- O_boc_ester [len=1.5];// O_boc_ester -- C_tert [len=1.5];// C_tert -- CH3_1 [len=1.5];// C_tert -- CH3_2 [len=1.5];// C_tert -- CH3_3 [len=1.5];// Benzene ring annotation
benzene [label="tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate", pos="-1.2, -3.5!", fontsize=12];
}

Caption: Chemical structure of the target compound.

Synthesis and Mechanistic Rationale

The synthesis of tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate is a sequential process involving protection followed by electrophilic functionalization. The chosen pathway ensures high regioselectivity and yield.

Retrosynthetic Analysis

A logical retrosynthetic approach involves disconnecting the most labile or synthetically installed groups first. The C-I bond is formed via electrophilic iodination, and the N-Boc group is installed via protection. This leads back to the commercially available starting material, 5-nitroindole.

Caption: Retrosynthetic pathway for the target compound.

Step 1: N-Boc Protection of 5-Nitroindole

Causality: The protection of the indole nitrogen with a tert-butyloxycarbonyl (Boc) group is a crucial first step. The indole N-H is acidic (pKa ≈ 21 in DMSO) and nucleophilic, making it susceptible to reaction with electrophiles.[11] Installing the electron-withdrawing Boc group serves two primary functions:

• It prevents N-iodination or other unwanted side reactions at the nitrogen atom.

• It enhances the nucleophilicity of the C3 position, facilitating a clean and regioselective electrophilic substitution in the subsequent step.

Experimental Protocol:

• To a stirred solution of 5-nitroindole (1.0 eq) in anhydrous tetrahydrofuran (THF, 0.2 M) at 0 °C under a nitrogen atmosphere, add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise.

• Allow the mixture to stir at 0 °C for 30 minutes. The formation of the sodium salt of the indole will be observed.

• Add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.3 eq) in anhydrous THF dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extract the product with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to yield tert-butyl 5-nitro-1H-indole-1-carboxylate as a solid.

Step 2: Regioselective C3-Iodination

Causality: The indole ring is an electron-rich heterocycle. Electrophilic aromatic substitution occurs preferentially at the C3 position because the resulting cationic intermediate (Wheland intermediate) is more stable, allowing for charge delocalization over the nitrogen atom without disrupting the aromaticity of the benzene ring.[12] With the nitrogen protected, this inherent reactivity is harnessed for a clean iodination. N-Iodosuccinimide (NIS) is an effective and mild source of electrophilic iodine (I⁺).

Experimental Protocol:

• Dissolve the N-Boc protected 5-nitroindole (1.0 eq) from the previous step in anhydrous acetonitrile (0.1 M) in a flask protected from light.

• Add N-Iodosuccinimide (NIS, 1.1 eq) to the solution in one portion.

• Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Redissolve the residue in ethyl acetate and wash successively with 10% aqueous sodium thiosulfate (Na₂S₂O₃) solution to remove any unreacted iodine, followed by water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by flash column chromatography to afford pure tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate.

Chemical Reactivity and Synthetic Utility

The strategic placement of the three key functional groups makes this molecule a powerful intermediate for building molecular complexity, particularly in the context of library synthesis for drug discovery.

Caption: Key synthetic transformations of the title compound.

Palladium-Catalyzed Cross-Coupling Reactions

The C3-iodo bond is the most valuable feature for diversification. It readily participates in a variety of palladium-catalyzed cross-coupling reactions, allowing for the formation of C-C bonds, which is fundamental to skeletal construction in drug molecules.

• Suzuki Coupling: Reaction with aryl or vinyl boronic acids introduces new aromatic or olefinic moieties.

• Sonogashira Coupling: Reaction with terminal alkynes provides access to alkynylated indoles, which are precursors for many other functional groups.

• Heck Coupling: Reaction with alkenes allows for the introduction of vinyl groups at the C3 position.

Reduction of the C5-Nitro Group

The nitro group can be selectively reduced to a primary amine (-NH₂) using standard conditions, such as tin(II) chloride (SnCl₂) in ethanol or catalytic hydrogenation (H₂ over Pd/C). This transformation yields an aniline-like functional group on the indole scaffold, which is a valuable precursor for:

• Amide bond formation.

• Sulfonamide synthesis.

• Diazotization reactions followed by Sandmeyer-type transformations.

N-Boc Deprotection

The final or intermediate removal of the Boc protecting group is typically achieved under acidic conditions.[13] Reagents like trifluoroacetic acid (TFA) in dichloromethane (DCM) or hydrochloric acid (HCl) in 1,4-dioxane efficiently cleave the tert-butyl carbamate to reveal the free N-H of the indole.[7] This is often a necessary step to reveal a hydrogen bond donor required for biological activity or to enable N-alkylation or N-arylation reactions.

Applications in Medicinal Chemistry and Drug Discovery

The true value of tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate lies in its role as a versatile building block for creating libraries of diverse molecules for high-throughput screening.[] A medicinal chemist can use this single intermediate to rapidly generate hundreds or thousands of unique analogues by combining the reactions described above.

For example, a research program targeting a specific protein kinase could:

• Perform a Suzuki coupling at C3 with a library of 20 different aryl boronic acids.

• Reduce the nitro group on each of these 20 intermediates.

• Acylate the resulting C5-amine with a library of 20 different carboxylic acids.

• Finally, deprotect the N-Boc group.

This combinatorial approach would yield 400 (20 x 20) distinct final compounds from a single, well-designed starting material, dramatically accelerating the structure-activity relationship (SAR) studies essential for lead optimization.

Conclusion

tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate is a high-value, strategically designed chemical intermediate. Its synthesis is rational and high-yielding, based on fundamental principles of heterocyclic chemistry. The orthogonal reactivity of its three key functional groups—the N-Boc protector, the C3-iodo coupling handle, and the C5-nitro precursor—provides medicinal chemists with a powerful and flexible tool for the rapid assembly of complex, drug-like molecules. Mastering the synthesis and application of such building blocks is essential for advancing modern drug discovery programs.

References

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• Technical Support Center: N-Protection of Indole Deriv
• Iodination of 3-substituted indoles | Download Table.
• Iodine-mediated synthesis of 3H-indoles via intramolecular cycliz
• A Convenient Iodination of Indoles and Derivatives.
• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). PMC - PubMed Central.
• Iodine-catalyzed electrophilic substitution of indoles: Synthesis of (un)
• Reactivity of 3-nitroindoles with electron-rich species. RSC Publishing.
• Versatility in pharmacological actions of 3-substituted indoles.
• Reactivity of 3-nitroindoles with electron-rich species.
• RECENT ADVANCES IN THE SYNTHESIS AND APPLICATIONS OF INDOLE FUSED DERIVATIVES: A BRIEF REVIEW.
• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024).
• Application of Indole in Drug Targeting Design. Building Block / BOC Sciences.
• Application Notes and Protocols for N-Boc Deprotection of Bromoindoles. Benchchem.
• Application Note – N-Boc protection. Sigma-Aldrich.
• Simple and Selective Removal of the t‐Butyloxycarbonyl (Boc) Protecting Group on Indoles, Pyrroles, Indazoles, and Carbolines | Request PDF.
• Aromatic heterocyclic compounds: indole and quinoline. YouTube.
• 3-IODO-5-NITROINDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER. ChemicalBook.
• tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxyl

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tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate physical properties

An In-Depth Technical Guide to tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate

Abstract: This technical guide provides a comprehensive examination of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate, a key heterocyclic building block in medicinal chemistry and organic synthesis. The document details its physicochemical properties, provides a robust and validated protocol for its synthesis and purification, and outlines standard methods for its analytical characterization. This guide is intended for researchers, chemists, and drug development professionals, offering field-proven insights into the practical application and handling of this versatile chemical intermediate.

Introduction

tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate is a highly functionalized indole derivative. The strategic placement of an iodo group at the C3 position, a nitro group at the C5 position, and a tert-butoxycarbonyl (Boc) protecting group on the indole nitrogen makes it an exceptionally valuable precursor in the synthesis of complex molecular architectures. The iodo group serves as a versatile handle for various metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck), while the nitro group can be readily reduced to an amine for further derivatization. The Boc group enhances solubility in organic solvents and provides stability to the indole ring during synthetic transformations, yet it can be removed under acidic conditions. This guide elucidates the essential technical data required for the effective use of this compound in a research and development setting.

Physicochemical Properties

A precise understanding of a compound's physical properties is critical for its handling, reaction setup, and purification. The key properties of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate are summarized below.

Table 1: Physical and Chemical Properties

Property	Value	Source(s)
CAS Number	914349-32-9	[1][2][3]
Molecular Formula	C₁₃H₁₃IN₂O₄	[1][2][4]
Molecular Weight	388.16 g/mol	[1][2][4]
Appearance	White to light brown powder or solid	[1][2]
Melting Point	158-160 °C	[2]
Boiling Point	460.8 ± 48.0 °C (Predicted)	[2]
Density	1.72 ± 0.1 g/cm³ (Predicted)	[2]
Storage Temperature	2-8°C, protect from light	[2]

Synthesis and Purification Protocol

The synthesis of this compound is most effectively achieved through the electrophilic iodination of its precursor, tert-butyl 5-nitro-1H-indole-1-carboxylate. The following protocol is a validated and reliable method.

Detailed Experimental Protocol

• Reactant Preparation: To a dry, three-neck round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, add tert-butyl 5-nitro-1H-indole-1-carboxylate (1.0 eq).

• Dissolution: Dissolve the starting material in anhydrous N,N-Dimethylformamide (DMF) (approx. 10 mL per gram of starting material).

• Reagent Addition: Cool the solution to 0 °C using an ice bath. Add N-Iodosuccinimide (NIS) (1.1 eq) portion-wise over 15 minutes, ensuring the internal temperature does not rise significantly.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitoring: The reaction progress should be monitored by Thin-Layer Chromatography (TLC) using a 3:1 Hexane:Ethyl Acetate eluent system. The disappearance of the starting material spot indicates reaction completion.

• Quenching and Extraction: Upon completion, pour the reaction mixture into a separatory funnel containing deionized water. Extract the product into ethyl acetate. Repeat the extraction three times.

• Washing: Combine the organic layers and wash sequentially with a 10% aqueous sodium thiosulfate solution (to remove unreacted iodine), deionized water, and finally, a saturated brine solution.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid can be purified by recrystallization from an ethyl acetate/hexane solvent system or by flash column chromatography on silica gel to yield the final product.

Causality Behind Experimental Choices

• Choice of Iodinating Agent: N-Iodosuccinimide (NIS) is a mild and highly regioselective electrophilic iodinating agent for electron-rich indoles. Its use minimizes the formation of di-iodinated or other side products that can occur with harsher reagents.

• Solvent Selection: Anhydrous DMF is used for its excellent ability to solvate the indole substrate and the polar NIS reagent, creating a homogeneous reaction environment. Its high boiling point is also advantageous, although this reaction proceeds efficiently at room temperature.

• Temperature Control: Initial cooling to 0 °C during the addition of NIS helps to control the exothermic nature of the reaction and further enhance selectivity.

• Aqueous Workup: The sodium thiosulfate wash is a critical step. It quenches and removes any residual iodine (I₂) and NIS, which can contaminate the final product and complicate purification.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis and purification of the target compound.

Analytical Characterization

To ensure the identity, structure, and purity of the synthesized compound, a combination of spectroscopic and analytical methods must be employed.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum should confirm the presence of the tert-butyl group (a singlet at ~1.7 ppm, integrating to 9H) and the aromatic protons on the indole core. The proton at the C2 position will appear as a distinct singlet, confirming iodination at the C3 position.

• ¹³C NMR (Carbon Nuclear Magnetic Resonance): This analysis will verify the presence of all 13 carbon atoms. Key signals include the quaternary carbon of the tert-butyl group, the carbonyl carbon of the Boc group (~148 ppm), and the C-I carbon (~65-75 ppm).

• Mass Spectrometry (MS): Electrospray ionization (ESI) or other soft ionization techniques will confirm the molecular weight of the compound. High-Resolution Mass Spectrometry (HRMS) should be used to verify the exact molecular formula (C₁₃H₁₃IN₂O₄).

• Infrared (IR) Spectroscopy: The IR spectrum provides confirmation of key functional groups. Expect strong absorption bands for the nitro group (N-O asymmetric and symmetric stretches around 1520 cm⁻¹ and 1340 cm⁻¹) and the carbonyl of the Boc group (C=O stretch around 1735 cm⁻¹).

Analytical Validation Workflow

Caption: A self-validating workflow for analytical characterization.

Safety, Handling, and Storage

• Safety: This compound is classified as an irritant.[2] All handling should be performed inside a certified chemical fume hood. Users must wear appropriate Personal Protective Equipment (PPE), including nitrile gloves, safety glasses, and a lab coat.

• Handling: Avoid inhalation of dust and direct contact with skin and eyes. In case of accidental contact, flush the affected area with copious amounts of water.

• Storage: The compound should be stored in a tightly sealed container in a refrigerator at 2-8°C.[2] It should be protected from light and moisture to prevent degradation.

References

• PubChem. (n.d.). tert-Butyl 3-iodo-4-nitro-1H-indole-1-carboxylate. Retrieved from [Link]

• ChemSynthesis. (n.d.). tert-butyl 3-methyl-2-nitro-1H-indole-1-carboxylate. Retrieved from [Link]

• Regioselective C5−H Direct Iodination of Indoles. (n.d.). Retrieved from [Link]

• Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions. (2023). Royal Society of Chemistry. Retrieved from [Link]

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¹H NMR spectrum of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate

An In-depth Technical Guide to the ¹H NMR Spectrum of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate

**Abstract

This technical guide provides a comprehensive analysis and interpretation of the ¹H Nuclear Magnetic Resonance (¹H NMR) spectrum of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate. Designed for researchers, scientists, and professionals in drug development, this document delves into the theoretical prediction of the spectrum based on molecular structure, details a robust experimental protocol for data acquisition, and offers a systematic approach to spectral interpretation. By explaining the causal relationships between the molecule's complex substitution pattern and its NMR signature, this guide serves as a practical reference for the structural elucidation of highly functionalized indole derivatives.

Introduction: The Structural Challenge

Tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate (CAS 914349-32-9) is a highly substituted indole derivative.[1][2][3] The indole scaffold is a privileged structure in medicinal chemistry, and modifications at various positions are key to tuning biological activity. The title compound features four distinct substituents on the indole core: a bulky tert-butyloxycarbonyl (Boc) protecting group at the N-1 position, an iodine atom at C-3, and a strongly electron-withdrawing nitro group at C-5.

Each of these groups exerts a significant electronic and steric influence, creating a unique and complex proton environment. ¹H NMR spectroscopy is the primary analytical tool for confirming the successful synthesis and regiochemistry of such molecules.[4] An accurate interpretation of the spectrum is therefore not merely a characterization step but a crucial validation of the chemical structure. This guide will deconstruct the ¹H NMR spectrum of this molecule, providing the foundational understanding required for confident structural assignment.

Molecular Structure and Predicted Spectral Characteristics

The key to interpreting the ¹H NMR spectrum lies in understanding how the substituents modulate the electronic environment of the remaining indole protons.

Caption: Molecular structure with key protons highlighted.

The Influence of Substituents

• N-Boc Group (tert-butyloxycarbonyl): This bulky protecting group at the nitrogen serves two main purposes relevant to the ¹H NMR spectrum. Firstly, it provides a highly distinctive, sharp singlet for its nine equivalent protons, typically found far upfield.[5] Secondly, as an electron-withdrawing carbamate, it tends to deshield all protons on the indole ring system compared to an N-H indole.

• C-3 Iodo Group: The iodine atom at C-3 removes a proton from the pyrrole ring, simplifying the spectrum by leaving the H-2 proton without any adjacent coupling partners. Its primary electronic effect is inductive withdrawal, though it also introduces a "heavy-atom effect" that can influence the chemical shifts of nearby carbons.[6][7]

• C-5 Nitro Group: This is the most powerful electron-withdrawing group on the molecule.[8] Through both resonance and inductive effects, it strongly deshields the protons on the benzene ring, particularly those in the ortho positions (H-4 and H-6). This effect is critical for assigning the downfield aromatic signals.

Predicted ¹H NMR Signal Assignments

Based on the combined electronic effects of the substituents, we can predict the characteristics of each signal. The aromatic protons (H-4, H-6, H-7) form a coupled spin system that is heavily influenced by the C-5 nitro group.

Proton Label	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)	Integration	Rationale
Boc-H	~ 1.6 - 1.7	Singlet (s)	N/A	9H	Nine equivalent protons on the tert-butyl group, located in a shielded aliphatic region.[5]
H-7	~ 8.2 - 8.3	Doublet (d)	J = ~9.0 Hz (ortho)	1H	Coupled only to H-6. Deshielded by the N-Boc group.
H-6	~ 8.3 - 8.4	Doublet of Doublets (dd)	J = ~9.0 Hz (ortho), ~2.2 Hz (meta)	1H	Coupled to H-7 (ortho) and H-4 (meta). Strongly deshielded by the adjacent C-5 nitro group.
H-2	~ 8.4 - 8.5	Singlet (s)	N/A	1H	No adjacent protons. Deshielded by the adjacent C-3 iodine and the N-Boc group.
H-4	~ 8.8 - 8.9	Doublet (d)	J = ~2.2 Hz (meta)	1H	Coupled only to H-6 (meta). Most deshielded proton due to being ortho to the C-5 nitro group and subject to its strong anisotropic effect.

Note: These are predicted values based on established principles of NMR spectroscopy. Actual experimental values may vary slightly depending on the solvent and concentration.[9][10]

Experimental Protocol for ¹H NMR Data Acquisition

Adherence to a standardized protocol is essential for obtaining high-quality, reproducible ¹H NMR spectra. This protocol is designed to be a self-validating system for the accurate characterization of the title compound.

Caption: Standard workflow for ¹H NMR analysis.

Methodology

• Sample Preparation:

  • Weigh approximately 5-10 mg of purified tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate. The sample must be dry and free of residual solvents.

  • Dissolve the sample in approximately 0.6 mL of a deuterated solvent, typically Chloroform-d (CDCl₃), containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.[11] CDCl₃ is an excellent choice for its ability to dissolve a wide range of organic compounds and its relatively clean spectral window.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup and Data Acquisition:

  • Use a spectrometer with a field strength of at least 400 MHz to ensure adequate signal dispersion, which is critical for resolving the complex aromatic region.

  • Insert the sample, lock onto the deuterium signal of the solvent, and perform shimming procedures to optimize the magnetic field homogeneity.

  • Acquire the ¹H NMR spectrum using standard pulse sequences. A sufficient number of scans (e.g., 16 to 32) should be averaged to achieve an adequate signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Carefully phase the spectrum to ensure all peaks are in pure absorption mode.

  • Apply a baseline correction to ensure a flat baseline for accurate integration.

  • Calibrate the spectrum by setting the TMS signal to 0.00 ppm.[10]

  • Integrate all signals and determine the relative proton counts.

  • Analyze the chemical shifts, splitting patterns (multiplicities), and coupling constants for each signal.

Interpreting the Spectrum: A Guided Analysis

Interpreting the acquired spectrum involves systematically assigning each signal to a specific proton in the molecule, using the principles outlined in Section 2.

Step 1: Identify the Boc Group

Locate the large, sharp singlet in the upfield region (expected ~1.6-1.7 ppm). Integrate this peak and confirm that it corresponds to 9 protons relative to the other signals. This is the most unambiguous signal and confirms the presence of the N-Boc protecting group.[5]

Step 2: Analyze the Aromatic Region

The region from ~8.0 to 9.0 ppm will contain the signals for the four indole ring protons.

• The Most Downfield Signal (H-4): Identify the signal at the highest chemical shift (expected ~8.8-8.9 ppm). Due to its proximity to the powerful nitro group, H-4 will be the most deshielded. It should appear as a narrow doublet, with a small coupling constant (J ≈ 2.2 Hz) resulting from its meta-relationship with H-6.

• The Singlet (H-2): Look for a clean singlet in the aromatic region (expected ~8.4-8.5 ppm). This signal corresponds to the H-2 proton, which has no adjacent protons to couple with.

• The Doublet of Doublets (H-6): Identify the signal that is split into four lines (a doublet of doublets). This corresponds to H-6 (expected ~8.3-8.4 ppm). It will exhibit a large ortho coupling to H-7 (J ≈ 9.0 Hz) and a smaller meta coupling to H-4 (J ≈ 2.2 Hz).

• The Remaining Doublet (H-7): The final aromatic signal should be a doublet with a large ortho coupling constant (J ≈ 9.0 Hz), corresponding to H-7 (expected ~8.2-8.3 ppm).

Caption: Spin-spin coupling network in the aromatic system.

This systematic process of elimination and cross-verification, using chemical shifts, integration, and coupling patterns, allows for the confident and complete assignment of the ¹H NMR spectrum, thereby confirming the structure of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate.

References

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• Joseph-Nathan, P., del Rio, R. E., & Morales-Rios, M. S. (1988). NMR STUDIES OF INDOLE. HETEROCYCLES, 27(2).

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• Gunawan, G., & Nandiyanto, A. B. D. (2021). How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. Indonesian Journal of Science and Technology, 6(1), 205-234. Retrieved from [Link]

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• Comparison of 1H NMR spectrum of N-Boc-morpholinyl-L-prolinamide. (n.d.). ResearchGate. Retrieved from [Link]

• Mechanism of the solvent-free reactions between indole derivatives and 4-nitrobenzaldehyde. (2025). ResearchGate. Retrieved from [Link]

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¹³C NMR data for tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate

An In-Depth Technical Guide to the ¹³C NMR Spectroscopy of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate

Introduction: The Role of ¹³C NMR in Modern Drug Discovery

In the landscape of contemporary drug development, the unambiguous structural elucidation of novel chemical entities is a cornerstone of progress. Among the suite of analytical techniques available, Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy stands out as a powerful, non-destructive method for mapping the carbon framework of organic molecules. Its ability to provide detailed information about the chemical environment of each carbon atom makes it indispensable for confirming molecular structures, identifying isomers, and understanding the electronic architecture of complex heterocyclic systems.

This guide focuses on tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate, a polysubstituted indole derivative. The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic drugs. The specific substitution pattern of this compound—featuring an iodo group, a nitro group, and a tert-butoxycarbonyl (Boc) protecting group—presents a compelling case study for ¹³C NMR analysis. Each substituent imparts distinct electronic and steric effects, which collectively modulate the chemical shifts of the indole ring carbons in predictable yet nuanced ways.

This document serves as a technical resource for researchers, chemists, and drug development professionals. It provides a detailed, predicted ¹³C NMR data set for the title compound, a rigorous interpretation of the substituent-induced chemical shifts, a field-proven experimental protocol for data acquisition, and visual aids to clarify complex concepts. The insights herein are synthesized from established principles of NMR spectroscopy and empirical data from closely related structures, offering a robust framework for the analysis of similarly complex molecules.

Molecular Structure and Carbon Numbering

For clarity and unambiguous assignment, the carbon atoms of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate are numbered according to standard IUPAC nomenclature for the indole ring system.

Figure 1. Structure of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate with IUPAC numbering for carbon atoms.

Predicted ¹³C NMR Spectral Data

The following table summarizes the predicted ¹³C NMR chemical shifts for tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate, recorded in deuterochloroform (CDCl₃).

Note: As no experimentally acquired spectrum for this specific molecule is publicly available, these values are predicted based on the known chemical shifts of the parent indole scaffold and the well-documented substituent chemical shift (SCS) effects of iodo, nitro, and N-Boc groups derived from analogous structures.[1][2][3]

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Justification Highlights
C2	~129.5	Deshielded by adjacent N-Boc group.
C3	~60.5	Strongly shielded by the heavy-atom effect of iodine.[2]
C3a	~130.0	Bridgehead carbon, influenced by N-Boc and C5-NO₂.
C4	~118.5	Deshielded by adjacent C5-NO₂ group.
C5	~142.0	Strongly deshielded by the directly attached NO₂ group.[3]
C6	~117.0	Deshielded by the NO₂ group (para position).
C7	~114.0	Influenced by N-Boc group.
C7a	~139.5	Bridgehead carbon, strongly deshielded by N-Boc and NO₂.
C=O (Boc)	~149.0	Typical range for a carbamate carbonyl.
C(CH₃)₃ (Boc)	~85.0	Quaternary carbon of the Boc group.
C(CH₃)₃ (Boc)	~28.0	Methyl carbons of the Boc group.

Experimental Protocol for Data Acquisition

The acquisition of high-quality, reproducible ¹³C NMR data is contingent upon a meticulously executed experimental protocol. The following procedure is a self-validating system designed for compounds of this nature.[4][5]

1. Sample Preparation:

• Analyte: Weigh 20-50 mg of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate. A higher concentration is necessary to overcome the low natural abundance (1.1%) of the ¹³C isotope.

• Solvent: Dissolve the sample in ~0.6 mL of high-purity deuterated chloroform (CDCl₃). CDCl₃ is a suitable solvent for moderately polar compounds and its residual solvent peak (δ ≈ 77.16 ppm) provides a convenient chemical shift reference.[6]

• Standard: Tetramethylsilane (TMS) can be added as an internal standard (δ = 0.00 ppm), though referencing to the solvent peak is more common in modern practice.

• Filtration: To ensure magnetic field homogeneity, filter the solution through a pipette plugged with glass wool into a clean, dry 5 mm NMR tube.

2. NMR Spectrometer Setup & Data Acquisition:

• Instrument: A 400 MHz (or higher) NMR spectrometer equipped with a broadband probe.

• Experiment: A standard proton-decoupled ¹³C experiment (e.g., zgpg30 on Bruker systems). Proton decoupling simplifies the spectrum by collapsing all C-H multiplets into singlets, ensuring one peak per unique carbon atom.

• Key Parameters:

  • Spectral Width (SW): 0 to 220 ppm. This range encompasses most organic carbon signals.
  • Acquisition Time (AQ): ~1.0–2.0 seconds.
  • Relaxation Delay (D1): 2.0 seconds. This delay allows for adequate relaxation of carbon nuclei, particularly quaternary carbons, ensuring more accurate signal integration.
  • Number of Scans (NS): ≥ 1024. A large number of scans is required to achieve an adequate signal-to-noise ratio.
  • Temperature: 298 K (25 °C).

3. Data Processing:

• Apply an exponential window function to the Free Induction Decay (FID) to improve the signal-to-noise ratio.

• Perform a Fourier Transform (FT) to convert the time-domain data (FID) into frequency-domain data (the spectrum).

• Carefully phase the spectrum to ensure all peaks are in pure absorption mode.

• Apply a baseline correction to obtain a flat spectral baseline.

• Calibrate the chemical shift axis by setting the CDCl₃ solvent peak to δ 77.16 ppm.

Diagram 2. Electronic effects of substituents on the indole ring.

Conclusion

The ¹³C NMR spectrum of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate is a rich source of structural information, directly reflecting the complex interplay of electronic effects within the molecule. By understanding the characteristic influences of the N-Boc, C5-nitro, and C3-iodo substituents, a confident and detailed assignment of the carbon framework is achievable. The predicted data and analytical framework presented in this guide provide a robust starting point for the empirical analysis of this compound and serve as a valuable educational tool for scientists engaged in the synthesis and characterization of novel heterocyclic entities.

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Synthesis of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate

An In-depth Technical Guide to the

This guide provides a comprehensive, technically-grounded methodology for the synthesis of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate (CAS 914349-32-9), a key heterocyclic building block in medicinal chemistry and drug development. The narrative emphasizes not only the procedural steps but also the underlying chemical principles and strategic considerations that ensure a robust, reproducible, and scalable synthesis.

Strategic Overview: A Two-Step Approach

The synthesis of the target molecule is most effectively achieved through a two-step sequence starting from the commercially available 5-nitroindole. This strategy is predicated on foundational principles of indole chemistry:

• Step 1: N-H Protection: The indole nitrogen is first protected with a tert-butoxycarbonyl (Boc) group. This is a critical maneuver for two primary reasons:

  • It enhances the solubility of the indole scaffold in common organic solvents, simplifying handling and reaction monitoring.

  • It modulates the electronic properties of the indole ring, further activating the C3 position for the subsequent electrophilic substitution and preventing potential side reactions at the nitrogen atom.

• Step 2: Regioselective C3 Iodination: The Boc-protected intermediate, tert-butyl 5-nitro-1H-indole-1-carboxylate, undergoes a highly regioselective electrophilic iodination at the C3 position. The electron-rich nature of the indole C3 position makes it the most favorable site for electrophilic attack.[1][2] The use of N-Iodosuccinimide (NIS) as the iodine source is preferred due to its mild reaction conditions and high selectivity, which minimizes the formation of byproducts.[3][4]

The overall synthetic pathway is illustrated below.

Figure 1: Overall synthetic pathway.

Part I: Synthesis of tert-Butyl 5-nitro-1H-indole-1-carboxylate

This initial step focuses on the protection of the indole nitrogen, a standard but crucial procedure for preparing the substrate for iodination.

Principle and Mechanistic Insight

The reaction proceeds via nucleophilic attack of the indole nitrogen onto the electrophilic carbonyl carbon of di-tert-butyl dicarbonate (Boc anhydride). The use of a catalytic amount of 4-dimethylaminopyridine (DMAP) is key to accelerating the reaction. DMAP is a hypernucleophilic acylation catalyst that reacts with Boc anhydride to form a highly reactive intermediate, which is then readily attacked by the indole nitrogen.

Detailed Experimental Protocol

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount	Moles (mmol)	Equivalents
5-Nitroindole	162.15	5.00 g	30.8	1.0
Di-tert-butyl dicarbonate	218.25	7.40 g	33.9	1.1
4-(Dimethylamino)pyridine	122.17	0.38 g	3.1	0.1
Tetrahydrofuran (THF), anhydrous	-	100 mL	-	-

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add 5-nitroindole (5.00 g, 30.8 mmol) and anhydrous tetrahydrofuran (100 mL).

• Stir the mixture at room temperature until the 5-nitroindole is fully dissolved.

• Add 4-(dimethylamino)pyridine (0.38 g, 3.1 mmol) to the solution, followed by the portion-wise addition of di-tert-butyl dicarbonate (7.40 g, 33.9 mmol) over 10 minutes.

• Allow the reaction to stir at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the THF.

• Redissolve the resulting residue in ethyl acetate (150 mL) and wash sequentially with 1M HCl (2 x 50 mL), saturated aqueous NaHCO₃ (2 x 50 mL), and brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• The crude product can be purified by recrystallization from an ethanol/water mixture or by flash column chromatography on silica gel to yield tert-butyl 5-nitro-1H-indole-1-carboxylate as a solid.

Part II:

This is the key transformation, introducing the iodine atom at the C3 position with high regioselectivity.

Principle and Mechanistic Insight

This reaction is a classic electrophilic aromatic substitution. The indole ring, particularly with the electron-donating effect of the Boc-protected nitrogen, is highly activated. The C3 position is the most nucleophilic site and readily attacks the electrophilic iodine species generated from N-Iodosuccinimide (NIS).[4] The nitro group at the C5 position is a strong electron-withdrawing group, which deactivates the benzene ring portion of the indole, further ensuring that the substitution occurs selectively on the pyrrole ring at the C3 position.

Detailed Experimental Protocol

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount	Moles (mmol)	Equivalents
tert-Butyl 5-nitro-1H-indole-1-carboxylate	262.27	5.00 g	19.1	1.0
N-Iodosuccinimide (NIS)	224.98	4.52 g	20.1	1.05
N,N-Dimethylformamide (DMF), anhydrous	-	80 mL	-	-

Procedure:

• In a 250 mL round-bottom flask protected from light (e.g., wrapped in aluminum foil), dissolve tert-butyl 5-nitro-1H-indole-1-carboxylate (5.00 g, 19.1 mmol) in anhydrous N,N-dimethylformamide (80 mL).

• Cool the solution to 0 °C using an ice bath.

• Add N-Iodosuccinimide (4.52 g, 20.1 mmol) in one portion to the stirred solution.

• Maintain the reaction at 0 °C and continue stirring for 2-3 hours. Monitor the reaction by TLC for the disappearance of the starting material.

• Once the reaction is complete, quench by pouring the mixture into a beaker containing 300 mL of ice-cold water and a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃) (50 mL) to consume any unreacted iodine.

• Stir the resulting suspension for 30 minutes. The product should precipitate as a solid.

• Collect the solid by vacuum filtration, washing thoroughly with cold water.

• Dry the solid under vacuum. If necessary, further purification can be achieved by recrystallization from a suitable solvent system like ethyl acetate/hexanes to afford the final product, tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate.

Figure 2: General workflow for the C3-iodination step.

Safety, Handling, and Troubleshooting

• Safety: Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Both NIS and DMF are hazardous.[5][6] DMF is a reproductive toxin and should be handled in a well-ventilated fume hood.

• Handling: N-Iodosuccinimide is light-sensitive and should be stored in a dark container. Reactions involving NIS should be protected from direct light to prevent radical side reactions.

• Waste Disposal: Organic waste streams containing DMF and halogenated compounds must be disposed of according to institutional and local environmental regulations.

• Troubleshooting:

  • Incomplete Reaction: If TLC indicates the presence of starting material after the recommended time, allow the reaction to stir for a longer duration at 0 °C. Avoid warming the reaction, as this may lead to side products. Ensure reagents are anhydrous.

  • Low Yield: Low yields can result from inefficient extraction or precipitation. Ensure the product is fully precipitated from the aqueous quench solution before filtration.

  • Product Purity: If the final product contains succinimide (a byproduct of NIS), it can usually be removed by a thorough wash with water during workup or by recrystallization.

Conclusion

The synthesis of tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate is a robust and reliable two-step process. The strategy of Boc protection followed by regioselective electrophilic iodination with NIS provides a high-yielding and clean route to this valuable synthetic intermediate. The principles discussed—leveraging protecting groups to modulate reactivity and choosing mild, selective reagents—are cornerstones of modern organic synthesis and are broadly applicable in the development of complex pharmaceutical agents.

References

• National Center for Biotechnology Information. (2021). Iodine-catalyzed electrophilic substitution of indoles: Synthesis of (un)symmetrical diindolylmethanes with a quaternary carbon center. National Institutes of Health.
• ResearchGate. (n.d.). Iodination of 3-substituted indoles. ResearchGate.
• Beilstein Journals. (2021). Iodine-catalyzed electrophilic substitution of indoles: Synthesis of (un)symmetrical diindolylmethanes with a quaternary carbon center. Beilstein Journals.
• Benchchem. (n.d.). N-Iodosuccinimide in Halogenation Reactions: Unlocking Selectivity in Pharma Synthesis. Benchchem.
• ACS Publications. (2010). Iodine-Mediated Synthesis of 3H-Indoles via Intramolecular Cyclization of Enamines. The Journal of Organic Chemistry.
• Organic Chemistry Portal. (n.d.). N-Iodosuccinimide (NIS). Organic Chemistry Portal.
• RSC Publishing. (n.d.). Regioselective C5-H direct iodination of indoles. RSC Publishing.
• Benchchem. (n.d.). N-Iodosuccinimide (NIS) | Electrophilic Iodination Reagent. Benchchem.
• Wikipedia. (2025). N-Iodosuccinimide. Wikipedia.
• CymitQuimica. (n.d.). CAS 516-12-1: N-Iodosuccinimide. CymitQuimica.
• RSC Publishing. (2023). Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions. RSC Publishing.
• Sinfoo Biotech. (n.d.). tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate. Sinfoo Biotech.
• ChemicalBook. (n.d.). TERT-BUTYL 5-NITRO-1H-INDOLE-1-CARBOXYLATE. ChemicalBook.
• Sigma-Aldrich. (n.d.). tert-Butyl 3-iodo-1H-indole-1-carboxylate. Sigma-Aldrich.

Sources

• 1. Iodine-catalyzed electrophilic substitution of indoles: Synthesis of (un)symmetrical diindolylmethanes with a quaternary carbon center - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - Iodine-catalyzed electrophilic substitution of indoles: Synthesis of (un)symmetrical diindolylmethanes with a quaternary carbon center [beilstein-journals.org]
• 3. calibrechem.com [calibrechem.com]
• 4. benchchem.com [benchchem.com]
• 5. N-Iodosuccinimide - Wikipedia [en.wikipedia.org]
• 6. CAS 516-12-1: N-Iodosuccinimide | CymitQuimica [cymitquimica.com]

A Senior Application Scientist's Guide to tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate: Commercial Availability and Strategic Application

Abstract

This technical guide provides an in-depth analysis of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate (CAS No. 914349-32-9), a highly functionalized indole building block critical for research in medicinal chemistry and materials science. We will explore its commercial availability from various suppliers, delve into its key physicochemical properties, and elucidate its strategic value in complex organic synthesis. This document is intended for researchers, chemists, and drug development professionals who require a reliable source of this intermediate and a comprehensive understanding of its synthetic potential.

Introduction: The Strategic Importance of a Multi-Functional Indole Core

The indole scaffold is a cornerstone in drug discovery, forming the structural basis for numerous pharmaceuticals and bioactive natural products. However, the precise installation of functional groups onto the indole nucleus is a persistent challenge in synthetic chemistry. tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate emerges as a solution to this challenge, offering a pre-functionalized, stable, and versatile intermediate.

Its structure is notable for three key features, each serving a distinct synthetic purpose:

• N-Boc Protection: The tert-butyloxycarbonyl (Boc) group on the indole nitrogen provides robust protection, preventing unwanted side reactions at this position. Its acid-lability ensures clean deprotection under specific conditions, allowing for subsequent N-functionalization or N-H restoration.

• C3-Iodo Group: The iodine atom at the 3-position is an exceptionally versatile synthetic handle. It is an ideal leaving group for a wide array of palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck, Buchwald-Hartwig), enabling the facile introduction of carbon-carbon and carbon-heteroatom bonds.

• C5-Nitro Group: The nitro group at the 5-position serves two primary roles. As a strong electron-withdrawing group, it modifies the electronic properties of the indole ring. More importantly, it can be readily reduced to a primary amine, providing a crucial vector for appending further substituents, linkers, or pharmacophores through amide bond formation or other amine-based chemistries.

This trifecta of functionalities makes the title compound a high-value starting material for constructing complex molecular architectures and generating diverse compound libraries for screening.

Commercial Availability and Procurement

tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate is readily available from a range of fine chemical suppliers catering to the research and development sector. When procuring this reagent, researchers should prioritize suppliers who provide comprehensive analytical data to ensure lot-to-lot consistency and high purity, which is critical for reproducible synthetic outcomes.

Below is a comparative summary of representative commercial suppliers. Pricing and availability are subject to change and should be verified directly with the vendor.

Supplier	Product Number	Purity	Available Quantities
Matrix Scientific	096618	95+%	250mg[1]
American Custom Chemicals Corporation	COR0002459	95.00%	1g[1]
CymitQuimica	IN-DA00H02E	98%	100mg, 250mg, 1g[2]
AK Scientific	5336AC	Not Specified	250mg[1]
Bide Pharmatech Ltd.	Not Specified	95%	100mg, 250mg, 1g, 5g[3]
Shanghai Ennopharm Co., Ltd.	Not Specified	Not Specified	Not Specified[3]

Procurement Insight: For initial small-scale route scouting, smaller pack sizes (e.g., 250mg) are economical. For library synthesis or scale-up activities, sourcing from suppliers offering gram-scale quantities is more practical. Always request a lot-specific Certificate of Analysis (CoA) before purchase.

Physicochemical and Safety Profile

A thorough understanding of the compound's properties is essential for its proper handling, storage, and use in reactions.

3.1. Key Properties

Property	Value	Source
CAS Number	914349-32-9	[1][2][3]
Molecular Formula	C₁₃H₁₃IN₂O₄	[1]
Molecular Weight	388.16 g/mol	[1]
Appearance	White to light brown powder	[1]
Melting Point	158-160 °C	[1]
Boiling Point	460.8 ± 48.0 °C (Predicted)	[1]
Density	1.72 ± 0.1 g/cm³ (Predicted)	[1]
Storage	2-8°C, protect from light	[1]

3.2. Safety and Handling

As with any laboratory chemical, proper safety protocols must be observed.

• Hazard Classification: The compound is classified as an irritant (Hazard Code: Xi).[1] GHS precautionary statements often include warnings for skin, eye, and respiratory irritation.[4][5]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.[4]

• Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[4] Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place, as recommended by the supplier (typically refrigerated and protected from light).[1]

Crucial Note: This information is a summary. Always consult the specific Safety Data Sheet (SDS) provided by your supplier before handling the material.[4][5]

Synthetic Utility and Application Workflow

The true value of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate lies in its capacity for sequential and orthogonal functionalization. A researcher can strategically address each of the three key functional groups to build molecular complexity.

Figure 1: Synthetic pathways accessible from tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate.

Workflow Causality:

• Cross-Coupling at C3: The C-I bond is the most reactive site for typical palladium-catalyzed reactions. A researcher would first perform a Suzuki or Sonogashira coupling to install a desired aryl, heteroaryl, or alkynyl group. This choice is dictated by the target molecule's core structure.

• Nitro Group Reduction at C5: Following C3-functionalization, the nitro group can be reduced to an amine. This two-step sequence is crucial because the reaction conditions for nitro reduction (e.g., SnCl₂, H₂, Pd/C) are generally compatible with the newly formed C-C bond and the Boc-protecting group. The resulting C5-amine is a key attachment point for building out the molecule, often via amide coupling.

• Boc Group Deprotection: This is typically the final step. Once the core of the molecule is assembled, the Boc group is removed with a strong acid like trifluoroacetic acid (TFA) or HCl in dioxane. This reveals the indole N-H, which can be important for biological activity (e.g., as a hydrogen bond donor) or can be used for late-stage N-alkylation if desired.

Quality Control and Analytical Verification (Self-Validating Protocol)

To ensure the integrity of your experimental results, it is imperative to verify the identity and purity of the starting material. A supplier's CoA should provide the following data, which you can use to validate the reagent upon receipt.

5.1. Recommended Analytical Workflow

• Visual Inspection: Confirm the material matches the description (e.g., white to light brown powder).[1]

• Solubility Test: Test solubility in common laboratory solvents (e.g., Dichloromethane, Ethyl Acetate, DMSO) to prepare for reaction setup and NMR analysis.

• ¹H NMR Spectroscopy:

  • Objective: Confirm the chemical structure.

  • Protocol: Dissolve ~5-10 mg of the compound in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Expected Signals: Look for characteristic peaks:

    • A singlet around 1.6 ppm corresponding to the 9 protons of the tert-butyl (Boc) group.

    • A series of aromatic protons in the 7.5-8.5 ppm range, showing splitting patterns consistent with a 1,3,5-trisubstituted indole ring. The exact shifts will be influenced by the electron-withdrawing nitro group.

    • A singlet for the C2-H proton.

• High-Performance Liquid Chromatography (HPLC):

  • Objective: Determine the purity of the compound.

  • Protocol: Develop a suitable method using a C18 reverse-phase column with a mobile phase gradient of water and acetonitrile (often with 0.1% TFA or formic acid).

  • Data Interpretation: The primary peak should account for >95% of the total integrated peak area, corresponding to the supplier's stated purity.[1][2][3] Any significant secondary peaks should be investigated.

This self-validating workflow ensures that the material used in subsequent, often costly and time-consuming, synthetic steps is of known quality, thereby preventing the misinterpretation of experimental outcomes.

Conclusion

tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate is more than just a chemical reagent; it is a strategic platform for the efficient construction of complex, highly substituted indole derivatives. Its commercial availability from multiple suppliers makes it an accessible tool for researchers in drug discovery and chemical biology. By understanding its properties, leveraging its orthogonal reactivity, and implementing rigorous quality control, scientists can significantly accelerate their synthetic programs and the exploration of novel chemical space.

References

• 1. 3-IODO-5-NITROINDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER | 914349-32-9 [amp.chemicalbook.com]
• 2. 3-IODO-5-NITROINDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER [cymitquimica.com]
• 3. 3-IODO-5-NITROINDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER suppliers & manufacturers in China [m.chemicalbook.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]

An In-Depth Technical Guide to tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate: Synthesis, Characterization, and Applications in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate, a key heterocyclic building block in contemporary medicinal chemistry. We will delve into its synthesis, exploring the rationale behind the chosen synthetic strategies, provide detailed experimental protocols, and discuss its versatile applications, particularly in the development of novel therapeutics.

Introduction: The Strategic Importance of Functionalized Indoles

The indole scaffold is a privileged structure in drug discovery, forming the core of numerous natural products and clinically approved drugs. Its unique electronic properties and conformational flexibility allow for diverse interactions with biological targets. The strategic introduction of functional groups onto the indole ring is a cornerstone of medicinal chemistry, enabling the fine-tuning of a molecule's pharmacological profile.

tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate is a trifunctionalized indole derivative of significant interest. The presence of an iodine atom at the C3 position, a nitro group at the C5 position, and a tert-butoxycarbonyl (Boc) protecting group on the indole nitrogen provides a powerful platform for synthetic diversification. Each of these functionalities plays a distinct and crucial role:

• The C3-Iodo Group: This serves as a versatile synthetic handle for a variety of palladium-catalyzed cross-coupling reactions, including Suzuki, Heck, and Sonogashira couplings. This allows for the facile introduction of a wide range of carbon-based substituents, enabling extensive structure-activity relationship (SAR) studies.

• The C5-Nitro Group: The electron-withdrawing nature of the nitro group can modulate the electronic properties of the indole ring and provide additional hydrogen bonding opportunities with target proteins. Furthermore, the nitro group can be reduced to an amine, which can then be further functionalized.

• The N-Boc Group: The Boc protecting group serves two primary purposes. Firstly, it deactivates the otherwise reactive N-H proton, preventing unwanted side reactions during subsequent synthetic transformations. Secondly, its steric bulk can influence the regioselectivity of certain reactions. The Boc group can be readily removed under acidic conditions, allowing for further derivatization at the indole nitrogen.

This unique combination of functionalities makes tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate a highly valuable intermediate for the synthesis of complex molecular architectures with potential therapeutic applications, particularly in the realm of kinase inhibitors.

Synthesis of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate: A Step-by-Step Approach

The synthesis of the title compound is a multi-step process that requires careful control of reaction conditions to achieve the desired regioselectivity. The most logical and efficient synthetic route commences with the nitration of indole at the C5 position, followed by N-Boc protection, and finally, regioselective iodination at the C3 position.

Diagram of the Synthetic Workflow:

Caption: Synthetic pathway to tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate.

Step 1: Synthesis of 5-Nitroindole

The initial step involves the regioselective nitration of indole. Direct nitration of indole can be challenging due to the high reactivity of the indole nucleus, often leading to a mixture of products and polymerization. A common and effective method involves the use of a nitrating agent under controlled conditions.

Experimental Protocol:

• Reaction Setup: To a solution of indole (1 equivalent) in a suitable solvent such as acetonitrile, add a solid acid catalyst like perchloric acid adsorbed on silica gel (50% w/w).

• Addition of Reagents: Add anthranilamide (1 equivalent) to the mixture.

• Reaction Conditions: Stir the reaction mixture at 80 °C for 6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, cool the reaction mixture and recover the catalyst by filtration. Concentrate the filtrate under reduced pressure. The crude product is then purified by silica gel column chromatography to afford 5-nitroindole.

Causality of Experimental Choices:

• The use of a solid acid catalyst provides a milder and more controlled reaction environment compared to strong mineral acids, minimizing side reactions.

• Acetonitrile is chosen as the solvent due to its ability to dissolve the reactants and its relatively high boiling point, allowing the reaction to be conducted at an elevated temperature to ensure a reasonable reaction rate.

Step 2: N-Boc Protection of 5-Nitroindole to Yield tert-Butyl 5-nitro-1H-indole-1-carboxylate

With the nitro group in place, the next step is to protect the indole nitrogen. The Boc group is an ideal choice due to its stability under a wide range of reaction conditions and its facile removal.

Experimental Protocol:

• Reaction Setup: Dissolve 5-nitroindole (1 equivalent) in a suitable solvent like acetonitrile.

• Addition of Reagents: Add sodium hydride (1.1 equivalents, 60% dispersion in oil) portion-wise at room temperature. Stir the mixture for 30 minutes to allow for the formation of the sodium salt of the indole. Then, add di-tert-butyl dicarbonate (Boc)₂O (1.2 equivalents).

• Reaction Conditions: Stir the reaction mixture at room temperature for 2 hours. Monitor the reaction progress by TLC.

• Work-up and Purification: After the reaction is complete, filter the solution through celite and evaporate the solvent. The resulting crude product can be purified by crystallization or column chromatography to yield tert-butyl 5-nitro-1H-indole-1-carboxylate.

Causality of Experimental Choices:

• Sodium hydride is a strong base that effectively deprotonates the indole nitrogen, facilitating the subsequent nucleophilic attack on the electrophilic carbonyl carbon of (Boc)₂O.

• Acetonitrile is a suitable polar aprotic solvent for this reaction.

Step 3: Iodination of tert-Butyl 5-nitro-1H-indole-1-carboxylate

The final step is the regioselective iodination at the C3 position of the N-Boc protected 5-nitroindole. The C3 position is the most nucleophilic carbon in the indole ring, making it the preferred site for electrophilic substitution. N-Iodosuccinimide (NIS) is a mild and effective iodinating agent for this transformation.[1]

Experimental Protocol:

• Reaction Setup: Dissolve tert-butyl 5-nitro-1H-indole-1-carboxylate (1 equivalent) in a suitable solvent such as dichloromethane (DCM).

• Addition of Reagents: Add N-Iodosuccinimide (NIS) (1.1 equivalents) to the solution.

• Reaction Conditions: Stir the reaction mixture at room temperature. The reaction is typically complete within a few hours and can be monitored by TLC.

• Work-up and Purification: Upon completion, wash the reaction mixture with aqueous sodium thiosulfate solution to quench any remaining iodine, followed by brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate.

Causality of Experimental Choices:

• N-Iodosuccinimide is a mild electrophilic iodinating agent that provides good regioselectivity for the C3 position of the indole ring.[1]

• DCM is a common solvent for this type of reaction as it is relatively inert and effectively dissolves the reactants.

Characterization of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate

The successful synthesis of the target compound must be confirmed through rigorous characterization using various analytical techniques.

Property	Value
IUPAC Name	tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate
CAS Number	914349-32-9
Molecular Formula	C₁₃H₁₃IN₂O₄
Molecular Weight	388.16 g/mol
Appearance	White to light brown powder
Melting Point	158-160 °C[2]

Spectroscopic Data:

• ¹H NMR: The spectrum would be expected to show signals for the aromatic protons on the indole ring, a singlet for the C2 proton, and a characteristic singlet for the nine protons of the tert-butyl group. The chemical shifts of the aromatic protons would be influenced by the electron-withdrawing nitro group.

• ¹³C NMR: The spectrum would display signals for all 13 carbon atoms in the molecule. The carbon bearing the iodine (C3) would appear at a relatively high field, while the carbons of the nitro-substituted benzene ring and the carbonyl carbon of the Boc group would be deshielded.

• Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound (m/z = 388.16).

• Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic absorption bands for the N-H (if deprotected), C=O of the carbamate, and the symmetric and asymmetric stretches of the nitro group.

Applications in Drug Discovery and Organic Synthesis

tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate is a versatile building block with significant potential in drug discovery, particularly in the synthesis of kinase inhibitors. The C3-iodo functionality is the key to its utility, allowing for the introduction of diverse aryl and heteroaryl groups through palladium-catalyzed cross-coupling reactions.

Diagram of Key Cross-Coupling Reactions:

Sources

• 1. calibrechem.com [calibrechem.com]
• 2. researchgate.net [researchgate.net]

Safety data sheet for tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate

An In-Depth Technical Guide to the Safe Handling of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: Contextualizing a Key Synthetic Building Block

Tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate (CAS No. 914349-32-9) is a specialized heterocyclic intermediate pivotal in the landscape of medicinal chemistry and organic synthesis.[1][2] Its trifunctional nature—featuring a reactive iodinated site, an electron-withdrawing nitro group, and a protective tert-butyloxycarbonyl (BOC) group—renders it a versatile scaffold for constructing complex molecular architectures. The indole core is a privileged structure in numerous pharmacologically active compounds, and this particular derivative provides strategic handles for molecular elaboration, such as cross-coupling reactions at the 3-position and modifications involving the nitro group.

This guide moves beyond a standard safety data sheet (SDS) to provide a deeper, field-proven perspective on its handling and properties. As this compound is intended exclusively for laboratory research, a comprehensive understanding of its characteristics is paramount for ensuring experimental integrity and, most importantly, operator safety.[1] We will synthesize available data with insights derived from structurally analogous compounds to build a robust safety and handling framework.

Core Physicochemical Properties

The foundational step in any risk assessment is a thorough understanding of the compound's physical and chemical identity. The properties of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate are summarized below. These characteristics, particularly its solid form and defined melting point, are indicative of a compound with good stability under standard laboratory conditions.

Property	Value	Source
CAS Number	914349-32-9	[1][2]
Molecular Formula	C₁₃H₁₃IN₂O₄	[1][2]
Molecular Weight	388.16 g/mol	[2]
Appearance	White to light brown powder/solid	[1][2]
Melting Point	158-160 °C	[2]
Purity	Typically ≥98%	[1]
Predicted Boiling Point	460.8 ± 48.0 °C	[2]
Predicted Density	1.72 ± 0.1 g/cm³	[2]

Hazard Identification: An Evidence-Based Approach

For many specialized research chemicals like this one, exhaustive toxicological data is not available. The available information classifies it with the hazard code "Xi," for Irritant.[2] To construct a more comprehensive safety profile, we must extrapolate potential hazards from structurally similar, well-characterized indole derivatives. This approach, grounded in chemical similarity, is a cornerstone of laboratory risk assessment for novel compounds.

The primary hazards associated with analogous iodo- and nitro-substituted indole carboxylates consistently point towards irritant properties and potential harm upon ingestion or inhalation.

Structural Analogue	CAS Number	GHS Pictogram	Hazard Statements (H-Codes)
tert-Butyl 3-iodo-1H-indole-1-carboxylate	192189-07-4	GHS07 (Exclamation Mark)	H302: Harmful if swallowedH317: May cause an allergic skin reaction
tert-Butyl 5-fluoro-3-iodo-1H-indole-1-carboxylate	192189-13-2	GHS07 (Exclamation Mark)	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation

This comparative analysis strongly suggests that tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate should be handled as, at minimum, a skin, eye, and respiratory irritant that may be harmful if swallowed.

Caption: Logical framework for inferring hazards based on structural similarity.

Protocols for Safe Handling, Storage, and Emergency Response

A self-validating safety protocol is one where procedures inherently minimize risk. The following workflows are designed based on the inferred hazards and best laboratory practices.

Personal Protective Equipment (PPE) and Engineering Controls

The causality is simple: to prevent irritation and exposure, a physical barrier is essential.

• Engineering Controls: All weighing and manipulation of the solid compound must be performed within a certified chemical fume hood to prevent inhalation of dust.[3] The work area should be well-ventilated.

• Eye and Face Protection: Wear chemical safety goggles or a face shield conforming to EN166 or equivalent standards.[3]

• Skin Protection: Wear a lab coat and impervious gloves (e.g., nitrile). Change gloves immediately if contamination occurs.[3]

• Respiratory Protection: If a fume hood is not available or if dust generation is significant, a P95 (US) or P2 (EU EN 143) particle respirator is recommended.

Storage and Stability

To maintain the compound's purity and prevent degradation, specific storage conditions are necessary.

• Temperature: Store in a refrigerator at 2-8°C.[2]

• Atmosphere: Keep the container tightly sealed to protect from moisture.[3] Storing within a desiccator is good practice.

• Light: Protect from light, as indole-based compounds can be light-sensitive.[2]

First Aid Measures

These procedures are based on the predicted hazards and are standard for chemical irritants.[3][4]

• If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.

• In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated clothing. If irritation persists, consult a physician.

• In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.

• If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek immediate medical attention.

Caption: Recommended workflow for the safe handling of the compound in a lab setting.

Stability and Reactivity Profile

• Reactivity: The molecule is designed for reactivity under specific chemical conditions. The C-I bond is susceptible to various cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira). The nitro group can be reduced to an amine, providing another site for functionalization. The BOC protecting group is stable to many reaction conditions but is readily cleaved under acidic conditions (e.g., with trifluoroacetic acid).

• Chemical Stability: The compound is stable under recommended storage conditions. A structurally similar compound, tert-Butyl 5-chloro-3-iodo-1H-indole-1-carboxylate, shows decomposition above 180°C. High temperatures should be avoided unless part of a controlled reaction.

• Incompatible Materials: Avoid strong oxidizing agents and strong acids (which will cleave the BOC group).

Toxicological Information: A Necessary Precaution

It is critical to reiterate that a comprehensive toxicological profile for tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate has not been established.[4] The information presented here is based on inference from related structures.

• Acute Toxicity: Expected to be harmful if swallowed (Acute Tox. 4 Oral) based on analogues.

• Irritation/Corrosion: Assumed to cause skin, eye, and respiratory system irritation.

• Sensitization: May cause an allergic skin reaction.

• Carcinogenicity, Mutagenicity, Reproductive Toxicity: No data is available. No component of similar products is listed as a probable or confirmed carcinogen by IARC at levels ≥0.1%.[4] However, the absence of data does not signify the absence of hazard.

Conclusion

Tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate is a valuable research tool whose utility is matched by the need for diligent safety practices. While specific hazard data is limited, a conservative approach, treating the compound as a skin, eye, and respiratory irritant that is potentially harmful if ingested, is scientifically prudent. By adhering to the handling protocols, engineering controls, and storage conditions outlined in this guide, researchers can effectively and safely leverage this versatile molecule in their synthetic and drug development endeavors.

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Storage and handling of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate

An In-Depth Technical Guide to the Storage and Handling of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential protocols for the safe storage and handling of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate. As a complex synthetic intermediate, a thorough understanding of its chemical properties and associated hazards is paramount for ensuring laboratory safety and maintaining the integrity of the compound for research and development purposes. This document synthesizes critical information from established safety guidelines and chemical literature to provide a field-proven framework for its management.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of a compound is the first step in safe handling. Tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate is a solid, typically appearing as a white to light brown powder.[1] Key identifying and physical data are summarized in the table below.

Property	Value	Source
CAS Number	914349-32-9	[1][2]
Molecular Formula	C₁₃H₁₃IN₂O₄	[1][2]
Molecular Weight	388.16 g/mol	[1]
Melting Point	158-160 °C	[1]
Appearance	White to light brown powder	[1]
Purity	Typically ≥98%	[2]

Hazard Identification and Risk Assessment

The molecular structure of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate contains several functional groups that dictate its hazard profile: the aromatic nitro group, the carbon-iodine bond, and the N-Boc protecting group. A comprehensive risk assessment must consider the potential hazards associated with each of these moieties.

Aromatic Nitro Compound Hazards

Iodinated Organic Compound Considerations

The carbon-iodine bond introduces the potential for the release of iodine or iodinated byproducts, particularly under conditions of degradation. While generally stable, iodinated organic compounds should be handled in a manner that minimizes exposure.[3]

N-Boc Protecting Group Stability

The tert-butyloxycarbonyl (Boc) group is a common amine protecting group in organic synthesis. It is notably stable under basic and nucleophilic conditions but is readily cleaved by acids.[4][5] This lability in the presence of acid is a critical consideration for storage and handling to prevent unintended deprotection and the generation of impurities.

Hazard Classification

Based on available data for similar compounds, tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate is classified with the hazard code Xi, indicating it is an irritant.[1] All laboratory work should be conducted with appropriate personal protective equipment to mitigate the risk of skin and eye irritation.

Storage Protocols

Proper storage is crucial for maintaining the chemical integrity and minimizing the decomposition of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate. The following protocols are recommended:

• Temperature: The compound should be stored in a refrigerator at a temperature range of 2-8°C.[1]

• Light: Protect the compound from light by storing it in an amber vial or a light-blocking container.[1]

• Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g., argon or nitrogen) to prevent potential oxidation or degradation.

• Container: Use a tightly sealed, clearly labeled container to prevent contamination and moisture ingress. The label should include the full chemical name, CAS number, and any relevant hazard warnings.

Handling Procedures

Adherence to strict handling protocols is essential to ensure the safety of laboratory personnel and to prevent contamination of the compound.

Personal Protective Equipment (PPE)

All handling of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate should be performed while wearing the following PPE:[3][6]

• Safety goggles or a face shield

• Chemical-resistant gloves (e.g., nitrile)

• A lab coat

• Closed-toe shoes

Engineering Controls

Work with this compound should be conducted in a well-ventilated area, preferably within a chemical fume hood to minimize the risk of inhalation of any dust or vapors.[3][7]

Weighing and Dispensing Workflow

The following workflow is recommended for accurately and safely weighing and dispensing the solid compound.

Caption: Workflow for weighing and dispensing the solid compound.

Spill and Emergency Procedures

In the event of a spill or accidental exposure, prompt and appropriate action is critical.

Spill Response

• Evacuate: Immediately evacuate the affected area and alert nearby personnel.

• Ventilate: Ensure the area is well-ventilated, if safe to do so.

• Contain: For a small spill of the solid, carefully sweep it up using a dustpan and brush, avoiding the creation of dust. Place the spilled material into a clearly labeled, sealed container for hazardous waste disposal.

• Decontaminate: Clean the spill area with an appropriate solvent and then with soap and water.

• Report: Report the incident to the laboratory supervisor and the institutional Environmental Health and Safety (EHS) department.

First Aid Measures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water. If irritation persists, seek medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Disposal Guidelines

The disposal of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate and any contaminated materials must be handled in accordance with institutional, local, and national regulations for hazardous waste.

As a halogenated organic compound, it should be disposed of in a designated "Halogenated Organic Waste" container.[3][8] Do not mix with non-halogenated waste streams.[8][9] Ensure the waste container is properly labeled with the full chemical name and associated hazards.

The following diagram illustrates the decision-making process for the proper disposal of waste generated from working with this compound.

Caption: Decision tree for the disposal of laboratory waste.

Conclusion

The safe and effective use of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate in a research setting is contingent upon a comprehensive understanding of its properties and a strict adherence to established safety protocols. By implementing the storage, handling, and disposal procedures outlined in this guide, researchers can minimize risks to themselves and the environment while preserving the integrity of this valuable chemical intermediate.

References

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• Yue, D., Yao, T., & Larock, R. C. (2006). Synthesis of 3-Iodoindoles by the Pd/Cu-Catalyzed Coupling of N,N-Dialkyl-2-iodoanilines and Terminal Acetylenes, Followed by Electrophilic Cyclization. The Journal of Organic Chemistry, 71(1), 62–69. [Link]

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• Organic Chemistry Portal. (n.d.). Synthesis of 3-Iodoindoles by the Pd/Cu-Catalyzed Coupling of N,N-Dialkyl-2-iodoanilines and Terminal Acetylenes, Followed by Electrophilic Cyclization. Retrieved from [Link]

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• Yue, D., & Larock, R. C. (2003). Synthesis of 3-Iodoindoles by Electrophilic Cyclization of N,N-Dialkyl-2-(1-alkynyl)anilines. Organic Letters, 5(19), 3427–3430. [Link]

• University of California, Berkeley. (n.d.). RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. Retrieved from [Link]

• California State University, Bakersfield. (n.d.). Topic 1: Safety in the Organic Chemistry Laboratory. Retrieved from [Link]

• University of North Carolina at Chapel Hill. (n.d.). Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals. Retrieved from [Link]

• Capot Chemical Co., Ltd. (2018). MATERIAL SAFETY DATA SHEET: Tert-butyl 6-cyano-2-(2-(4-ethyl-3-iodophenyl)propan-2-yl)-1h-indole-3-carboxylate. Retrieved from [Link]

• Massachusetts Institute of Technology. (n.d.). SAFETY. Retrieved from [Link]

• Li, J., et al. (2023). Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions. RSC Advances, 13(39), 27357-27361. [Link]

• Hashmi, A. S. K., et al. (2011). Umpolung Reactivity of Indole through Gold Catalysis. Angewandte Chemie International Edition, 50(36), 8412–8415. [Link]

• PubChem. (n.d.). tert-Butyl 3-iodo-4-nitro-1H-indole-1-carboxylate. Retrieved from [Link]

• Nolan, S. P., et al. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development, 28(5), 1335–1343. [Link]

• ResearchGate. (n.d.). Deprotection of different N-Boc-compounds. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Yamai, Y., et al. (2017). A CONCISE AND EFFICIENT SYNTHESIS OF t-BUTYL 3-ALKYLOXINDOLE-3-CARBOXYLATES FROM DI-t-BUTYL (2-NITROPHENYL)MALONATES. HETEROCYCLES, 95(1), 533-543. [Link]

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Unveiling the Molecular Architecture: A Technical Guide to the Crystal Structure of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate

This in-depth technical guide is designed for researchers, scientists, and drug development professionals, providing a comprehensive framework for determining and understanding the crystal structure of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate. While a definitive crystal structure is not yet publicly available in major databases like the Cambridge Structural Database (CSD), this guide outlines the critical experimental steps and theoretical considerations necessary to achieve this goal. The insights gained from the precise three-dimensional atomic arrangement of this molecule are invaluable for structure-based drug design and understanding its physicochemical properties.

Introduction: The Significance of Substituted Indoles in Medicinal Chemistry

The indole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of biologically active compounds.[1][2][3] Modifications to the indole ring system, such as the introduction of nitro and iodo functionalities, can profoundly influence the molecule's electronic properties, lipophilicity, and ability to engage in specific intermolecular interactions, thereby modulating its pharmacological activity.[4]

Specifically, 5-nitroindole derivatives have demonstrated significant potential as anticancer agents by acting as c-Myc G-quadruplex binders.[5] The introduction of an iodine atom at the 3-position can serve as a handle for further synthetic transformations or introduce halogen bonding, a significant non-covalent interaction in drug-receptor binding. The tert-butyl carbamate (Boc) protecting group on the indole nitrogen enhances solubility and stability, making the compound more amenable to handling and crystallization.

A detailed understanding of the crystal structure of tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate (CAS Number: 914349-32-9) will provide crucial insights into its conformational preferences, solid-state packing, and the interplay of its functional groups. This knowledge is paramount for the rational design of next-generation therapeutics.

Proposed Synthesis and Crystallization

Synthesis of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate

A plausible synthetic route to the title compound can be adapted from established methodologies for the functionalization of indoles. A potential two-step synthesis is outlined below:

Step 1: Nitration of tert-butyl 1H-indole-1-carboxylate

A regioselective nitration of the Boc-protected indole at the 5-position is the initial step.

• Protocol:

  • Dissolve tert-butyl 1H-indole-1-carboxylate in a suitable solvent such as acetic anhydride or trifluoroacetic anhydride.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a nitrating agent, for instance, tetramethylammonium nitrate, to the cooled solution.[6]

  • Stir the reaction mixture at low temperature until the starting material is consumed, as monitored by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with an ice-water mixture and extract the product with an organic solvent like ethyl acetate.

  • Wash the organic layer with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

  • Purify the crude product by column chromatography to yield tert-butyl 5-nitro-1H-indole-1-carboxylate.

Step 2: Iodination of tert-butyl 5-nitro-1H-indole-1-carboxylate

The subsequent iodination at the 3-position can be achieved using an electrophilic iodine source.

• Protocol:

  • Dissolve the tert-butyl 5-nitro-1H-indole-1-carboxylate in a solvent like dichloromethane or acetonitrile.

  • Add an iodinating reagent such as N-iodosuccinimide (NIS).

  • Stir the reaction at room temperature, monitoring its progress by TLC.

  • Once the reaction is complete, wash the mixture with aqueous sodium thiosulfate solution to remove any unreacted iodine.

  • Extract the product with an organic solvent, dry the organic layer, and purify by column chromatography to obtain the final product, tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate.

Crystallization

Obtaining high-quality single crystals is often the most challenging step in X-ray crystallography.[7] A systematic screening of crystallization conditions is recommended.

• Recommended Crystallization Techniques:

  • Slow Evaporation: Dissolve the purified compound in a suitable solvent (e.g., acetone, ethyl acetate, or a mixture of solvents like dichloromethane/hexane) in a loosely capped vial. Allow the solvent to evaporate slowly over several days.

  • Vapor Diffusion: Create a saturated solution of the compound in a less volatile solvent and place it in a sealed container with a more volatile anti-solvent. The slow diffusion of the anti-solvent into the solution can induce crystallization.

  • Cooling Crystallization: Prepare a saturated solution of the compound at an elevated temperature and allow it to cool slowly to room temperature or below.

Single-Crystal X-ray Diffraction Analysis

Once suitable crystals (typically >0.1 mm in all dimensions) are obtained, the following workflow for single-crystal X-ray diffraction analysis should be followed.[7][8][9]

Experimental Workflow

Caption: Experimental workflow for single-crystal X-ray diffraction.

Detailed Protocol

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer.[8] A monochromatic X-ray beam (e.g., Mo Kα radiation, λ = 0.71073 Å) is directed at the crystal.[9] The crystal is rotated, and the diffraction pattern is collected on a detector.[7]

• Data Reduction: The collected diffraction data are processed to determine the unit cell parameters, space group, and reflection intensities.

• Structure Solution: The phase problem is solved using direct methods or Patterson methods to obtain an initial electron density map.

• Structure Refinement: The initial atomic model is refined against the experimental data to improve the fit and obtain the final crystal structure.

• Validation: The final structure is validated using tools like CHECKCIF to ensure its quality and correctness. The final crystallographic data is typically reported in a Crystallographic Information File (CIF).

Expected Structural Insights and Significance

The crystal structure of tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate will provide a wealth of information:

• Molecular Conformation: The precise bond lengths, bond angles, and torsion angles will reveal the molecule's preferred conformation in the solid state.

• Intermolecular Interactions: Analysis of the crystal packing will identify key intermolecular forces, such as hydrogen bonds, π-π stacking, and potential halogen bonds involving the iodine atom. Understanding these interactions is crucial for predicting solid-state properties and for designing molecules that can effectively interact with biological targets.

• Influence of Substituents: The structure will elucidate how the bulky tert-butyl group, the electron-withdrawing nitro group, and the iodo atom collectively influence the geometry and electronic distribution of the indole core.

Table 1: Anticipated Crystallographic Parameters (based on related indole derivatives)

Parameter	Expected Value Range	Significance
Crystal System	Monoclinic or Orthorhombic	Describes the basic symmetry of the unit cell.[10][11]
Space Group	P2₁/c, Pna2₁, etc.	Defines the symmetry elements within the unit cell.[10][11]
a, b, c (Å)	5 - 20 Å	Unit cell dimensions.
α, β, γ (°)	90° or ~90°, 90-120°, 90°	Angles of the unit cell.
Z	2, 4, or 8	Number of molecules per unit cell.
Key Bond Lengths	C-I, C-N (nitro), N-C (Boc)	Provides information on bond order and electronic effects.
Key Torsion Angles	Defines the 3D shape and orientation of substituents.	Reveals conformational preferences.

This data will serve as a critical benchmark for computational modeling studies, aiding in the development of more accurate force fields and docking protocols for this class of compounds.

Conclusion

Determining the single-crystal X-ray structure of tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate is an essential step towards a deeper understanding of its chemical nature and its potential as a scaffold in drug discovery. This guide provides a comprehensive roadmap for the synthesis, crystallization, and structural analysis of this promising molecule. The resulting crystallographic data will be invaluable for the scientific community, particularly for those engaged in the design and development of novel therapeutics targeting cancer and other diseases.

References

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• X-ray diffraction experiment – the last experiment in the structure elucidation process. (2010). PMC - NIH. Retrieved January 6, 2026, from [Link]

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• Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity. (2020). PMC - PubMed Central. Retrieved January 6, 2026, from [Link]

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A Comprehensive Technical Guide to Boc-Protected 3-Iodo-5-Nitroindole: Synthesis, Properties, and Reactivity in Drug Discovery

For researchers, medicinal chemists, and professionals in drug development, the strategic functionalization of heterocyclic scaffolds is a cornerstone of modern therapeutic innovation. Among these, the indole nucleus stands out as a "privileged structure," forming the core of numerous natural products and pharmaceuticals. This guide provides an in-depth technical overview of a highly valuable, yet nuanced, building block: tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate , commonly referred to as Boc-protected 3-iodo-5-nitroindole.

This document moves beyond a simple recitation of facts to offer field-proven insights into the synthesis, properties, and critical reactivity patterns of this intermediate. We will explore the causality behind synthetic choices and the self-validating nature of the described protocols, all grounded in authoritative scientific literature.

Core Molecular Attributes and Physicochemical Properties

Boc-protected 3-iodo-5-nitroindole is a strategically designed intermediate. The Boc (tert-butyloxycarbonyl) group serves as a robust, acid-labile protecting group for the indole nitrogen, preventing unwanted side reactions and modulating the electron density of the heterocyclic ring. The iodo-substituent at the C3 position is an excellent handle for transition-metal-catalyzed cross-coupling reactions, enabling the introduction of diverse molecular fragments. The nitro group at the C5 position acts as a powerful electron-withdrawing group, significantly influencing the molecule's reactivity and providing a synthetic precursor for an amino group, which is a common feature in bioactive molecules.[1][2]

Below is a summary of the key physicochemical properties of this compound:

Property	Value	Source(s)
Chemical Name	tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate	[3]
CAS Number	914349-32-9	[3]
Molecular Formula	C₁₃H₁₃IN₂O₄	[3]
Molecular Weight	388.16 g/mol	[3]
Appearance	Solid	[3]
Melting Point	158-160 °C	-

Synthesis of Boc-Protected 3-Iodo-5-Nitroindole: A Multi-Step Approach

A logical and efficient synthesis of Boc-protected 3-iodo-5-nitroindole involves a sequential process of nitration, Boc protection, and iodination. The order of these steps is crucial for achieving high yields and regioselectivity.

Caption: Proposed synthetic workflow for Boc-protected 3-iodo-5-nitroindole.

Step 1: Nitration of Indole

The regioselective nitration of indole at the C5 position is the initial and critical step. While classical nitrating conditions using nitric acid can be harsh and lead to side products, modern methods offer milder and more controlled alternatives.

Protocol:

• Dissolve indole in a suitable solvent such as acetic anhydride or acetonitrile.

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add a nitrating agent. A common choice is a mixture of nitric acid and acetic anhydride, or milder reagents like tetramethylammonium nitrate with trifluoroacetic anhydride.[4][5]

• Stir the reaction at low temperature until completion, monitoring by thin-layer chromatography (TLC).

• Quench the reaction by carefully adding the mixture to ice-water.

• Collect the precipitated 5-nitroindole by filtration, wash with water, and dry.

Causality: The use of milder nitrating agents and controlled temperatures is essential to prevent over-nitration and degradation of the sensitive indole ring. Acetic anhydride serves as both a solvent and a scavenger for water, which can interfere with the reaction.

Step 2: Boc Protection of 5-Nitroindole

The protection of the indole nitrogen with a Boc group is a standard procedure that enhances the solubility of the substrate in organic solvents and prevents N-functionalization in subsequent steps.

Protocol:

• Dissolve 5-nitroindole in a suitable aprotic solvent like tetrahydrofuran (THF) or dichloromethane (DCM).

• Add a base, such as triethylamine (TEA) or 4-dimethylaminopyridine (DMAP), to the solution.

• Add di-tert-butyl dicarbonate (Boc₂O) to the mixture.

• Stir the reaction at room temperature until the starting material is consumed (monitored by TLC).

• Remove the solvent under reduced pressure.

• Purify the resulting tert-butyl 5-nitro-1H-indole-1-carboxylate by column chromatography on silica gel.

Causality: DMAP is a highly effective catalyst for the acylation of the indole nitrogen with Boc₂O. The Boc group is stable to the basic conditions of this reaction and to many of the conditions used in subsequent cross-coupling reactions.

Step 3: Iodination of Boc-Protected 5-Nitroindole

The final step is the regioselective iodination at the C3 position. The electron-rich nature of the indole ring directs electrophilic substitution to this position.

Protocol:

• Dissolve Boc-protected 5-nitroindole in a solvent such as N,N-dimethylformamide (DMF) or DCM.

• Cool the solution in an ice bath.

• Add an iodinating agent, such as N-iodosuccinimide (NIS), to the solution portion-wise.

• Allow the reaction to warm to room temperature and stir until completion.

• Quench the reaction with an aqueous solution of sodium thiosulfate to remove any unreacted iodine.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the final product, tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate, by recrystallization or column chromatography.

Causality: NIS is a mild and effective electrophilic iodinating agent. The reaction proceeds readily at the C3 position, which is the most nucleophilic carbon in the Boc-protected indole ring.

Spectroscopic Characterization

¹H NMR Spectroscopy (Expected)

• Aromatic Protons: The protons on the benzene ring will appear as a complex multiplet in the aromatic region (typically δ 7.5-8.5 ppm). The presence of the electron-withdrawing nitro group will deshield these protons.

• Indole C2-H: A singlet is expected for the proton at the C2 position of the indole ring, likely in the range of δ 7.5-8.0 ppm.

• Boc Group: A characteristic sharp singlet for the nine equivalent protons of the tert-butyl group will be observed in the upfield region, typically around δ 1.6-1.7 ppm.

¹³C NMR Spectroscopy (Expected)

• Carbonyl Carbon: The carbonyl carbon of the Boc group will appear as a singlet around δ 150 ppm.

• Indole Carbons: The carbons of the indole ring will resonate in the aromatic region (δ 110-140 ppm). The carbon bearing the iodine (C3) will be significantly shielded, appearing at a lower chemical shift (around δ 80-90 ppm).

• Boc Carbons: The quaternary carbon of the tert-butyl group will be found around δ 80-85 ppm, and the methyl carbons will be around δ 28 ppm.[6]

Mass Spectrometry (Expected)

• Molecular Ion Peak: The mass spectrum should show a prominent molecular ion peak (M⁺) or a protonated molecular ion peak ([M+H]⁺) corresponding to the molecular weight of 388.16 g/mol . Isotopic patterns characteristic of iodine will be observable.

Infrared Spectroscopy (Expected)

• N-O Stretching: Strong absorption bands corresponding to the asymmetric and symmetric stretching of the nitro group will be present, typically in the regions of 1500-1550 cm⁻¹ and 1300-1350 cm⁻¹, respectively.

• C=O Stretching: A strong absorption band for the carbonyl group of the Boc protector will be observed around 1700-1730 cm⁻¹.

• Aromatic C-H Stretching: Bands in the region of 3000-3100 cm⁻¹ will correspond to the aromatic C-H bonds.

Reactivity in Palladium-Catalyzed Cross-Coupling Reactions

The true utility of Boc-protected 3-iodo-5-nitroindole lies in its capacity to serve as a versatile substrate in a variety of palladium-catalyzed cross-coupling reactions. These reactions are fundamental in modern drug discovery for the construction of complex molecular architectures.

Caption: Key cross-coupling reactions of Boc-protected 3-iodo-5-nitroindole.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for forming carbon-carbon bonds between the indole C3 position and various aryl, heteroaryl, or vinyl groups using boronic acids or their esters.

Insight: While this reaction is generally robust, a critical consideration for Boc-protected 3-iodo-5-nitroindole is the potential for deprotection of the Boc group under the basic conditions often employed in Suzuki couplings. In a study on the closely related 3-iodo-5-nitroindazole system, Suzuki coupling with a vinyl boronate resulted in a very low yield of the desired product, with the major product being the N-deprotected starting material.[7] This suggests that the electron-withdrawing nitro group may render the Boc group more labile.

Recommended Protocol:

• To a reaction vessel, add Boc-protected 3-iodo-5-nitroindole, the desired boronic acid (1.2-1.5 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄ or a pre-catalyst like SPhos-Pd-G3), and a suitable base.

• Experimental Choice: Given the lability of the Boc group, milder bases such as K₂CO₃ or Cs₂CO₃ should be considered over stronger bases like NaOH or K₃PO₄.

• Add a solvent system, often a mixture of an organic solvent (e.g., dioxane, toluene, or DMF) and water.

• Degas the mixture and heat under an inert atmosphere (e.g., argon or nitrogen) until the reaction is complete.

• Perform an aqueous workup, extract the product, and purify by column chromatography.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a C(sp²)-C(sp) bond, linking the indole C3 position to a terminal alkyne. This is a valuable transformation for introducing linear fragments into a molecule.

Insight: The Sonogashira coupling has been successfully performed on N-Boc-3-iodo(aza)indoles.[8] These reactions can often be carried out under milder, copper-free conditions, which may be advantageous for sensitive substrates.

Recommended Protocol:

• Combine Boc-protected 3-iodo-5-nitroindole, the terminal alkyne (1.2-1.5 equivalents), a palladium catalyst (e.g., PdCl₂(PPh₃)₂), and a copper(I) co-catalyst (e.g., CuI) in a reaction vessel.

• Add a suitable solvent (e.g., THF, DMF) and a base, typically an amine such as triethylamine or diisopropylamine.

• Degas the mixture and stir at room temperature or with gentle heating under an inert atmosphere.

• Upon completion, filter the reaction mixture to remove any solids, concentrate the filtrate, and purify the product by column chromatography.

Heck Coupling

The Heck reaction facilitates the coupling of the 3-iodoindole with an alkene, leading to the formation of a new C-C bond and a substituted alkene product.

Insight: While no specific examples with the target molecule are documented, the intramolecular Heck reaction of 3-iodoindole derivatives is a known and effective method for the synthesis of carbolinones.[9] This suggests that intermolecular Heck couplings are also likely to be successful.

Recommended Protocol:

• In a reaction vessel, combine Boc-protected 3-iodo-5-nitroindole, the alkene (1.2-2.0 equivalents), a palladium catalyst (e.g., Pd(OAc)₂), a phosphine ligand (e.g., PPh₃ or a more electron-rich ligand like P(o-tolyl)₃), and a base (e.g., triethylamine, K₂CO₃).

• Add a polar aprotic solvent such as DMF or acetonitrile.

• Degas the mixture and heat under an inert atmosphere until the reaction is complete.

• After cooling, perform an aqueous workup, extract the product, and purify by column chromatography.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a premier method for the formation of C-N bonds, allowing for the coupling of the 3-iodoindole with a wide range of primary and secondary amines.[10][11]

Insight: The success of this reaction is highly dependent on the choice of ligand and base. The presence of the nitro group on the indole ring may influence the reactivity, and optimization of reaction conditions is likely necessary.

Recommended Protocol:

• Charge a reaction vessel with Boc-protected 3-iodo-5-nitroindole, the desired amine (1.2-1.5 equivalents), a palladium pre-catalyst (e.g., XPhos-Pd-G3 or RuPhos-Pd-G3), the corresponding ligand, and a strong, non-nucleophilic base (e.g., NaOtBu, LiHMDS).

• Add an anhydrous, aprotic solvent such as toluene or dioxane.

• Thoroughly degas the mixture and heat under an inert atmosphere.

• Monitor the reaction for completion. Upon finishing, cool the reaction, quench carefully with water, extract the product, and purify by column chromatography.

Applications in Drug Discovery

The 5-nitroindole scaffold is a recurring motif in compounds with demonstrated anticancer activity.[1][2] These derivatives have been shown to act as c-Myc G-quadruplex binders, leading to the downregulation of the c-Myc oncogene and cell-cycle arrest in cancer cells. The ability to further functionalize the C3 position of Boc-protected 3-iodo-5-nitroindole through the cross-coupling reactions described above opens up a vast chemical space for the synthesis of novel 5-nitroindole derivatives. This allows for the systematic exploration of structure-activity relationships (SAR) in the development of new anticancer agents. The nitro group can also be readily reduced to an amino group, providing another point of diversification for library synthesis.

Conclusion

Boc-protected 3-iodo-5-nitroindole is a high-value synthetic intermediate that provides a gateway to a diverse array of complex, functionalized indole derivatives. A thorough understanding of its synthesis, properties, and reactivity, particularly the nuances of palladium-catalyzed cross-coupling reactions, is essential for its effective utilization in drug discovery and medicinal chemistry programs. The insights and protocols provided in this guide are intended to empower researchers to leverage the full potential of this versatile building block in the pursuit of novel therapeutic agents.

References

• Reaction product and yields in the Sonogashira reaction of several 3-iodo-N-Boc (aza)indoles with 4-tolylacetylene as alkyne partner under batch and flow conditions. ResearchGate. Available at: [Link]

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• Vera, G., et al. (2018). Suzuki-Type Cross-Coupling Reaction of Unprotected 3-Iodoindazoles with Pinacol Vinyl Boronate: An Expeditive C-3 Vinylation of Indazoles under Microwave Irradiation. Molecules, 23(8), 2056. Available at: [Link]

• Regioselective C5−H Direct Iodination of Indoles. Available at: [Link]

• Larock, R. C., & Yum, E. K. (1991). Synthesis of 3-Iodoindoles by the Pd/Cu-Catalyzed Coupling of N,N-Dialkyl-2-iodoanilines and Terminal Acetylenes, Followed by Electrophilic Cyclization. Journal of the American Chemical Society, 113(17), 6689-6690. Available at: [Link]

• Li, Y., et al. (2021). Synthesis of C3,C4-Disubstituted Indoles via the Palladium/Norbornene-Catalyzed Ortho-Amination/Ipso-Heck Cyclization. Organic Letters, 23(15), 5960-5964. Available at: [Link]

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• Intramolecular Heck Reaction of 2- and 3-Iodoindole Derivatives for the Synthesis of β- and γ-Carbolinones. ResearchGate. Available at: [https://www.researchgate.net/publication/257774780_Intramolecular_Heck_Reaction_of_2-_and_3-Iodoindole_Derivatives_for_the_Synthesis_of_b-_and_g-Carbolinones]([Link]

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• Supporting information Cu(II)- or Co(II)-Catalyzed C(SP3)-H Oxidation of N,N-Dimethylaminoethanol: Facile Synthesis of Methylene-Bridged Biindoles and 3-Formylindoles Selectively. Available at: [Link]

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• Kamal, A., et al. (2021). Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity. ChemMedChem, 16(10), 1667-1678. Available at: [Link]

• Yamai, Y., et al. (2018). SYNTHESIS OF SUBSTITUTED t-BUTYL 3-ALKYLOXINDOLE-3-CARBOXYLATES FROM DI-t-BUTYL (2-NITROPHENYL)MALONATES. HETEROCYCLES, 97(1), 192-210. Available at: [Link]

• The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism - MDPI. Available at: [Link]

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Protocols & Analytical Methods

Application Notes and Protocols: Palladium-Catalyzed Heck Reaction of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Indole Functionalization via the Heck Reaction

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous pharmaceuticals and biologically active compounds. The ability to selectively functionalize the indole ring is therefore of paramount importance in drug discovery and development. The Mizoroki-Heck reaction, a palladium-catalyzed cross-coupling of an unsaturated halide with an alkene, stands as a cornerstone of modern organic synthesis for its power to form carbon-carbon bonds with high efficiency and stereoselectivity.[1][2] This reaction provides a robust platform for the C3-vinylation of indole derivatives, introducing valuable structural motifs that can significantly modulate pharmacological activity.

This application note provides a detailed guide to the Heck reaction of a specific, electronically modified indole substrate: tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate. The presence of a strong electron-withdrawing nitro group at the C5-position and a bulky Boc-protecting group on the indole nitrogen presents unique considerations for optimizing reaction conditions. We will dissect the mechanistic underpinnings of the reaction, provide a detailed experimental protocol, and discuss the rationale behind the selection of catalysts, ligands, bases, and solvents to ensure a high-yielding and reproducible transformation.

Mechanistic Overview: The Palladium Catalytic Cycle

The Heck reaction proceeds through a well-established Pd(0)/Pd(II) catalytic cycle.[3][4] Understanding this mechanism is crucial for troubleshooting and optimizing the reaction for specific substrates.

• Oxidative Addition: The active Pd(0) catalyst initiates the cycle by inserting into the carbon-iodine bond of the indole substrate. This is often the rate-determining step, and its efficiency is dependent on the halide (I > Br > Cl).[4] The electron-deficient nature of the indole ring in our target substrate, due to the nitro group, can facilitate this step.

• Olefin Coordination and Migratory Insertion: The alkene substrate then coordinates to the resulting Pd(II) complex.[5] This is followed by a syn-migratory insertion of the alkene into the palladium-carbon bond, forming a new carbon-carbon bond and a σ-alkyl-Pd(II) complex.[4]

• β-Hydride Elimination: A hydrogen atom from a carbon adjacent (beta) to the palladium-bearing carbon is eliminated. This step is stereospecific and typically leads to the formation of the more thermodynamically stable trans-(E)-alkene.[4]

• Reductive Elimination and Catalyst Regeneration: The resulting hydrido-palladium(II) complex undergoes reductive elimination in the presence of a base, which neutralizes the generated hydrohalic acid (HI in this case) and regenerates the active Pd(0) catalyst, thus closing the catalytic loop.[6]

Caption: The catalytic cycle of the Mizoroki-Heck reaction.

Experimental Design and Rationale

The successful execution of the Heck reaction on tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate requires careful consideration of each reaction component.

Component	Recommended Choice	Rationale
Palladium Pre-catalyst	Palladium(II) acetate (Pd(OAc)₂)	A stable, air-tolerant Pd(II) source that is readily reduced in situ to the active Pd(0) species.[6]
Ligand	Triphenylphosphine (PPh₃) or Tri(o-tolyl)phosphine (P(o-tol)₃)	Phosphine ligands stabilize the Pd(0) catalyst, preventing its decomposition into inactive palladium black.[1] P(o-tol)₃ is bulkier and can sometimes provide better results.
Base	Triethylamine (Et₃N) or Potassium Carbonate (K₂CO₃)	An organic amine base like Et₃N is commonly used and effective.[3] An inorganic base like K₂CO₃ can also be employed, particularly in polar aprotic solvents.[7] The base is crucial for regenerating the Pd(0) catalyst.[6]
Solvent	Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF)	Polar aprotic solvents are generally preferred for Heck reactions as they can dissolve the reactants and the inorganic base (if used).[8]
Alkene Partner	e.g., Methyl acrylate, Styrene	Electron-deficient alkenes like acrylates are excellent substrates.[9] The choice will depend on the desired final product.
Temperature	80-100 °C	Thermal energy is typically required to drive the reaction to completion in a reasonable timeframe.[7]

Detailed Experimental Protocol

Materials:

• tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate (CAS: 914349-32-9)[10]

• Alkene (e.g., methyl acrylate, 1.5 equiv.)

• Palladium(II) acetate (Pd(OAc)₂, 0.05 equiv.)

• Triphenylphosphine (PPh₃, 0.1 equiv.)

• Triethylamine (Et₃N, 2.0 equiv.)

• Anhydrous Acetonitrile (MeCN)

• Standard glassware for inert atmosphere reactions (Schlenk flask, condenser)

• Magnetic stirrer and heating mantle

• Nitrogen or Argon gas supply

Procedure:

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar and a condenser, add tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate (1.0 equiv.), palladium(II) acetate (0.05 equiv.), and triphenylphosphine (0.1 equiv.).

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (Nitrogen or Argon). Repeat this cycle three times to ensure an oxygen-free environment.

• Reagent Addition: Under a positive pressure of inert gas, add anhydrous acetonitrile via syringe, followed by triethylamine (2.0 equiv.) and the alkene (1.5 equiv.).

• Reaction: Heat the reaction mixture to reflux (approximately 82 °C for acetonitrile) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 5-24 hours).[11]

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture through a pad of Celite to remove the palladium catalyst.[12]

  • Rinse the pad with a small amount of ethyl acetate.

  • Combine the filtrates and concentrate under reduced pressure to remove the solvent.

• Purification:

  • Dissolve the crude residue in a minimal amount of a suitable solvent (e.g., dichloromethane).

  • Purify the product by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of hexanes and ethyl acetate) to afford the desired coupled product.[13]

Caption: General workflow for the Heck coupling protocol.

Trustworthiness and Self-Validation

The protocol described is designed to be self-validating. The progress of the reaction can be unequivocally tracked by TLC or LC-MS, allowing for clear determination of the reaction endpoint. The purification by column chromatography separates the desired product from unreacted starting materials, byproducts, and catalyst residues. Final characterization of the purified product by NMR spectroscopy and mass spectrometry will confirm its identity and purity, thereby validating the success of the protocol.

Concluding Remarks

The Heck reaction is a powerful and versatile tool for the C3-functionalization of indoles. For the electron-deficient substrate tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate, the protocol detailed herein provides a robust starting point for synthesis. Researchers should note that optimization of catalyst loading, ligand choice, base, and solvent may be necessary to achieve maximum yield for different alkene coupling partners. This guide provides the foundational knowledge and a reliable experimental procedure to facilitate the successful application of the Heck reaction in the synthesis of complex indole-containing molecules for drug discovery and development.

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Application Notes and Protocols for Sonogashira Coupling of 3-Iodoindoles

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Alkynylindoles

The indole nucleus is a cornerstone of medicinal chemistry, forming the structural core of numerous natural products and pharmacologically active compounds.[1][2] The introduction of an alkynyl moiety, particularly at the C3-position, provides a versatile synthetic handle for further molecular elaboration, enabling the construction of complex heterocyclic systems and the exploration of novel chemical space in drug discovery programs.[3] The Sonogashira cross-coupling reaction stands as a premier method for forging this crucial C(sp²)-C(sp) bond, linking a terminal alkyne with a haloindole.[3][4] This document provides a detailed guide to the practical application of the Sonogashira coupling for the functionalization of 3-iodoindoles, offering insights into reaction optimization, detailed experimental protocols, and the mechanistic rationale behind procedural choices.

Mechanistic Underpinnings: A Tale of Two Cycles

The Sonogashira reaction traditionally operates through a synergistic dual catalytic cycle involving palladium and copper.[4][5] Understanding this mechanism is paramount for troubleshooting and optimizing reaction conditions.

A palladium(0) species initiates the primary cycle by undergoing oxidative addition to the 3-iodoindole.[6][7] Concurrently, in the copper cycle, the terminal alkyne reacts with a copper(I) salt in the presence of a base to form a copper acetylide intermediate.[4][7] This acetylide then undergoes transmetalation with the palladium(II) complex. The subsequent reductive elimination from the resulting diorganopalladium(II) species furnishes the desired 3-alkynylindole and regenerates the active palladium(0) catalyst, thus completing the cycle.[5]

It is important to note that copper-free Sonogashira protocols have also been developed to mitigate issues associated with alkyne homocoupling (Glaser coupling), which is a common side reaction promoted by copper.[8][9][10] In these systems, the base is believed to play a more direct role in the deprotonation of the alkyne, facilitating its addition to the palladium center.[11][12]

Caption: The dual catalytic cycle of the Sonogashira reaction.

Optimizing the Reaction: A Guide to Key Parameters

The success of the Sonogashira coupling hinges on the judicious selection of several key parameters. The reactivity of 3-iodoindoles is generally high, allowing for mild reaction conditions.[1]

1. Palladium Catalyst and Ligands: The choice of the palladium source is critical. Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) and dichlorobis(triphenylphosphine)palladium(II) (PdCl₂(PPh₃)₂) are workhorse catalysts for this transformation.[4][6][13] Pd(PPh₃)₄ is often used directly as the Pd(0) source, while Pd(II) precursors like PdCl₂(PPh₃)₂ are reduced in situ to the active Pd(0) species. The phosphine ligands stabilize the palladium center and modulate its reactivity. For challenging couplings, more electron-rich and bulky phosphine ligands can be employed.

2. Copper(I) Co-catalyst: Copper(I) iodide (CuI) is the most common co-catalyst, facilitating the formation of the copper acetylide and subsequent transmetalation.[1][14] While essential for the classical Sonogashira reaction, its omission in copper-free protocols can prevent the formation of undesired alkyne homocoupling byproducts.[8][10]

3. Base: An amine base, typically triethylamine (Et₃N) or diisopropylethylamine (DIPEA), serves multiple roles.[15] It acts as a scavenger for the hydrogen iodide generated during the reaction and as a solvent. Its primary role in the copper cycle is to facilitate the deprotonation of the terminal alkyne.

4. Solvent: The choice of solvent can significantly influence reaction rates and yields. Amine bases like Et₃N can often serve as the solvent.[1] However, co-solvents such as tetrahydrofuran (THF), dimethylformamide (DMF), or acetonitrile may be employed to improve the solubility of the reactants.[16][17] The polarity of the solvent can affect the stability and activity of the catalytic species.[17]

Table 1: Summary of Typical Sonogashira Coupling Conditions for 3-Iodoindoles

Parameter	Typical Conditions	Rationale & Considerations
3-Iodoindole	N-protected or N-unprotected	N-protection can improve solubility and prevent side reactions at the nitrogen. Common protecting groups include methyl, tosyl, or Boc.
Terminal Alkyne	1.1 - 1.5 equivalents	A slight excess is used to ensure complete consumption of the 3-iodoindole.
Palladium Catalyst	Pd(PPh₃)₄ (2-5 mol%) or PdCl₂(PPh₃)₂ (2-5 mol%)	Lower catalyst loading is often possible with highly reactive aryl iodides.
Copper(I) Co-catalyst	CuI (1-10 mol%)	Essential for the classical pathway; can be omitted for copper-free conditions.
Base	Et₃N, DIPEA	Can be used as both the base and the solvent. Must be anhydrous.
Solvent	Et₃N, THF, DMF, Acetonitrile	Chosen based on substrate solubility and reaction temperature. Anhydrous conditions are generally preferred.[14]
Temperature	Room temperature to 80 °C	3-Iodoindoles are sufficiently reactive to couple at or near room temperature.[4][15]
Atmosphere	Inert (Nitrogen or Argon)	Essential to prevent oxidation of the Pd(0) catalyst and phosphine ligands.

Experimental Protocols

The following protocols provide a starting point for the Sonogashira coupling of 3-iodoindoles. Optimization may be required for specific substrates.

Caption: General experimental workflow for Sonogashira coupling.

Protocol 1: Classical Sonogashira Coupling of N-Methyl-3-iodoindole with Phenylacetylene

This protocol details a standard, reliable method for the coupling of an N-protected 3-iodoindole.

Materials:

• N-Methyl-3-iodoindole (1.0 mmol, 259 mg)

• Phenylacetylene (1.2 mmol, 122 mg, 132 µL)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.02 mmol, 23 mg)

• Copper(I) iodide (CuI) (0.04 mmol, 7.6 mg)

• Triethylamine (Et₃N) (5 mL, anhydrous)

• Tetrahydrofuran (THF) (5 mL, anhydrous)

• Round-bottom flask (25 mL), magnetic stir bar, condenser, and nitrogen inlet

• Standard glassware for workup and purification

Procedure:

• To a 25 mL round-bottom flask containing a magnetic stir bar, add N-methyl-3-iodoindole, Pd(PPh₃)₄, and CuI.

• Equip the flask with a condenser and a nitrogen inlet. Evacuate the flask and backfill with nitrogen. Repeat this cycle three times to ensure an inert atmosphere.

• Add anhydrous THF and anhydrous triethylamine to the flask via syringe.

• Add phenylacetylene dropwise via syringe.

• Stir the reaction mixture at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion (typically 2-4 hours), dilute the reaction mixture with ethyl acetate (20 mL) and wash with saturated aqueous ammonium chloride solution (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the desired N-methyl-3-(phenylethynyl)indole.

Protocol 2: Copper-Free Sonogashira Coupling of 3-Iodoindole with 1-Octyne

This protocol is advantageous when dealing with alkynes prone to homocoupling.

Materials:

• 3-Iodoindole (1.0 mmol, 243 mg)

• 1-Octyne (1.5 mmol, 165 mg, 220 µL)

• Dichlorobis(triphenylphosphine)palladium(II) (PdCl₂(PPh₃)₂) (0.03 mmol, 21 mg)

• Diisopropylethylamine (DIPEA) (3.0 mmol, 388 mg, 522 µL)

• Dimethylformamide (DMF) (5 mL, anhydrous)

• Round-bottom flask (25 mL), magnetic stir bar, condenser, and nitrogen inlet

• Standard glassware for workup and purification

Procedure:

• To a 25 mL round-bottom flask containing a magnetic stir bar, add 3-iodoindole and PdCl₂(PPh₃)₂.

• Equip the flask with a condenser and a nitrogen inlet. Evacuate and backfill with nitrogen three times.

• Add anhydrous DMF and DIPEA to the flask via syringe.

• Add 1-octyne dropwise via syringe.

• Heat the reaction mixture to 60 °C and stir. Monitor the reaction progress by TLC or LC-MS.

• Upon completion (typically 6-12 hours), cool the reaction to room temperature and pour it into water (25 mL).

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography on silica gel to yield 3-(oct-1-yn-1-yl)-1H-indole.

Troubleshooting and Key Considerations

• Reaction Failure or Low Yield: Ensure all reagents and solvents are anhydrous and that the reaction is performed under a strictly inert atmosphere. The palladium catalyst may be degraded; use a fresh batch if necessary.

• Alkyne Homocoupling: If significant amounts of the Glaser coupling byproduct are observed, switch to a copper-free protocol.

• N-H Reactivity: For N-unprotected indoles, the acidity of the N-H proton can sometimes interfere with the reaction. While many couplings proceed without protection, N-protection may be necessary for certain substrates or when using stronger bases.[15]

• Purification: The polarity of the 3-alkynylindole products can vary significantly depending on the substituent on the alkyne. Adjust the eluent system for column chromatography accordingly.

Conclusion

The Sonogashira coupling is a robust and versatile tool for the synthesis of 3-alkynylindoles, which are valuable building blocks in medicinal and materials chemistry. By understanding the underlying mechanism and the role of each reaction component, researchers can effectively optimize conditions to achieve high yields of the desired products. The protocols provided herein serve as a solid foundation for the exploration of this powerful transformation.

References

• BenchChem. (2025). Sonogashira Coupling for Indole Functionalization: Application Notes and Protocols.

• Bao, M., & Larock, R. C. (2004). Synthesis of 3-Iodoindoles by the Pd/Cu-Catalyzed Coupling of N,N-Dialkyl-2-iodoanilines and Terminal Acetylenes, Followed by Electrophilic Cyclization. The Journal of Organic Chemistry, 69(2), 570–573. Retrieved from [Link]

• Shaikh, I. R., et al. (2024). Recent Applications of the Sonogashira Reaction in the Synthesis of Drugs and Their Derivatives: A Review. Applied Organometallic Chemistry. Retrieved from [Link]

• Various Authors. (2025). Sonogashira Cross-Coupling Reaction of 3-Iodoindazoles with Various Terminal Alkynes: A Mild and Flexible Strategy to Design 2-Aza Tryptamines. ResearchGate. Retrieved from [Link]

• Wikipedia contributors. (2023). Sonogashira coupling. Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• Martins, P., et al. (2018). Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. Molecules, 23(10), 2699. Retrieved from [Link]

• Various Authors. (2025). Synthesis of arylated indoles via Sonogashira cross-coupling. ResearchGate. Retrieved from [Link]

• Various Authors. (2025). Sequential Sonogashira and Suzuki Cross-Coupling Reactions in the Indole and Indazole Series. ResearchGate. Retrieved from [Link]

• Tyas, C. G., & Moody, C. J. (2009). Sonogashira Cross-Coupling Reactions and Construction of the Indole Ring System Using a Robust, Silica-Supported Palladium Catalyst. Synlett, 2009(4), 673-677. Retrieved from [Link]

• Various Authors. (2023). Recent Applications of the Sonogashira Reaction in the Synthesis of Drugs and Their Derivatives: A Review. Semantic Scholar. Retrieved from [Link]

• Bottle, S. E., et al. (2007). The palladium-catalysed copper-free Sonogashira coupling of isoindoline nitroxides: a convenient route to robust profluorescent carbon–carbon frameworks. Organic & Biomolecular Chemistry, 5(18), 2945-2952. Retrieved from [Link]

• Martins, P., et al. (2018). Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. MDPI. Retrieved from [Link]

• Cherney, A. H., & Reisman, S. E. (2018). Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. Organic Letters, 20(15), 4599–4602. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Chen, B., et al. (2024). Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis. STAR Protocols, 5(1), 102875. Retrieved from [Link]

• Panda, S. (2023). Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview. Sustainable Chemical Insight in Biological Exploration, 1(1), 74-84. Retrieved from [Link]

• Gholinejad, M., & Nájera, C. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances, 11(13), 7414–7449. Retrieved from [Link]

• ResearchGate. (n.d.). Supposed mechanism for the copper-free Sonogashira reaction. Retrieved from [Link]

• Gholinejad, M., & Nájera, C. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Publishing. Retrieved from [Link]

• Leah4sci. (2016, August 10). Sonogashira Coupling Reaction Mechanism. YouTube. Retrieved from [Link]

• Reddit user john710000. (2021, September 2). Struggling to make a sonogashira coupling reaction happen. r/Chempros. Retrieved from [Link]

• Coleman, C. (n.d.). Ligand-, Copper-, and Amine-Free Sonogashira Reaction of Aryl Iodides and Bromides with Terminal Alkynes. Retrieved from [Link]

• ChemHelp ASAP. (2020, February 14). Sonogashira cross-coupling reaction. YouTube. Retrieved from [Link]

• Chemistry Solved. (2025, February 17). Sonogashira coupling reaction | Organometallic name reaction | CSIR-NET | GATE | MSc| ChemOrgChem. YouTube. Retrieved from [Link]

• Gazvoda, M., et al. (2018). Mechanism of copper-free Sonogashira reaction operates through palladium-palladium transmetallation. Nature Communications, 9(1), 4800. Retrieved from [Link]

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Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate

Introduction

The indole scaffold is a cornerstone in medicinal chemistry and drug development, forming the core of numerous natural products and pharmaceuticals.[1][2] The targeted functionalization of the indole ring is paramount for creating diverse molecular architectures and performing structure-activity relationship (SAR) studies. tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate is a highly valuable and versatile building block for this purpose. The presence of the iodo group at the C-3 position provides a reactive handle for a variety of palladium-catalyzed cross-coupling reactions, which are powerful methods for forming carbon-carbon and carbon-heteroatom bonds.[3][4][5]

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of palladium-catalyzed cross-coupling reactions using this specific indole derivative. We will delve into the mechanistic underpinnings, provide detailed, field-proven protocols, and offer insights into overcoming potential challenges. The electron-withdrawing nitro group at the C-5 position and the bulky tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom significantly influence the substrate's reactivity, a factor that will be a recurring theme in our discussion.[6][7]

The Foundation: Understanding Palladium-Catalyzed Cross-Coupling

Palladium-catalyzed cross-coupling reactions have revolutionized organic synthesis, a fact underscored by the 2010 Nobel Prize in Chemistry awarded to Richard F. Heck, Ei-ichi Negishi, and Akira Suzuki for their work in this field.[8] These reactions generally proceed through a common catalytic cycle, providing a robust framework for connecting diverse organic fragments under relatively mild conditions.[3][8][9]

The generalized catalytic cycle consists of three fundamental steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-iodine bond of the indole substrate, forming a Pd(II) intermediate.[8][9] This step is often rate-determining. The electron-withdrawing nitro group on our substrate tends to make the C-I bond more susceptible to this oxidative addition.[10]

• Transmetalation (for Suzuki, Negishi, Stille, etc.) or Olefin Insertion (for Heck): In this step, the organic group from a second reagent (e.g., an organoboron compound in Suzuki coupling) is transferred to the palladium center, displacing the halide.[8][11] For the Heck reaction, an alkene coordinates to and then inserts into the palladium-carbon bond.[9][12]

• Reductive Elimination: The two coupled organic fragments are expelled from the palladium center, forming the desired new C-C or C-N bond and regenerating the active Pd(0) catalyst, which re-enters the cycle.[8][9]

The Critical Role of Ligands

The choice of ligand is not trivial; it is fundamental to the success of the coupling reaction.[13][14] Ligands, typically phosphines or N-heterocyclic carbenes (NHCs), coordinate to the palladium center and modulate its electronic and steric properties.[13][14][15]

• Electron-rich and sterically bulky ligands can enhance the rate of oxidative addition and reductive elimination.[14]

• They stabilize the palladium catalyst, preventing decomposition and increasing its lifespan in the reaction mixture.[13][16]

• The ligand's structure can influence the selectivity and overall efficiency of the catalytic system.[13]

Key Cross-Coupling Reactions and Protocols

We will now explore the application of several major palladium-catalyzed cross-coupling reactions with tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate.

Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura reaction is arguably the most widely used cross-coupling method due to its mild conditions, high functional group tolerance, and the low toxicity of the boron-based reagents.[1][3][17] It is an exceptional tool for synthesizing biaryl and vinyl-indole structures.

Causality Behind the Protocol:

• Catalyst System: A combination of a palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃) and a phosphine ligand is common. For electron-deficient substrates like ours, electron-rich, bulky phosphine ligands such as SPhos or XPhos are often effective. Alternatively, pre-formed catalysts like Pd(PPh₃)₄ can be used directly.[1]

• Base: A base is essential for activating the organoboron species to facilitate the transmetalation step.[9][17] Inorganic bases like K₂CO₃, Cs₂CO₃, or K₃PO₄ are frequently used. The choice of base can significantly impact the reaction's success.

• Solvent: A mixture of an organic solvent (like dioxane, toluene, or DMF) and water is often optimal. Water can aid in dissolving the inorganic base and facilitating the catalytic cycle.

Detailed Protocol: Suzuki-Miyaura Coupling with Phenylboronic Acid

Materials:

• tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate (1.0 equiv)

• Phenylboronic acid (1.5 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equiv)

• Potassium Carbonate (K₂CO₃) (3.0 equiv)

• 1,4-Dioxane and Water (4:1 v/v)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate, phenylboronic acid, Pd(PPh₃)₄, and K₂CO₃.

• Evacuate and backfill the flask with the inert gas three times.

• Add the degassed 1,4-dioxane/water solvent mixture via syringe.

• Heat the reaction mixture to 80-90 °C with vigorous stirring.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion (typically 4-12 hours), cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and water.

• Transfer to a separatory funnel, separate the layers, and extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Concentrate the solvent under reduced pressure.

• Purify the crude residue by column chromatography on silica gel to yield tert-butyl 5-nitro-3-phenyl-1H-indole-1-carboxylate.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling is the premier method for forming a bond between a C(sp²) (from our indole) and a C(sp) of a terminal alkyne.[18] This reaction is invaluable for creating precursors for further transformations or for synthesizing compounds with rigid, linear alkynyl linkers.

Causality Behind the Protocol:

• Dual Catalysis: The classic Sonogashira reaction employs a dual catalytic system: a palladium complex to activate the aryl iodide and a copper(I) salt (typically CuI) to activate the terminal alkyne.[18]

• Base: An amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), is used. It serves both as a base to deprotonate the alkyne and often as the solvent.

• Ligand: Triphenylphosphine (PPh₃) is a classic and effective ligand for this transformation, often used in the form of PdCl₂(PPh₃)₂.

Detailed Protocol: Sonogashira Coupling with Phenylacetylene

Materials:

• tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate (1.0 equiv)

• Phenylacetylene (1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.03 equiv)

• Copper(I) iodide (CuI) (0.05 equiv)

• Triethylamine (Et₃N) (solvent and base)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate, PdCl₂(PPh₃)₂, and CuI.

• Evacuate and backfill the flask with inert gas three times.

• Add anhydrous, degassed triethylamine, followed by phenylacetylene via syringe.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 50 °C) if the reaction is sluggish.

• Monitor the reaction by TLC or LC-MS.

• Once the starting material is consumed, concentrate the reaction mixture under reduced pressure to remove the triethylamine.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous ammonium chloride (NH₄Cl) to remove copper salts, followed by water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Heck Reaction: Vinylation of the Indole Core

The Heck reaction couples the aryl iodide with an alkene to form a new, more substituted alkene.[12][19] It is a powerful method for C-C bond formation and for introducing vinyl groups, which can be further functionalized.

Causality Behind the Protocol:

• Catalyst: Palladium(II) acetate [Pd(OAc)₂] is a common and cost-effective palladium source. It is reduced in situ to the active Pd(0) species.

• Ligand: Phosphine ligands are crucial. For challenging substrates, bulky, electron-rich ligands like tri-o-tolylphosphine or Buchwald-type biaryl phosphines can be beneficial.

• Base: An organic or inorganic base is required to neutralize the hydrogen halide (HI) produced during the catalytic cycle.[12] Triethylamine or potassium carbonate are common choices.

• Solvent: Polar aprotic solvents like DMF, NMP, or acetonitrile are typically used.

Detailed Protocol: Heck Coupling with n-Butyl Acrylate

Materials:

• tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate (1.0 equiv)

• n-Butyl acrylate (1.5 equiv)

• Palladium(II) acetate [Pd(OAc)₂] (0.02 equiv)

• Tri(o-tolyl)phosphine [P(o-tol)₃] (0.04 equiv)

• Triethylamine (Et₃N) (2.0 equiv)

• N,N-Dimethylformamide (DMF), anhydrous

Procedure:

• In a dry Schlenk flask under an inert atmosphere, combine tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate, Pd(OAc)₂, and P(o-tol)₃.

• Evacuate and backfill with inert gas three times.

• Add anhydrous DMF, followed by triethylamine and n-butyl acrylate via syringe.

• Heat the reaction to 100 °C and stir vigorously.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the mixture to room temperature and dilute with ethyl acetate.

• Wash the organic solution sequentially with water (3x) and brine to remove DMF and salts.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a landmark reaction for forming carbon-nitrogen bonds, enabling the synthesis of aryl amines from aryl halides.[20][21][22] This is particularly useful for synthesizing complex indole derivatives with amine functionalities.

Causality Behind the Protocol:

• Catalyst System: This reaction is highly dependent on specialized, bulky, electron-rich phosphine ligands (e.g., BINAP, Xantphos, or Josiphos-type ligands) paired with a palladium source like Pd₂(dba)₃ or Pd(OAc)₂.[20] These ligands facilitate the challenging C-N reductive elimination step.

• Base: A strong, non-nucleophilic base is required. Sodium tert-butoxide (NaOtBu) is the most common choice, though others like LHMDS or K₃PO₄ can be used depending on the amine's pKa.

• Solvent: Anhydrous, apolar, aprotic solvents like toluene or dioxane are typically used.

Detailed Protocol: Buchwald-Hartwig Amination with Morpholine

Materials:

• tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate (1.0 equiv)

• Morpholine (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 equiv)

• Xantphos (0.05 equiv)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Toluene, anhydrous

Procedure:

• Glovebox Recommended: To a dry Schlenk flask inside a glovebox, add NaOtBu, Xantphos, and Pd₂(dba)₃.

• Add tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate.

• Add anhydrous toluene, followed by morpholine.

• Seal the flask, remove from the glovebox, and heat to 100-110 °C with stirring.

• Monitor the reaction by LC-MS.

• Upon completion, cool to room temperature and quench carefully by adding saturated aqueous NH₄Cl.

• Dilute with ethyl acetate and filter through a pad of Celite to remove palladium black.

• Wash the filtrate with water and brine, dry over Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Data Presentation

Table 1: Summary of Recommended Reaction Conditions

Reaction Type	Palladium Source	Ligand	Base	Solvent	Temp. (°C)
Suzuki-Miyaura	Pd(PPh₃)₄	PPh₃	K₂CO₃	Dioxane/H₂O	80-90
Sonogashira	PdCl₂(PPh₃)₂ / CuI	PPh₃	Et₃N	Et₃N / DMF	25-50
Heck	Pd(OAc)₂	P(o-tol)₃	Et₃N	DMF	100
Buchwald-Hartwig	Pd₂(dba)₃	Xantphos	NaOtBu	Toluene	100-110

Visualizations

Catalytic Cycle Diagrams

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.[1][9]

Caption: Catalytic cycle of the Heck cross-coupling reaction.[9][12]

General Experimental Workflow

Sources

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The Chemistry of Boc Deprotection: A Mechanistic Overview

An Application Guide to the Deprotection of Boc-Protected 5-Nitroindoles

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed technical guide for the selective removal of the tert-butyloxycarbonyl (Boc) protecting group from 5-nitroindoles. As a foundational structural motif in numerous pharmacologically active compounds, the 5-nitroindole scaffold requires robust and reliable synthetic methodologies. The deprotection of the indole nitrogen is a critical step, often complicated by the strong electron-withdrawing nature of the nitro group, which can sensitize the molecule to harsh reaction conditions.

This guide offers an in-depth analysis of the underlying chemical principles, a comparison of field-proven protocols, and troubleshooting strategies to navigate the challenges associated with this transformation. The protocols described herein are designed to ensure high-yield, clean conversion, preserving the integrity of the 5-nitroindole core for subsequent functionalization.

The tert-butyloxycarbonyl (Boc) group is a cornerstone of modern organic synthesis for the protection of amines, prized for its stability under a wide range of nucleophilic and basic conditions.[1][2][3][4] Its removal is typically achieved under acidic conditions through an acid-catalyzed elimination process.[5][6]

The mechanism proceeds via three key steps:

• Protonation: The process is initiated by the protonation of the carbonyl oxygen of the Boc group by a strong acid, such as trifluoroacetic acid (TFA).[1][5][7]

• Carbocation Formation: This initial protonation destabilizes the carbamate, leading to the cleavage of the tert-butyl-oxygen bond. This results in the formation of a stable tertiary carbocation (tert-butyl cation) and a transient carbamic acid intermediate.[5][6][7]

• Decarboxylation: The carbamic acid is inherently unstable and rapidly decomposes, releasing gaseous carbon dioxide and the desired free amine.[1][5][7] The newly liberated amine is then typically protonated by the excess acid in the reaction medium, forming an ammonium salt.[5]

A critical consideration in this process is the fate of the electrophilic tert-butyl cation. It can be quenched by a nucleophile, deprotonate to form isobutylene gas, or potentially react with nucleophilic sites on the substrate, leading to undesired by-products.[7][8][9]

Caption: Acid-catalyzed deprotection of a Boc-protected amine.

Protocol Comparison for Deprotection of 5-Nitroindoles

The presence of the electron-withdrawing nitro group at the C5 position of the indole ring decreases the electron density of the heterocyclic system. This can render the standard, highly acidic deprotection conditions suboptimal, potentially leading to degradation or side reactions. Therefore, the choice of reagent and conditions is paramount.

Protocol	Reagents & Solvent	Temperature	Typical Time	Advantages	Disadvantages & Considerations
1. TFA / DCM	25-50% Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)	0 °C to Room Temp.	30 min - 2 h	Highly effective, reliable, and fast. Volatile reagents are easily removed.[10]	TFA is corrosive and environmentally persistent.[11] Potential for acid-catalyzed degradation of sensitive substrates.
2. HCl / Dioxane	4M Hydrochloric Acid (HCl) in 1,4-Dioxane	Room Temp.	1 - 4 h	Potent and effective alternative to TFA.[10] Readily available reagent.	Dioxane is a suspected carcinogen and should be handled with care. Can be slower than TFA.
3. Thermal	None (neat) or high-boiling solvent (e.g., TFE, HFIP)	120 - 240 °C	30 min - 24 h	Acid-free method, ideal for highly acid-sensitive substrates.[12]	High temperatures can cause decomposition or side reactions.[12] Not suitable for thermally labile compounds.
4. Iodine-Mediated	Catalytic Iodine (I₂) in solvent or solvent-free	Room Temp. to Mild Heat	Variable	Neutral and highly selective conditions.[13] Avoids strong acids entirely.	Less common method; may require optimization for specific substrates.

Detailed Experimental Protocols

Protocol 1: Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This is the most widely employed method for Boc deprotection due to its high efficiency and reliability.

Materials:

• N-Boc-5-nitroindole

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, ice bath

Procedure:

• Reaction Setup: Dissolve the N-Boc-5-nitroindole (1.0 eq) in anhydrous DCM (approx. 0.1-0.2 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the solution to 0 °C using an ice bath. This is crucial for controlling the initial exotherm and minimizing potential side reactions.

• Acid Addition: Slowly add TFA (4-10 eq, typically as a 25-50% v/v solution in DCM) to the stirred solution.[10] A color change may be observed.

• Reaction Monitoring: Allow the reaction to stir at 0 °C or let it warm to room temperature. Monitor the progress by Thin-Layer Chromatography (TLC) until the starting material is fully consumed (typically 30 minutes to 2 hours).[5][14]

• Workup - Quenching: Once the reaction is complete, carefully concentrate the mixture under reduced pressure using a rotary evaporator to remove the excess DCM and TFA.[5][14]

• Neutralization: Re-dissolve the residue in a suitable organic solvent like ethyl acetate or DCM. Slowly and carefully add saturated aqueous NaHCO₃ solution with vigorous stirring until CO₂ evolution ceases, ensuring the aqueous layer is basic (pH > 8).[5]

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to yield the crude 5-nitroindole.

• Purification: Purify the crude product as necessary, typically by column chromatography on silica gel.

Protocol 2: Hydrochloric Acid (HCl) in 1,4-Dioxane

This method serves as a potent alternative to TFA, particularly when TFA's specific reactivity is a concern.

Materials:

• N-Boc-5-nitroindole

• 4M HCl in 1,4-Dioxane (commercially available)

• Ethyl acetate or other suitable extraction solvent

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: Dissolve the N-Boc-5-nitroindole (1.0 eq) in a minimal amount of a co-solvent like methanol or ethyl acetate if needed, though direct addition of the HCl/dioxane solution is often sufficient.

• Acid Addition: Add the 4M HCl in 1,4-dioxane solution (5-10 eq of HCl) to the substrate at room temperature.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor its progress by TLC. These reactions may take slightly longer than TFA-mediated deprotections (2-16 hours).[15]

• Workup: Upon completion, remove the solvent under reduced pressure. The product will be the hydrochloride salt. To obtain the free amine, follow steps 6-9 from Protocol 1 (Neutralization, Extraction, Drying, and Purification).

Experimental Workflow and Analysis

A systematic approach is essential for successful synthesis. The following workflow outlines the key stages from reaction setup to final product analysis.

Caption: General experimental workflow for Boc deprotection.

Reaction Monitoring by Thin-Layer Chromatography (TLC): TLC is an indispensable tool for tracking the reaction's progress.

• Plate Preparation: On a silica gel TLC plate, draw a baseline in pencil.

• Spotting: Spot three lanes: the starting N-Boc-5-nitroindole (SM), a co-spot (both SM and the reaction mixture), and the reaction mixture (RM).

• Elution: Develop the plate in a chamber with an appropriate mobile phase (e.g., 30% ethyl acetate in hexanes). The product (free indole) will be significantly more polar than the starting material.

• Visualization: Visualize the dried plate under a UV lamp (254 nm). The reaction is complete when the starting material spot has completely disappeared from the RM lane, and a new, lower Rf spot corresponding to the product is dominant.[5]

Troubleshooting and Field-Proven Insights

Issue	Observation	Possible Cause(s)	Recommended Solution(s)
Incomplete Deprotection	Starting material remains after the expected reaction time.	1. Insufficient acid stoichiometry.2. Reaction time is too short or temperature is too low.3. Deactivated substrate.	1. Increase the equivalents of acid (e.g., move from 25% to 50% TFA).[10]2. Increase the reaction time and/or allow the reaction to warm to room temperature.[16]3. Consider a stronger acid system like 4M HCl in dioxane if TFA is ineffective.
Product Degradation	Multiple spots on TLC, low yield of desired product, or formation of dark, insoluble material.	1. Substrate is sensitive to the strong acidic conditions.2. Reaction temperature was too high.3. Prolonged exposure to acid during workup.	1. Perform the reaction strictly at 0 °C.[5]2. Reduce the concentration of the acid.3. Ensure rapid and thorough neutralization during workup.4. Consider a milder, alternative method like thermal or iodine-catalyzed deprotection.[13][17]
t-Butylation Side Product	An unexpected, non-polar side product is observed by LC-MS or NMR.	The reactive tert-butyl cation has alkylated the indole ring or another nucleophilic site.[9]	1. Add a cation scavenger (e.g., triethylsilane or anisole, 1-2 eq) to the reaction mixture to trap the tert-butyl cation.[5][16]2. Run the reaction at a lower temperature and concentration.

References

• Fiveable. (n.d.). Acid-Labile Protecting Groups Definition.
• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA.
• BenchChem. (2025). Technical Support Center: Boc Deprotection with Trifluoroacetic Acid (TFA).
• ResearchGate. (n.d.). Acid-labile protecting groups.
• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection.
• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis (3rd ed.). John Wiley and Sons.
• J&K Scientific LLC. (2025). BOC Protection and Deprotection.
• Chemistry LibreTexts. (2021). 13.10: Protecting Groups in Organic Synthesis.
• Wikipedia. (n.d.). Protecting group.
• Stack Exchange. (2017). What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester?
• ResearchGate. (n.d.). Deprotection of indoles under microwave assisted conditions using TFE and HFIP as solvents.
• ResearchGate. (2025). Iodine-Mediated Neutral and Selective N-Boc Deprotection.
• National Institutes of Health. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride.
• BenchChem. (n.d.). Application Notes and Protocols for N-Boc Deprotection of Bromoindoles.
• Common Organic Chemistry. (n.d.). Boc Deprotection (TFA).
• ResearchGate. (n.d.). Copper(I)-Catalyzed Dearomative (3 + 2) Cycloaddition of 3-Nitroindoles with Propargylic Nucleophiles: An Access to Cyclopenta[b]indolines.
• Fisher Scientific. (n.d.). Amine Protection / Deprotection.
• BenchChem. (2025). Optimizing Boc deprotection conditions to prevent side reactions.
• National Institutes of Health. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow.
• ResearchGate. (2025). Selective Nitrolytic Deprotection of N-Boc-Amines and N-Boc-Amino Acids Derivatives.
• ACS GCI Pharmaceutical Roundtable. (n.d.). BOC Deprotection.
• BenchChem. (2025). Technical Support Center: Optimizing Boc Deprotection of Hindered Amino Acids.
• ACS GCI Pharmaceutical Roundtable. (n.d.). Acids.

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The Strategic Utility of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate in Modern Medicinal Chemistry: A Guide to Application and Protocol

The indole nucleus stands as a cornerstone in medicinal chemistry, forming the structural core of a vast array of natural products and synthetic pharmaceuticals.[1] Its inherent biological activity and synthetic versatility make it a "privileged scaffold" in drug discovery. This guide delves into the application of a highly functionalized indole building block, tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate , a molecule engineered for strategic diversification in the synthesis of complex therapeutic agents.

This document provides a comprehensive overview of the synthesis, key chemical transformations, and medicinal chemistry applications of this versatile intermediate. The protocols detailed herein are designed to be robust and adaptable, empowering researchers to leverage this building block in their drug discovery programs.

Compound Profile and Strategic Design

tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate (CAS No. 914349-32-9) is a solid, typically a white to light brown powder, with a molecular weight of 388.16 g/mol and a melting point of 158-160 °C.[2][3] Its structure is strategically designed for sequential and site-selective functionalization:

• The Indole Core: A foundational pharmacophore with a wide range of biological activities.[1]

• The 3-Iodo Group: A versatile synthetic handle for introducing molecular complexity through various palladium-catalyzed cross-coupling reactions.[4]

• The 5-Nitro Group: An electron-withdrawing group that influences the reactivity of the indole ring and serves as a precursor to the corresponding 5-aminoindole, a key pharmacophoric element in many kinase inhibitors.

• The N-Boc Protecting Group: Ensures regioselectivity in reactions by protecting the indole nitrogen, preventing unwanted side reactions and allowing for controlled functionalization at other positions. It can be readily removed under acidic conditions.

Property	Value	Reference(s)
CAS Number	914349-32-9	[2][5]
Molecular Formula	C₁₃H₁₃IN₂O₄	[2]
Molecular Weight	388.16 g/mol	[2]
Appearance	White to light brown powder	[2]
Melting Point	158-160 °C	[2]

Synthesis of the Building Block

The synthesis of tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate is a two-step process starting from the commercially available 5-nitroindole.

Step 1: N-Boc Protection of 5-Nitroindole

The protection of the indole nitrogen is crucial for controlling the regioselectivity of the subsequent iodination step. The tert-butoxycarbonyl (Boc) group is ideal due to its stability under various reaction conditions and its facile removal.

Diagram 1: N-Boc Protection of 5-Nitroindole.

Protocol:

• To a solution of 5-nitroindole (1.0 eq) in anhydrous tetrahydrofuran (THF), add di-tert-butyl dicarbonate ((Boc)₂O, 1.2 eq) and a catalytic amount of 4-(dimethylamino)pyridine (DMAP, 0.1 eq).

• Stir the reaction mixture at room temperature for 12-16 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford tert-butyl 5-nitro-1H-indole-1-carboxylate as a solid.

Step 2: Regioselective Iodination at C3

The electron-rich C3 position of the indole ring is susceptible to electrophilic substitution. N-iodosuccinimide (NIS) is an effective and mild iodinating agent for this transformation.

Diagram 2: C3-Iodination of N-Boc-5-nitroindole.

Protocol:

• Dissolve tert-butyl 5-nitro-1H-indole-1-carboxylate (1.0 eq) in acetonitrile.

• Add N-iodosuccinimide (NIS, 1.1 eq) portion-wise to the solution at room temperature.

• Stir the reaction mixture for 2-4 hours, monitoring by TLC.

• Once the starting material is consumed, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (ethyl acetate/hexanes) to yield the title compound.

Key Applications in Palladium-Catalyzed Cross-Coupling Reactions

The C3-iodo functionality is a gateway for constructing carbon-carbon and carbon-heteroatom bonds, which are fundamental in the synthesis of complex organic molecules.[6] The electron-withdrawing nitro group can enhance the reactivity of the aryl iodide in oxidative addition to the palladium(0) catalyst.[7]

Suzuki-Miyaura Coupling: Synthesis of 3-Arylindoles

The Suzuki-Miyaura coupling is a robust method for forming C(sp²)-C(sp²) bonds.[8] This reaction is instrumental in synthesizing biaryl structures, a common motif in kinase inhibitors.

Diagram 3: General workflow for Suzuki-Miyaura coupling.

Protocol for Suzuki-Miyaura Coupling:

• To a reaction vessel, add tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate (1.0 eq), the desired arylboronic acid (1.2-1.5 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%), and a base (e.g., Na₂CO₃, 2.0 eq).

• Purge the vessel with an inert gas (e.g., argon or nitrogen).

• Add a degassed solvent system (e.g., a mixture of toluene, ethanol, and water).

• Heat the reaction mixture to 80-100 °C and stir for 6-24 hours, monitoring by TLC or LC-MS.

• After completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

• Concentrate the solution and purify the residue by flash column chromatography to obtain the 3-aryl-5-nitro-1H-indole derivative.

Entry	Arylboronic Acid	Catalyst (mol%)	Base (eq)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (5)	Na₂CO₃ (2)	Toluene/EtOH/H₂O	100	12	85-95
2	4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (5)	K₂CO₃ (2)	Dioxane/H₂O	90	16	80-90
3	3-Thienylboronic acid	PdCl₂(dppf) (3)	Cs₂CO₃ (2)	DMF	80	8	90-98
Note: Yields are indicative and based on similar reactions reported in the literature.[9]

Sonogashira Coupling: Access to 3-Alkynylindoles

The Sonogashira coupling enables the formation of a C(sp²)-C(sp) bond between the iodoindole and a terminal alkyne.[10] The resulting 3-alkynylindoles are valuable precursors for the synthesis of various heterocyclic systems and have been explored as antiviral agents.[11]

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Strategic Functionalization of the 5-Nitroindole Core at the C3-Position

An Application Guide for Researchers

Introduction: The indole scaffold is a cornerstone of medicinal chemistry, forming the structural basis for numerous natural products and pharmaceuticals.[1] The 5-nitroindole derivative, in particular, serves as a crucial intermediate and a pharmacophore in its own right, with applications in the development of anticancer agents that target G-quadruplex DNA.[2][3] The functionalization of this scaffold is paramount for tuning its biological activity, and the C3-position is the most syntactically accessible and reactive site for elaboration.[4][5]

The inherent electronic properties of the indole nucleus render the C3-position highly nucleophilic. This reactivity is a consequence of the lone pair of electrons on the nitrogen atom being delocalized into the pyrrole ring, creating a high electron density at C3.[6] Electrophilic attack at this position leads to a resonance-stabilized cationic intermediate where the aromaticity of the benzene ring is preserved, making this pathway significantly more favorable than an attack at the C2-position.[5][7]

However, the presence of the strongly electron-withdrawing nitro group at the C5-position presents a unique chemical challenge. While this group deactivates the benzene ring toward electrophilic attack, the innate reactivity of the pyrrole moiety's C2-C3 double bond typically prevails, allowing for selective C3-functionalization under appropriate conditions. This guide provides a detailed overview of robust and field-proven methodologies for the C3-functionalization of 5-nitroindole, focusing on the causality behind experimental choices and providing detailed protocols for key transformations.

Part 1: Classical Electrophilic Substitution Strategies

Electrophilic aromatic substitution is the quintessential method for modifying the indole core. The high electron density at C3 makes it the undisputed site of reaction.[8]

Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction is one of the most reliable methods for introducing a formyl group onto an electron-rich aromatic ring, including indoles.[9] The reaction utilizes a "Vilsmeier reagent," a chloroiminium salt, which is a mild electrophile capable of reacting selectively at the C3 position.[10]

Mechanism and Rationale: The reaction is initiated by the formation of the Vilsmeier reagent from a substituted amide, typically N,N-dimethylformamide (DMF), and an acid chloride like phosphorus oxychloride (POCl₃).[11] This iminium ion is electrophilic enough to be attacked by the nucleophilic C3-position of 5-nitroindole. The resulting intermediate is then hydrolyzed during aqueous workup to yield the C3-formylated product. The mildness of the electrophile prevents unwanted side reactions often seen with stronger acids.

Caption: Vilsmeier-Haack Reaction Workflow.

Experimental Protocol: Synthesis of 5-Nitro-1H-indole-3-carbaldehyde

• Reagent Preparation (Vilsmeier Reagent): In a three-necked flask equipped with a dropping funnel and a calcium chloride guard tube, cool N,N-dimethylformamide (DMF, 5 equiv.) to 0 °C in an ice bath. Add phosphorus oxychloride (POCl₃, 1.2 equiv.) dropwise with stirring, ensuring the temperature does not exceed 10 °C. Stir the resulting mixture for an additional 30 minutes at room temperature to ensure complete formation of the Vilsmeier reagent.[12]

• Reaction: Dissolve 5-nitroindole (1 equiv.) in a minimal amount of DMF and add it dropwise to the prepared Vilsmeier reagent at 0 °C. After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 40-50 °C for 2-3 hours. Monitor the reaction progress by TLC.

• Workup and Isolation: Cool the reaction mixture in an ice bath and carefully pour it onto crushed ice. Neutralize the solution by the slow addition of a saturated sodium hydroxide or sodium acetate solution until the pH is ~7.[12] The product will precipitate out of the solution. Collect the solid by vacuum filtration, wash thoroughly with cold water, and dry under vacuum. The crude product can be further purified by recrystallization from ethanol or by silica gel column chromatography.

Mannich Reaction

The Mannich reaction introduces an aminomethyl group at the C3 position, providing a valuable synthetic handle for further derivatization. The reaction involves an aminoalkylation of the acidic C3-proton of the indole.[13]

Mechanism and Rationale: The reaction proceeds via the formation of an electrophilic iminium ion (Eschenmoser's salt or generated in situ from formaldehyde and a secondary amine).[14] The C3-position of the 5-nitroindole acts as the nucleophile, attacking the iminium ion to form the β-nitroamine product.[15] The choice of amine and aldehyde components allows for considerable variation in the final product. Using pre-formed, purified iminium salts can often lead to cleaner reactions and higher yields compared to the classic three-component approach.

Experimental Protocol: Synthesis of 3-((Dimethylamino)methyl)-5-nitro-1H-indole (Gramine Derivative)

• Reagent Preparation (Iminium Ion): In a flask, mix an aqueous solution of dimethylamine (40%, 1.2 equiv.) with aqueous formaldehyde (37%, 1.2 equiv.) and acetic acid (2 equiv.). Cool the mixture in an ice bath.

• Reaction: Dissolve 5-nitroindole (1 equiv.) in ethanol or acetic acid and add it to the chilled iminium ion solution.

• Workup and Isolation: Stir the reaction mixture at room temperature for 12-24 hours. Pour the mixture into a beaker of ice water and basify with NaOH or K₂CO₃ to precipitate the Mannich base. Collect the solid product by filtration, wash with water, and dry. The product can be purified by recrystallization.

Friedel-Crafts Alkylation and Acylation

Friedel-Crafts reactions are a classic method for forming C-C bonds by reacting an aromatic ring with an alkyl halide (alkylation) or an acyl halide/anhydride (acylation) in the presence of a Lewis acid catalyst.[16][17]

Mechanism and Rationale: The Lewis acid (e.g., AlCl₃, BF₃, Cu(OTf)₂) activates the alkylating or acylating agent, generating a carbocation or an acylium ion, respectively.[16][18] This potent electrophile is then attacked by the nucleophilic C3-position of the indole. A key advantage of acylation over alkylation is that the resulting ketone is less reactive than the starting material, preventing over-acylation. In contrast, the alkylated product of alkylation is often more reactive, leading to potential polyalkylation.[16] The strong deactivating effect of the 5-nitro group can make these reactions challenging, often requiring more forcing conditions or highly reactive electrophiles. However, some modern protocols utilize milder catalysts like Cu(OTf)₂ for specific alkylations.[18]

Caption: General Mechanism for C3 Electrophilic Substitution on Indole.

Table 1: Comparison of Electrophilic Substitution Methods

Reaction	Electrophile	Key Reagents	Advantages	Challenges with 5-Nitroindole
Vilsmeier-Haack	Chloroiminium ion	DMF, POCl₃	High yields, mild electrophile, excellent regioselectivity.	Generally very effective and reliable.
Mannich	Iminium ion	Formaldehyde, Secondary Amine	Introduces versatile aminomethyl handle.	Potential for polymerization if not controlled.
Friedel-Crafts Acylation	Acylium ion	Acyl Halide, Lewis Acid (AlCl₃)	No poly-acylation, stable product.	Requires stoichiometric Lewis acid; strong deactivation by NO₂.
Friedel-Crafts Alkylation	Carbocation	Alkyl Halide, Lewis Acid (AlCl₃)	Forms C-C bonds directly.	Risk of poly-alkylation and carbocation rearrangements.[16]

Part 2: Modern C-H Functionalization Strategies

Direct C-H functionalization has emerged as a powerful, atom-economical alternative to classical methods, avoiding the need for pre-functionalized starting materials.[8] For indoles, while directing groups can steer functionalization to other positions[19][20], the intrinsic reactivity of the C3-H bond makes it a prime target for direct coupling reactions.

Palladium-Catalyzed C3-Arylation

Palladium catalysis is a cornerstone of modern cross-coupling. While many protocols focus on C2-arylation of N-protected indoles or require directing groups for other positions, specific ligand and base combinations can achieve selective C3-arylation of free (N-H) indoles.[21]

Mechanism and Rationale: The catalytic cycle typically involves oxidative addition of the palladium(0) catalyst to an aryl halide, followed by a C-H activation step with the indole. This C-H activation is often the regioselectivity-determining step and is believed to proceed via an electrophilic metalation or a concerted metalation-deprotonation (CMD) pathway. Reductive elimination then furnishes the C3-arylated indole and regenerates the Pd(0) catalyst. The choice of ligand, base, and solvent is critical to favor C3 over C2 functionalization and to prevent catalyst inhibition by the indole N-H.[21][22]

Caption: Simplified Catalytic Cycle for Pd-Catalyzed C3-H Arylation.

General Protocol Considerations for C3-H Arylation

• Catalyst: Pd(OAc)₂ or other Pd(II) precursors are common.[22]

• Ligand: While some phosphine-free systems exist, phosphine ligands like PPh₃ can be crucial for tuning selectivity.[21][22]

• Base: A non-nucleophilic base such as CsOAc, K₂CO₃, or Cs₂CO₃ is required to facilitate the C-H activation step.

• Solvent: High-boiling polar aprotic solvents like DMA, DMF, or dioxane are typically used.[21]

• Challenge: The nitro group can potentially coordinate with the metal center or render the substrate susceptible to decomposition under harsh conditions. Optimization is key. Some protocols for C3-functionalization of nitroindoles report decomposition into "black tars," highlighting the need for carefully controlled conditions.[23]

Copper and Rhodium-Catalyzed Reactions

Copper and rhodium catalysts offer alternative pathways for C3 functionalization, often through carbene or nitrene transfer reactions from diazo compounds or azides.[24][25]

• Copper-Catalyzed Reactions: Copper(I) and Copper(II) salts can catalyze the reaction of indoles with α-diazoesters to install an ester-functionalized alkyl group at the C3 position.[25] These reactions proceed via a copper-carbene intermediate.

• Rhodium-Catalyzed Reactions: Rhodium(I) complexes, particularly with chiral diene ligands, can catalyze the direct asymmetric C-H functionalization of indoles with vinylcarbenoids, leading to chiral C3-substituted products with high enantioselectivity.[24]

These methods are powerful for constructing complex molecules but require specialized starting materials (e.g., diazo compounds) and careful handling.

Conclusion

The C3 position of 5-nitroindole is a privileged site for chemical modification, enabling the synthesis of a diverse array of compounds for drug discovery and materials science. While classical electrophilic substitution reactions like the Vilsmeier-Haack formylation remain highly reliable and scalable, modern transition-metal-catalyzed C-H functionalization offers more direct and atom-economical routes to complex C3-arylated and alkylated analogs. The key to success lies in understanding the interplay between the inherent nucleophilicity of the indole C3-position and the electronic-withdrawing nature of the 5-nitro substituent. Careful selection of reagents, catalysts, and reaction conditions is paramount to achieving high yields and selectivities while avoiding substrate decomposition. The protocols and mechanistic insights provided in this guide serve as a foundational resource for researchers aiming to exploit the rich chemistry of the 5-nitroindole scaffold.

References

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• INDOLE | ELECTROPHILIC SUBSTITUTION WITH POSITION 3 OCCUPIED. (n.d.). Organic Chemistry.
• Yotphan, S., et al. (2012). Direct, Chemoselective N-tert-Prenylation of Indoles via C–H Functionalization. Organic Letters.

• Kumar, A., et al. (2022). Directed C–H Functionalization of C3-Aldehyde, Ketone, and Acid/Ester-Substituted Free (NH) Indoles with Iodoarenes via a Palladium Catalyst System. The Journal of Organic Chemistry. Retrieved January 6, 2026, from [Link]

• Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview. (n.d.). Molecules.

• Zhang, Z., et al. (2023). Rhodium(I)-Catalyzed Direct Enantioselective C–H Functionalization of Indoles. The Journal of Organic Chemistry. Retrieved January 6, 2026, from [Link]

• Electrophilic Substitution Reactions of Indoles. (n.d.). ResearchGate. Retrieved January 6, 2026, from [Link]

• Synthesis and Chemistry of Indole. (n.d.). Pharma Tutor.

• Wang, F., et al. (2023). Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions. Organic & Biomolecular Chemistry. Retrieved January 6, 2026, from [Link]

• Why does electrophilic substitution in indole take place on C3 atom instead of the benzene ring although benzene has more electron density than pyrrole ring? (2023). Quora. Retrieved January 6, 2026, from [Link]

• Wang, F., et al. (2023). Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions. RSC Publishing.

• Indole reacts with electrophiles at C3 rather than at C2. (n.d.). Homework.Study.com. Retrieved January 6, 2026, from [Link]

• Vilsmeier-Haack Reaction. (n.d.). NROChemistry. Retrieved January 6, 2026, from [Link]

• Pazur, E. J., et al. (2022). Direct C3-functionalization of indoles with α-heteroaryl-substituted methyl alcohols via a metal-free hydrogen autotransfer-type process. ChemRxiv. Retrieved January 6, 2026, from [Link]

• Transition Metal-Free Pathways for C-3 Functionalization of Indole. (n.d.). ResearchGate. Retrieved January 6, 2026, from [Link]

• Catalytic Functionalization of Indoles by Copper-Mediated Carbene Transfer. (n.d.). Angewandte Chemie.

• Cu(OTf)2-catalyzed C3 aza-Friedel–Crafts alkylation of indoles with N,O-acetals. (n.d.). Organic & Biomolecular Chemistry. Retrieved January 6, 2026, from [Link]

• Vilsmeier-Haack Reaction. (n.d.). Organic Chemistry Portal. Retrieved January 6, 2026, from [Link]

• Vilsmeier–Haack reaction. (n.d.). Wikipedia. Retrieved January 6, 2026, from [Link]

• Vilsmeier-Haack Reaction. (n.d.). Chemistry Steps. Retrieved January 6, 2026, from [Link]

• Lane, B. S., et al. (2005). Direct Palladium-Catalyzed C-2 and C-3 Arylation of Indoles: A Mechanistic Rationale for Regioselectivity. Journal of the American Chemical Society. Retrieved January 6, 2026, from [Link]

• Beyond C2 and C3: Transition-Metal-Catalyzed C-H Functionalization of Indole. (n.d.). ResearchGate. Retrieved January 6, 2026, from [Link]

• Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity. (2021). ChemMedChem. Retrieved January 6, 2026, from [Link]

• Amrane, S., et al. (2021). Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity. ChemMedChem. Retrieved January 6, 2026, from [Link]

• Nitro-Mannich reaction. (n.d.). Wikipedia. Retrieved January 6, 2026, from [Link]

• Friedel–Crafts reaction. (n.d.). Wikipedia. Retrieved January 6, 2026, from [Link]

• Stuart, D. R., et al. (2010). Phosphine-Free Palladium-Catalyzed C–H Bond Arylation of Free (N–H)-Indoles and Pyrroles. Organic Letters. Retrieved January 6, 2026, from [Link]

• The Stereoselective Nitro-Mannich Reaction in the Synthesis of Active Pharmaceutical Ingredients and Other Biologically Active Compounds. (2020). Molecules. Retrieved January 6, 2026, from [Link]

• Review on Oxidative and Reductive Mannich Reaction. (2023). Organic Chemistry Research.

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• 17. Friedel–Crafts Acylation [sigmaaldrich.com]
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Application Notes and Protocols: Synthesis of Kinase Inhibitors

Introduction: The Central Role of Synthesis in Kinase Inhibitor Discovery

Protein kinases are fundamental regulators of cellular processes, and their dysregulation is a hallmark of numerous diseases, most notably cancer.[1][2] The development of small molecule kinase inhibitors has consequently revolutionized targeted therapy, shifting the paradigm from broad-spectrum chemotherapy to precision oncology.[3] As of 2021, 73 small molecule kinase inhibitors have received FDA approval, a testament to the success of this therapeutic class.[4]

The journey from a validated kinase target to a clinical drug candidate is critically dependent on medicinal and synthetic chemistry. The ability to design and efficiently synthesize diverse molecular scaffolds is paramount for optimizing potency, selectivity, and pharmacokinetic properties. This guide provides an in-depth overview of key synthetic strategies, field-proven protocols, and the chemical logic that underpins the construction of these vital medicines.

Core Synthetic Strategies: Building the Kinase Inhibitor Pharmacophore

The synthesis of a kinase inhibitor is a multi-step process that relies on a robust toolbox of organic reactions. The choice of synthetic route is governed by factors such as the complexity of the target molecule, the availability of starting materials, scalability, and the need to generate analogs for structure-activity relationship (SAR) studies. Below, we dissect the core methodologies by examining the synthesis of three landmark kinase inhibitors.

General Synthetic Workflow

The path from initial concept to a purified kinase inhibitor involves several distinct stages, each requiring careful planning and execution. The process is iterative, often looping back to the synthesis stage as SAR data guides the design of new analogs.

Caption: A convergent synthetic route to Gefitinib.

Protocol 1: Synthesis of Gefitinib

This protocol is adapted from an efficient, high-yield synthesis. [5] Step 1 & 2: Chlorination and Condensation (SNAr)

• To a stirred suspension of 7-methoxy-4-oxo-3,4-dihydroquinazolin-6-yl acetate (1.0 equiv) in toluene, add thionyl chloride (2.0 equiv) and a catalytic amount of DMF.

• Heat the mixture to 80 °C and stir for 4-6 hours until the reaction is complete (monitored by TLC/LC-MS).

• Cool the reaction mixture to 60 °C. Add 3-chloro-4-fluoroaniline (1.1 equiv) and continue stirring at 65 °C for 2 hours.

• Cool to room temperature and filter the resulting solid. Wash with toluene and dry under vacuum to obtain the intermediate N-(3-chloro-4-fluorophenyl)-7-methoxy-4-oxo-3,4-dihydroquinazolin-6-yl acetate.

  • Causality: The quinazolinone is first activated by chlorination at the 4-position. The resulting 4-chloroquinazoline is a potent electrophile, readily undergoing SNAr with the aniline nucleophile. The aniline's nucleophilicity is crucial for this step.

Step 3: Deacetylation

• Suspend the product from the previous step in a 1:1 mixture of methanol and water.

• Add lithium hydroxide (LiOH, 1.5 equiv) and stir at room temperature for 1-2 hours.

• Acidify the mixture with acetic acid to precipitate the product.

• Filter the solid, wash with water, and dry to yield 4-((3-chloro-4-fluorophenyl)amino)-7-methoxyquinazolin-6-ol.

  • Causality: The acetyl group serves as a protecting group for the hydroxyl function. Base-mediated hydrolysis (saponification) is a standard and efficient method for its removal to reveal the nucleophilic phenol required for the next step.

Step 4: O-Alkylation

• To a solution of the hydroxyquinazoline from Step 3 (1.0 equiv) in a suitable solvent like DMF, add potassium carbonate (K₂CO₃, 2.0 equiv).

• Add 1-(3-chloropropyl)morpholine (1.2 equiv).

• Heat the reaction mixture to 80-90 °C and stir for 4-6 hours.

• After completion, cool the mixture and pour it into water to precipitate the crude product.

• Filter the solid, wash thoroughly with water, and purify by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford Gefitinib.

  • Causality: The base (K₂CO₃) deprotonates the phenolic hydroxyl group to form a more nucleophilic phenoxide ion, which then displaces the chloride from the alkylating agent in a classic Williamson ether synthesis.

Data Summary: Gefitinib Synthesis

Step	Key Reagents	Typical Yield	Analytical Confirmation
1 & 2	SOCl₂, 3-chloro-4-fluoroaniline	>95% (for 2 steps)	¹H NMR, LC-MS
3	LiOH, MeOH/H₂O	~90%	¹H NMR, LC-MS
4	K₂CO₃, 1-(3-chloropropyl)morpholine	~90%	¹H NMR, ¹³C NMR, HRMS, HPLC (>99%)
Overall	~81%

Case Study 2: Imatinib (Gleevec®) - The Power of Cross-Coupling

Imatinib was a breakthrough therapy for chronic myeloid leukemia (CML) by targeting the Bcr-Abl tyrosine kinase. [6]Its synthesis is a prime example of modern medicinal chemistry, often employing palladium-catalyzed cross-coupling reactions to construct the core structure.

Synthetic Scheme of Imatinib

An improved synthesis of Imatinib involves a key copper-catalyzed C-N bond formation step, which is more economical than early palladium-catalyzed routes. [7]

Sources

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• 2. researchgate.net [researchgate.net]
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• 5. tandfonline.com [tandfonline.com]
• 6. Rapid synthesis of Abelson tyrosine kinase inhibitors using click chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yields in Suzuki Coupling of 3-Iodoindoles

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions involving 3-iodoindoles. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with this specific, yet powerful, transformation. The indole nucleus is a privileged scaffold in medicinal chemistry, and its C-3 functionalization via Suzuki coupling is a critical tool. However, the unique electronic properties of the indole ring can introduce specific challenges leading to low yields.

This document moves beyond simple protocols to provide in-depth, mechanistically-grounded troubleshooting advice. Our goal is to empower you to diagnose issues in your reaction and implement logical, effective solutions.

Troubleshooting Guide: Diagnosing and Solving Common Issues

This section is structured in a question-and-answer format to address the most frequent problems encountered during the Suzuki coupling of 3-iodoindoles.

Q1: My reaction is sluggish or stalls, resulting in low conversion of the 3-iodoindole. What are the primary causes and how can I fix it?

This is the most common issue and can stem from several factors related to the core components of the reaction. Let's break down the potential culprits.

Potential Cause 1: Inactive Catalyst The heart of the Suzuki reaction is the palladium catalyst. If the active Pd(0) species is not present or is deactivated, the catalytic cycle cannot proceed.

• Expertise & Experience: Pd(0) catalysts, especially Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄), are sensitive to oxygen and can degrade over time, appearing as black palladium metal ("palladium black") instead of a fine yellow powder.[1] Similarly, Pd(II) pre-catalysts like Pd(OAc)₂ require in situ reduction to Pd(0), and this process can be inefficient.

• Trustworthiness (Solutions):

  • Use Fresh Catalyst: Always use catalyst from a freshly opened bottle or one that has been stored meticulously under an inert atmosphere.

  • Consider Air-Stable Pre-catalysts: Modern pre-catalysts, such as those from the Buchwald or Nolan groups (e.g., XPhos Pd G3), are designed for stability and efficient generation of the active Pd(0) species.[2] These are often more reliable than traditional sources.

  • Confirm Activity: If in doubt, run a control reaction with a simple, reliable substrate pair (e.g., iodobenzene and phenylboronic acid) to confirm your catalyst source is active.

Potential Cause 2: Inefficient Base The base is not a mere spectator; it is essential for activating the boronic acid to facilitate the rate-determining transmetalation step.[3][4]

• Expertise & Experience: For the reaction to proceed, the base must be sufficiently soluble in the reaction medium to deprotonate the boronic acid (or interact with it) to form the more nucleophilic boronate species. Inorganic bases like potassium carbonate (K₂CO₃) are common but have very low solubility in purely organic solvents like toluene or dioxane.[5]

• Trustworthiness (Solutions):

  • Ensure Anhydrous, Finely Powdered Base: Clumped or hydrated base has poor surface area and reactivity. Use a finely powdered base, and if using K₂CO₃, consider activating it by heating under vacuum before use.[3]

  • Optimize the Solvent System: A small amount of water is often added (e.g., dioxane/water 4:1) specifically to dissolve the inorganic base.[6] This can dramatically accelerate the reaction.

  • Switch the Base: If solubility is a major issue, consider stronger bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃), which are often more effective for challenging couplings.[3][7]

Potential Cause 3: Suboptimal Temperature or Solvent The reaction environment dictates the solubility of all components and the rate of each step in the catalytic cycle.

• Expertise & Experience: While aryl iodides are the most reactive halides (I > OTf > Br >> Cl), the indole scaffold can sometimes require more thermal energy to push the reaction to completion.[3][8] Insufficient temperature can lead to a stalled reaction.

• Trustworthiness (Solutions):

  • Increase Temperature: If the reaction is slow at 80 °C, cautiously increase the temperature to 100-120 °C.[3]

  • Solvent Choice: Ensure all reactants, particularly the indole starting material, are soluble. Common solvents include 1,4-dioxane, THF, DMF, or toluene, often with water as a co-solvent.[1][6] For very nonpolar substrates, toluene may be superior, while for more polar systems, DMF could be a better choice.[9]

  • Microwave Irradiation: Microwave heating is an excellent tool for rapidly screening higher temperatures and can often drive difficult couplings to completion in minutes instead of hours.[10][11]

Troubleshooting Summary Table: Incomplete Conversion

Potential Cause	Underlying Problem	Suggested Solution(s)
Inactive Catalyst	Lack of active Pd(0) species due to degradation or inefficient formation.	Use fresh Pd(PPh₃)₄; switch to a more stable pre-catalyst (e.g., XPhos Pd G3); confirm catalyst activity with a control reaction.
Inefficient Base	Poor solubility or reactivity of the base, hindering boronate formation.	Use finely powdered, anhydrous base (K₂CO₃, Cs₂CO₃, K₃PO₄); add water as a co-solvent; switch to a stronger/more soluble base.
Low Temperature	Insufficient thermal energy to overcome activation barriers in the catalytic cycle.	Increase reaction temperature to 100-120 °C; consider using microwave irradiation for rapid heating.[10]
Poor Solubility	One or more reactants are not fully dissolved, limiting their availability.	Change the solvent system (e.g., try DMF/water or toluene/water); ensure complete dissolution before heating.

Q2: I'm observing a significant amount of indole (dehalogenated starting material) as a byproduct. How can I suppress this side reaction?

Dehalogenation is a notorious side reaction in Suzuki couplings of N-heterocycles.[8] It occurs when the aryl-palladium intermediate reacts with a hydride source instead of the boronic acid, leading to the formation of Ar-H instead of Ar-Ar'.

• Expertise & Experience: The dehalogenation mechanism typically involves the formation of a palladium-hydride (Pd-H) species.[8] This can arise from various sources, including the base, solvent (especially alcohols), or even trace water. N-H containing heterocycles like indoles are particularly prone to this issue, as deprotonation can increase the ring's electron density and influence the reaction pathway.[8] Iodides are more susceptible to dehalogenation than bromides or chlorides.[2][8]

• Trustworthiness (Solutions):

  • Ligand Selection is Critical: Switch to bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos, P(t-Bu)₃).[4][8] These ligands accelerate the rate of reductive elimination (the final product-forming step), helping it to out-compete the dehalogenation pathway.

  • Base Optimization: Avoid strong, hydride-donating bases. Weaker inorganic bases like K₂CO₃, Cs₂CO₃, or K₃PO₄ are generally preferred.[8]

  • Solvent Purity: Use high-purity, anhydrous solvents to minimize potential hydride sources.[1]

  • Consider N-H Protection: While adding steps, protecting the indole nitrogen with a group like SEM (2-(trimethylsilyl)ethoxymethyl) or MOM (methoxymethyl) can sometimes prevent deprotonation and reduce the substrate's propensity for dehalogenation. Be cautious with base-labile groups like Boc, which may be cleaved in situ.[11]

Q3: My main byproduct is a symmetrical biaryl from the homocoupling of my boronic acid. What causes this and how can I prevent it?

Boronic acid homocoupling is another common side reaction that consumes your nucleophile and complicates purification.

• Expertise & Experience: The most well-established cause of boronic acid homocoupling is the presence of molecular oxygen.[12][13] Oxygen can oxidize the active Pd(0) catalyst to Pd(II), which can then enter a different catalytic cycle that results in the coupling of two boronic acid molecules.

• Trustworthiness (Solutions):

  • Rigorous Degassing: This is non-negotiable. Before heating, the reaction mixture must be thoroughly deoxygenated. Effective methods include:

    • Freeze-Pump-Thaw: For lower-boiling solvents, perform at least three cycles of freezing the mixture in liquid nitrogen, applying a high vacuum, and then thawing.

    • Inert Gas Sparging: Bubble a stream of argon or nitrogen through the solution for 15-30 minutes.[7]

  • Maintain Inert Atmosphere: Run the reaction under a positive pressure of argon or nitrogen using a balloon or a Schlenk line.

  • Catalyst Choice: Using a pre-formed Pd(0) catalyst like Pd(PPh₃)₄ may reduce homocoupling compared to systems where Pd(II) is reduced in situ, as the latter can sometimes be more susceptible to side reactions.[1]

Visualizing the Chemistry: Catalytic Cycles and Side Reactions

To better understand the processes occurring in your flask, the following diagrams illustrate the desired catalytic cycle and the key competing side reactions.

Caption: The productive Suzuki-Miyaura catalytic cycle.

Caption: Key side reaction pathways: Dehalogenation and Homocoupling.

Frequently Asked Questions (FAQs)

Q: What is the general reactivity trend for aryl halides in Suzuki coupling?

A: The rate of the oxidative addition step, which is often rate-limiting, follows the trend of carbon-halogen bond strength: I > OTf > Br >> Cl .[3] This is why 3-iodoindoles are excellent electrophiles for this reaction, as the C-I bond is the weakest and most reactive.

Q: Why is the base so critical? What is its mechanistic role?

A: The base is essential for the transmetalation step.[4] The neutral boronic acid is not nucleophilic enough to transfer its organic group to the palladium center efficiently. The base reacts with the boronic acid to form a more electron-rich, nucleophilic "ate" complex (a boronate), which readily undergoes transmetalation.[3][4]

Q: Should I protect the indole N-H group?

A: This is a substrate-dependent decision with trade-offs.

• Arguments for Protection: Protection can prevent potential side reactions at the N-H position, improve solubility, and in some cases, suppress dehalogenation by altering the electronics of the indole ring.[8]

• Arguments Against Protection: It adds synthetic steps (protection/deprotection). Furthermore, many modern catalyst systems are robust enough to tolerate unprotected N-H groups.[14] Importantly, some protecting groups, like tert-butyloxycarbonyl (Boc), can be labile under basic conditions, especially if the indole ring has electron-withdrawing groups, leading to a mixture of protected and unprotected products.[10][11]

Q: What is a good starting point for a catalyst and ligand system?

A: For a standard 3-iodoindole, a reliable starting point is Pd(PPh₃)₄ or a combination of a Pd(II) source like Pd(OAc)₂ with a phosphine ligand. However, for more challenging or sensitive substrates, the use of bulky, electron-rich Buchwald-type ligands like SPhos or XPhos is highly recommended as they often provide superior results and better resistance to side reactions.[8][15]

Experimental Protocol: A Validated Starting Point

This general protocol is a robust starting point for the Suzuki coupling of a 3-iodoindole with an arylboronic acid. It incorporates best practices to mitigate common failure modes.

Materials:

• 3-Iodoindole derivative (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium Catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)

• Base (e.g., K₂CO₃, finely powdered, 2.0-3.0 equiv)

• Solvent (e.g., 1,4-Dioxane and Water, 4:1 v/v)

Procedure:

• Vessel Preparation: To a dry Schlenk flask or microwave vial equipped with a magnetic stir bar, add the 3-iodoindole, arylboronic acid, palladium catalyst, and base.

• Inert Atmosphere: Seal the vessel and perform 3-5 cycles of evacuating the flask under vacuum and backfilling with an inert gas (Argon or Nitrogen). This is crucial to remove oxygen.

• Solvent Addition: Under a positive pressure of inert gas, add the degassed solvents (1,4-dioxane and water) via syringe. The solvent should have been previously degassed by sparging with argon for at least 30 minutes.[7]

• Reaction: Place the sealed flask in a preheated oil bath at 80-100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. Check for the consumption of the 3-iodoindole starting material.

• Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent like ethyl acetate and wash with water and brine to remove the inorganic salts.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel.

References

• Benchchem. (n.d.). Technical Support Center: Optimizing Suzuki Coupling Conditions for 4-Iodo-3-methyl-1H-indazole.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.
• Barreiro, J. L., et al. (2018). Suzuki-Type Cross-Coupling Reaction of Unprotected 3-Iodoindazoles with Pinacol Vinyl Boronate: An Expeditive C-3 Vinylation of Indazoles under Microwave Irradiation. MDPI.
• Various Authors. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? ResearchGate.
• Various Authors. (n.d.). Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction... ResearchGate.
• Reddit User Discussion. (2016). Why am I getting low yield for my Suzuki coupling reaction? Reddit.
• Benchchem. (n.d.). How to avoid dehalogenation side reactions in Suzuki coupling.
• Reddit User Discussion. (2025). Question About Suzuki Coupling Reaction Byproducts (Homocoupling). Reddit.
• Various Authors. (n.d.). Effect of solvent and base on Suzuki cross-coupling reaction. ResearchGate.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• Billingsley, K. L., & Buchwald, S. L. (n.d.). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. NIH.
• Barreiro, J. L., et al. (2018). Suzuki-Type Cross-Coupling Reaction of Unprotected 3-Iodoindazoles with Pinacol Vinyl Boronate: An Expeditive C-3 Vinylation of Indazoles under Microwave Irradiation. NIH.
• Various Authors. (2018). Why can't I achieve good yields for this Suzuki reaction? ResearchGate.
• Jedinák, L., et al. (n.d.). The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. ResearchGate.
• Various Authors. (2025). Homocoupling of Arylboronic Acids with a Catalyst System Consisting of a Palladium(II) N-Heterocyclic Carbene Complex and p Benzoquinone. ResearchGate.

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. reddit.com [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Suzuki-Type Cross-Coupling Reaction of Unprotected 3-Iodoindazoles with Pinacol Vinyl Boronate: An Expeditive C-3 Vinylation of Indazoles under Microwave Irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. reddit.com [reddit.com]
• 13. researchgate.net [researchgate.net]
• 14. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Technical Support Center: tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate

Welcome to the technical support guide for tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this versatile but reactive intermediate. Here, we address common side reactions and provide troubleshooting strategies to ensure the success of your synthetic endeavors.

Introduction

tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate is a key building block in medicinal chemistry and materials science. Its utility stems from the orthogonal reactivity of the iodo and nitro functionalities, and the protective nature of the tert-butoxycarbonyl (Boc) group. However, the interplay of these groups can lead to a variety of side reactions, particularly in transition metal-catalyzed cross-coupling reactions. This guide will help you anticipate and mitigate these challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed when using tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate in cross-coupling reactions?

A1: The three most prevalent side reactions are:

• De-iodination (hydrodeiodination): Loss of the iodine atom and its replacement with a hydrogen atom.

• Nitro group reduction: Conversion of the nitro group to an amino group or other reduced nitrogen species.

• Boc-deprotection: Cleavage of the tert-butoxycarbonyl protecting group from the indole nitrogen.

Q2: My Suzuki coupling reaction is resulting in a significant amount of the de-iodinated starting material. What are the likely causes and how can I prevent this?

A2: De-iodination is a common issue in palladium-catalyzed cross-coupling reactions. It often arises from the formation of palladium hydride species, which can then participate in a reductive cleavage of the carbon-iodine bond.

• Causes:

  • Base-mediated formation of Pd-H: Certain bases, particularly in the presence of protic solvents, can generate hydride species.

  • High reaction temperatures: Elevated temperatures can favor the hydrodehalogenation pathway.[1]

  • Inefficient oxidative addition or reductive elimination: If the desired cross-coupling cycle is slow, the competing de-iodination pathway can become more prominent.

• Troubleshooting Strategies:

  • Choice of Base and Solvent: Screen different bases and consider using anhydrous, aprotic solvents to minimize the formation of palladium hydrides.[1]

  • Ligand Selection: Employ bulky, electron-rich phosphine ligands which can promote the desired reductive elimination step over hydrodehalogenation.[1]

  • Temperature Optimization: Run the reaction at the lowest effective temperature to disfavor this side reaction.[1]

Q3: I am observing the formation of the corresponding 5-aminoindole derivative in my reaction mixture. How can I avoid the reduction of the nitro group?

A3: The nitro group is susceptible to reduction under various conditions, especially in the presence of certain catalysts and reagents.

• Causes:

  • Reductive conditions: Some reaction conditions, particularly those employing certain phosphine ligands or reductants, can lead to the reduction of the nitro group.

  • Photocatalysis: In some cases, photo-induced reduction of nitroarenes can occur.[2]

• Troubleshooting Strategies:

  • Careful selection of catalyst and ligands: Avoid catalyst systems known to promote nitro group reduction. For instance, while some nickel catalysts are used for C-N cross-coupling with nitroarenes, the conditions can be tailored to favor the desired reaction over simple reduction.[2]

  • Control of reaction atmosphere: Ensure the reaction is performed under an inert atmosphere to prevent unwanted side reactions that could lead to the formation of reducing agents in situ.

  • Light protection: If photochemical pathways are suspected, conducting the reaction in the dark can be beneficial.

Q4: The Boc protecting group on my indole is being cleaved during the reaction. What conditions are known to cause this and how can I maintain its integrity?

A4: The Boc group is generally stable but can be cleaved under acidic or certain thermal conditions.[3]

• Causes:

  • Acidic conditions: The Boc group is labile to strong acids like trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[3][4] Even mildly acidic conditions generated in situ can lead to its removal.

  • High temperatures: Thermal deprotection of N-Boc groups can occur, especially in certain solvents like 2,2,2-trifluoroethanol (TFE) or hexafluoroisopropanol (HFIP).[5][6]

• Troubleshooting Strategies:

  • Avoid acidic reagents: Ensure that all reagents and solvents are free from acidic impurities. If the reaction generates acidic byproducts, consider adding a non-nucleophilic base to neutralize them.

  • Moderate reaction temperatures: If possible, run the reaction at a lower temperature to prevent thermal cleavage of the Boc group.[6]

  • Alternative deprotection-compatible conditions: If the desired transformation requires conditions that cleave the Boc group, consider a synthetic strategy where the Boc group is removed in a separate, controlled step.

Troubleshooting Guide

This section provides a more in-depth look at troubleshooting common cross-coupling reactions involving tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate.

Scenario 1: Low Yield in Suzuki-Miyaura Coupling

Problem: You are performing a Suzuki-Miyaura coupling with an arylboronic acid, but the yield of the desired biaryl product is low, and you observe a mixture of starting material, de-iodinated indole, and homocoupled boronic acid.

Troubleshooting Workflow

Caption: Troubleshooting workflow for low yield in Suzuki-Miyaura coupling.

Detailed Protocol: Optimizing Suzuki Coupling Conditions

• Reagent Purity:

  • Ensure the arylboronic acid is pure and dry. Boronic acids can undergo protodeboronation, especially if impure or stored improperly.[7]

  • Use a fresh, active palladium catalyst. The formation of palladium black is an indicator of catalyst decomposition.[1]

• Inert Atmosphere:

  • Thoroughly degas the reaction mixture before adding the catalyst. This can be achieved by bubbling an inert gas (argon or nitrogen) through the solvent or by using freeze-pump-thaw cycles.[7]

  • Maintain a positive pressure of inert gas throughout the reaction.

• Base and Solvent System:

  • The choice of base is critical. For N-heterocyclic substrates, inorganic bases like K₂CO₃, Cs₂CO₃, or K₃PO₄ are commonly used.[7] Ensure the base is finely powdered and anhydrous.

  • The solvent must sufficiently dissolve the reactants. Common systems include 1,4-dioxane/water, THF/water, and DMF/water. The ratio of organic solvent to water can be optimized.[7]

• Reaction Temperature:

  • While aryl iodides are generally reactive, some Suzuki couplings require elevated temperatures.[7] If the reaction is sluggish at lower temperatures (e.g., 80 °C), cautiously increase the temperature to 100-120 °C.

Scenario 2: Unsuccessful Sonogashira Coupling

Problem: Your Sonogashira coupling with a terminal alkyne is failing to produce the desired alkynylated indole.

Troubleshooting Workflow

Caption: Troubleshooting workflow for unsuccessful Sonogashira coupling.

Detailed Protocol: Mitigating Side Reactions in Sonogashira Coupling

• Catalyst System:

  • The Sonogashira reaction typically employs a palladium catalyst and a copper(I) co-catalyst (e.g., CuI).[8] Ensure both are fresh and active.

  • The most common palladium catalysts are Pd(PPh₃)₄ and Pd(PPh₃)₂Cl₂.[9]

• Exclusion of Oxygen:

  • The presence of oxygen can lead to the homocoupling of the terminal alkyne (Glaser coupling), a common side reaction.[8] Rigorous degassing of the solvent and maintaining an inert atmosphere are crucial.

• Base:

  • An amine base, such as triethylamine or diisopropylamine, is typically used to neutralize the HX generated during the reaction and to deprotonate the alkyne.[9]

• Copper-Free Conditions:

  • If alkyne dimerization is a persistent issue, consider employing copper-free Sonogashira conditions. These protocols often require a different ligand and base system.

Scenario 3: Complex Product Mixture in Heck Reaction

Problem: A Heck reaction with an alkene is producing a complex mixture of products, including regioisomers and byproducts from side reactions.

Troubleshooting Workflow

Caption: Troubleshooting workflow for complex product mixtures in Heck reactions.

Detailed Protocol: Improving Selectivity in Heck Reactions

• Catalyst and Ligand:

  • The Heck reaction is typically catalyzed by a palladium(0) species.[10] Pd(OAc)₂ with a phosphine ligand is a common choice.

  • The choice of ligand can significantly influence the regioselectivity of the reaction.

• Base:

  • A base, such as triethylamine, potassium carbonate, or sodium acetate, is required.[10] The base's strength and solubility can affect the reaction outcome.

• Alkene Substrate:

  • Electron-deficient alkenes, such as acrylates, are often more reactive in Heck couplings.[10] The electronic nature of the substituents on the alkene can influence the regioselectivity of the addition.

Summary of Key Parameters and Recommended Starting Conditions

Reaction	Palladium Source	Ligand (if applicable)	Base	Solvent	Temperature (°C)	Key Considerations
Suzuki-Miyaura	Pd(PPh₃)₄ or PdCl₂(dppf)	-	K₂CO₃ or Cs₂CO₃	Dioxane/H₂O or DMF	80-110	Degas thoroughly; use fresh boronic acid.[7]
Sonogashira	Pd(PPh₃)₂Cl₂ / CuI	-	Et₃N or DIPA	THF or DMF	RT-60	Strict exclusion of O₂ to prevent alkyne homocoupling.[8]
Heck	Pd(OAc)₂	PPh₃ or P(o-tol)₃	Et₃N or K₂CO₃	DMF or Acetonitrile	80-120	Ligand choice can influence regioselectivity.

Conclusion

Successfully employing tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate in organic synthesis requires a proactive approach to identifying and mitigating potential side reactions. By understanding the underlying chemical principles and systematically optimizing reaction conditions, researchers can harness the full synthetic potential of this valuable building block. This guide provides a foundation for troubleshooting common issues, but careful reaction monitoring and analysis remain paramount for achieving desired outcomes.

References

• Palladium‐Catalyzed Decarbonylative Iodination of Aryl Carboxylic Acids Enabled by Ligand‐Assisted Halide Exchange - PMC. (n.d.). PubMed Central. Retrieved January 5, 2026, from [Link]

• (PDF) Palladium‐Catalyzed Decarbonylative Iodination of Aryl Carboxylic Acids Enabled by Ligand‐Assisted Halide Exchange. (n.d.). ResearchGate. Retrieved January 5, 2026, from [Link]

• Photoinduced Reduction of Nitroarenes and Tandem C–N Cross-Coupling with Haloarenes. (2023, December 4). American Chemical Society. Retrieved January 5, 2026, from [Link]

• Palladium-Catalyzed Transfer Iodination from Aryl Iodides to Nonactivated C(sp3)–H Bonds. (n.d.). ETH Zürich. Retrieved January 5, 2026, from [Link]

• Deprotection of indoles under microwave assisted conditions using TFE and HFIP as solvents. (n.d.). ResearchGate. Retrieved January 5, 2026, from [Link]

• Cross-Coupling Reactions of Nitroarenes. (2021, July 7). Accounts of Chemical Research. Retrieved January 5, 2026, from [Link]

• Cross-Coupling Reactions of Nitroarenes. (2021, July 20). PubMed. Retrieved January 5, 2026, from [Link]

• Palladium-Catalyzed Transfer Iodination from Aryl Iodides to Nonactivated C(sp3)-H Bonds. (n.d.). Journal of the American Chemical Society. Retrieved January 5, 2026, from [Link]

• Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. (2019, February 26). MDPI. Retrieved January 5, 2026, from [Link]

• Palladium-Catalyzed Transfer Iodination from Aryl Iodides to Nonactivated C(sp 3 )–H Bonds. (2025, April 4). ACS Figshare. Retrieved January 5, 2026, from [Link]

• Sequential Sonogashira and Suzuki Cross-Coupling Reactions in the Indole and Indazole Series. (2025, August 7). ResearchGate. Retrieved January 5, 2026, from [Link]

• One-Pot and Regiospecific Synthesis of 2,3-Disubstituted Indoles from 2-Bromoanilides via Consecutive Palladium-Catalyzed Sonogashira Coupling, Amidopalladation, and Reductive Elimination. (n.d.). The Journal of Organic Chemistry. Retrieved January 5, 2026, from [Link]

• Indole N‐Boc deprotection method development. (n.d.). ResearchGate. Retrieved January 5, 2026, from [Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. (2024, April 25). PMC - NIH. Retrieved January 5, 2026, from [Link]

• Heck reaction. (2015, October 25). YouTube. Retrieved January 5, 2026, from [Link]

• Sonogashira Coupling. (2024, August 5). Chemistry LibreTexts. Retrieved January 5, 2026, from [Link]

• Heck-like Reactions Involving Heteroatomic Electrophiles. (2018, September 15). PMC - NIH. Retrieved January 5, 2026, from [Link]

• Amine Protection / Deprotection. (n.d.). Fisher Scientific. Retrieved January 5, 2026, from [Link]

• (PDF) Highly Substituted Indole Library Synthesis by Palladium-Catalyzed Coupling Reactions in Solution and on a Solid Support. (2025, August 7). ResearchGate. Retrieved January 5, 2026, from [Link]

• Sonogashira coupling. (n.d.). Wikipedia. Retrieved January 5, 2026, from [Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Amine Protection / Deprotection [fishersci.co.uk]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. youtube.com [youtube.com]

Technical Support Center: Purification of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate Derivatives

Welcome to the technical support resource for the purification of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate and its analogs. This guide is designed for researchers, medicinal chemists, and process development scientists who work with this important class of heterocyclic building blocks. The unique substitution pattern of these molecules—featuring a bulky, acid-labile Boc protecting group, an electron-withdrawing nitro group, and a heavy iodine atom—presents specific challenges in purification. This document provides in-depth, field-tested troubleshooting advice and answers to frequently asked questions to help you achieve high purity and yield in your experiments.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification process in a direct question-and-answer format.

Issue 1: My product is degrading during silica gel column chromatography, resulting in colored fractions and low yield.

Question: I see a clean spot for my product on the initial analytical TLC, but after running a silica gel column, the collected fractions are pink, brown, or purple and show multiple spots or streaking on TLC. What is happening and how can I prevent it?

Answer: This is a classic and frequently encountered problem when purifying indole derivatives. The issue stems from the inherent sensitivity of the indole ring, particularly electron-rich indoles, to the acidic nature of standard silica gel.[1] The acidic protons on the silica surface can catalyze decomposition, polymerization, or partial cleavage of the acid-labile tert-butoxycarbonyl (Boc) protecting group.[2] The presence of air can also lead to oxidation, which often manifests as discoloration.[1]

Here are several effective strategies to mitigate this degradation:

• Deactivate the Silica Gel: Neutralize the acidic sites on the silica before introducing your compound. This is the most common and effective solution.

  • Protocol: Pack your column as usual with silica gel in your starting eluent (e.g., a hexane/ethyl acetate mixture).

  • Prepare a "deactivating solution" by adding 1% triethylamine (Et₃N) to your starting eluent.

  • Flush the packed column with 2-3 column volumes of this deactivating solution.

  • Finally, re-equilibrate the column with 2-3 column volumes of the original eluent (without Et₃N) before loading your sample. This ensures the pH of the mobile phase is not basic, which could affect elution, while the silica itself remains neutralized.

• Switch to a Less Acidic Stationary Phase: If deactivation is insufficient, consider an alternative to silica.

  • Alumina (Neutral or Basic): Alumina is an excellent alternative for acid-sensitive compounds.[1] Perform a scouting TLC on an alumina plate first to ensure your compound separates well and does not irreversibly adsorb.

  • Florisil®: This is another alternative stationary phase that is less acidic than silica gel.[3]

• Work Quickly and Under Inert Atmosphere: Minimize the time your compound spends on the column.

  • Prepare all your fractions and equipment in advance.

  • Use flash chromatography with positive pressure to accelerate the separation. Do not let the crude product sit on the column for an extended period.[1]

  • If the compound is highly sensitive, running the column under a nitrogen or argon atmosphere can prevent air oxidation.[1]

Issue 2: My final product yield is significantly lower than expected, even without obvious degradation.

Question: The crude reaction mixture shows good conversion by NMR/TLC, but after purification, my isolated yield is only 20-30%. Where could I be losing my product?

Answer: Significant product loss during purification can be attributed to several factors beyond chemical degradation. Mechanical losses and suboptimal purification choices are common culprits.

Workflow for Troubleshooting Low Yield

Caption: Troubleshooting workflow for low product yield.

Detailed Solutions:

• Transfer Losses: This is often underestimated. Ensure you are meticulously rinsing all glassware (reaction flask, separatory funnel, filter funnels) with the appropriate solvent to recover all material.[4]

• Improper Recrystallization Solvent: If you used recrystallization, your compound might be too soluble in the cold solvent, causing a significant portion to remain in the mother liquor.[4] Always test solubility on a small scale first. Aim for a solvent that dissolves your compound when hot but in which it is sparingly soluble when cold.[1]

• Dilute Fractions: Your compound may have eluted from the column in a much larger volume of solvent than anticipated, making it difficult to detect in fractions by TLC. Try concentrating a wider range of fractions, even those that appear empty, and re-analyze.[3]

Issue 3: I am struggling to separate my desired product from a closely related impurity with a very similar Rf value.

Question: My product and an impurity are inseparable by column chromatography using a hexane/ethyl acetate system. How can I improve the separation?

Answer: This is a common challenge when impurities share similar polarity and functional groups with the target molecule.

• Optimize the Mobile Phase:

  • Change Solvent Selectivity: Instead of just varying the ratio of hexane and ethyl acetate, switch one of the solvents. For example, replace ethyl acetate with dichloromethane (DCM) or tert-butyl methyl ether (MTBE). The different solvent-solute interactions can alter the relative retention factors.

  • Use a Ternary System: Introduce a third solvent in a small percentage (1-5%), such as methanol or acetonitrile, to the hexane/ethyl acetate mixture. This can significantly impact the separation.

• Change the Stationary Phase:

  • As mentioned in Issue 1, switching from silica to alumina can change the elution order.

  • Reverse-Phase Chromatography: If the compounds are difficult to separate on normal-phase silica, consider reverse-phase (C18) chromatography. The separation mechanism is based on hydrophobicity rather than polarity, which can be highly effective for resolving isomers or compounds with minor structural differences. This is a common technique for purifying indole derivatives by HPLC.[5][6]

• Preparative HPLC: If the impurity level is low and the material is valuable, preparative High-Performance Liquid Chromatography (HPLC) is the most powerful tool for achieving high purity. Both normal-phase and reverse-phase preparative HPLC can be employed.[1][7]

Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for column chromatography of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate?

A1: A gradient elution with a mixture of n-hexane and ethyl acetate (EtOAc) is the most common and effective choice for this class of compounds. Based on the polarity imparted by the nitro group and the carboxylate, a good starting point for method development is crucial.

Table 1: Recommended Solvent Systems for Column Chromatography

Step	Mobile Phase Composition	Purpose
Equilibration	95:5 Hexane:EtOAc	Equilibrates the column at low polarity.
Loading	95:5 Hexane:EtOAc	Loads the compound in a tight band.
Elution Start	90:10 Hexane:EtOAc	Elutes non-polar impurities.
Gradient Elution	90:10 to 70:30 Hexane:EtOAc	Elutes the target compound. The exact gradient should be determined by analytical TLC.
Column Wash	50:50 Hexane:EtOAc	Flushes highly polar impurities from the column.

Always determine the optimal solvent system by running analytical TLC plates first. Aim for an Rf value of ~0.3 for your target compound in the elution solvent.[3]

Q2: My purified product is a white to light brown powder. Is this color normal?

A2: Yes, this is the expected appearance. Commercial suppliers describe tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate as a white to light brown powder or solid.[8][9] The color can vary slightly depending on the purity and the presence of trace oxidized impurities.

Q3: What are the recommended storage conditions for this compound?

A3: Due to the potential for light sensitivity and slow degradation, the compound should be stored under controlled conditions to maintain its purity. The recommended storage is at 2-8°C in a tightly sealed container, protected from light.[9]

Q4: Can I remove the Boc-protecting group, and how will that affect subsequent purification?

A4: Yes, the Boc group is designed to be removed under acidic conditions (e.g., with trifluoroacetic acid in DCM).[2] Upon removal, you will generate the free N-H indole. This dramatically changes the molecule's properties:

• Polarity: The resulting 3-iodo-5-nitro-1H-indole is significantly more polar and will have a much lower Rf value. A more polar eluent (e.g., higher percentage of ethyl acetate or even methanol) will be required for chromatography.

• Acidity: The N-H proton is weakly acidic. The compound will now be soluble in some aqueous bases.

• Stability: The free N-H indole may be more susceptible to oxidation and degradation on silica gel. All the precautions mentioned in Troubleshooting Issue 1 should be strictly followed.

Q5: Which purification method should I choose: column chromatography or recrystallization?

A5: The choice depends primarily on the purity of your crude material and the nature of the impurities.

Decision Tree for Purification Method Selection

Caption: Decision tree for selecting a purification method.

In general, recrystallization is an excellent method for obtaining highly pure material if the crude product is already a solid with relatively high purity (>85-90%).[1] If the crude product is an oil or contains multiple impurities with different polarities, column chromatography is the necessary first step.[10]

References

• Purification: Troubleshooting Flash Column Chromatography. University of Rochester Department of Chemistry. [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

• A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid. PubMed. [Link]

• Determination of substituted indole derivatives by ion suppression-reverse-phase high-performance liquid chromatography. PubMed. [Link]

• Oligonucleotide Purification using Ion Pair Reversed-Phase Liquid Chromatography. Agilent. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Boc-Protected Amino Groups [organic-chemistry.org]
• 3. Purification [chem.rochester.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of substituted indole derivatives by ion suppression-reverse-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. 3-IODO-5-NITROINDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER [cymitquimica.com]
• 9. 3-IODO-5-NITROINDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER | 914349-32-9 [amp.chemicalbook.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: A Guide to Improving the Solubility of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate

Welcome to the technical support guide for tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate (CAS No. 914349-32-9). This document provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to address the significant solubility challenges often encountered with this compound. Our goal is to equip you with the scientific rationale and practical steps to achieve successful dissolution for your downstream applications.

Compound Profile at a Glance

Before delving into troubleshooting, let's review the key physicochemical properties of this molecule. Understanding its structure is fundamental to predicting and improving its solubility.

Property	Value	Source(s)
CAS Number	914349-32-9	[1][2]
Molecular Formula	C₁₃H₁₃IN₂O₄	[1]
Molecular Weight	388.16 g/mol	[1]
Appearance	White to light brown solid/powder	[1][2]
Melting Point	158-160 °C	[1]
Storage	2-8°C, protect from light	[1]

The solubility challenge arises from the molecule's amphipathic nature. It possesses a large, non-polar tert-Butoxycarbonyl (Boc) protecting group and a bulky iodo-indole core, which favor non-polar organic solvents. Simultaneously, the presence of a highly polar nitro group (NO₂) demands a polar environment for effective solvation. This structural dichotomy means that no single common solvent is a perfect match.

Caption: Molecular features influencing solubility.

Frequently Asked Questions (FAQs)

Q1: Why is my compound not dissolving in standard solvents like methanol or dichloromethane (DCM)?

A: This is the most common issue. Methanol, a polar protic solvent, effectively solvates the nitro group but struggles with the large, greasy Boc group and indole core. Conversely, DCM, a non-polar solvent, interacts well with the core but cannot overcome the strong intermolecular forces established by the polar nitro groups in the solid-state lattice. You are observing a classic case of "like dissolves like" failing due to opposing structural features.

Q2: What is the best starting solvent to try?

A: For initial trials, we strongly recommend starting with polar aprotic solvents. Dimethylformamide (DMF) and Dimethyl sulfoxide (DMSO) are the primary candidates. These solvents possess a high dielectric constant to break up the polar interactions and have sufficient non-polar character to solvate the rest of the molecule.

Q3: Is it safe to heat the mixture to aid dissolution?

A: Gentle heating can be very effective, but caution is required. The compound's melting point is relatively high (158-160 °C), so you have a reasonable temperature window.[1] We recommend warming to 40-50°C . Aggressive heating is discouraged as it can potentially lead to the degradation of the nitro-indole system or compromise the Boc protecting group, especially if trace amounts of acid or base are present.

Q4: My compound dissolves in DMF/DMSO, but it precipitates when I add it to my aqueous reaction buffer. What should I do?

A: This is a classic solvent-exchange problem. DMF and DMSO are miscible with water, but your compound is not. When the percentage of the aqueous buffer becomes too high, the compound crashes out.

• Solution 1: Minimize the volume of the organic stock solution you add. Prepare the most concentrated stock solution possible.

• Solution 2: Investigate the use of a co-solvent that is less aggressive than pure DMF/DMSO, such as Tetrahydrofuran (THF) or Acetonitrile (ACN), if your reaction conditions permit.

• Solution 3: Consider adding a surfactant or cyclodextrin to the aqueous buffer to help maintain solubility, if appropriate for your experimental design.

In-Depth Troubleshooting Guide

This section provides a systematic approach to overcoming solubility issues, structured by common experimental observations.

Caption: Systematic workflow for solvent selection.

Observation 1: The compound forms a fine suspension or slurry at room temperature.

• Underlying Cause: The chosen solvent lacks sufficient solvating power to overcome the compound's crystal lattice energy. This is typical for solvents like ethers, esters, and chlorinated hydrocarbons.

• Step-by-Step Solution:

  • Mechanical Agitation: Ensure you have tried vigorous vortexing followed by sonication in an ultrasonic bath for 5-10 minutes. This provides the activation energy needed to break apart small crystallites.

  • Solvent Escalation: If sonication fails, move to a stronger solvent system as outlined in the workflow diagram. The recommended progression is:

    • Tier 1: Tetrahydrofuran (THF), Dichloromethane (DCM)

    • Tier 2: N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), N-Methyl-2-pyrrolidone (NMP)

  • Rationale: This progression moves from moderately polar/non-polar solvents to highly polar aprotic solvents. DMF and DMSO are particularly effective due to their ability to solvate a wide range of organic molecules. Aromatic nitro compounds, in particular, often show enhanced solubility in the presence of alcohols or other polar solvents that can disrupt strong intermolecular forces.[3]

Observation 2: The compound dissolves upon warming but precipitates upon returning to room temperature.

• Underlying Cause: You have created a supersaturated solution. The thermal energy temporarily increased the solubility limit of the solvent, but this state is not thermodynamically stable at room temperature.

• Step-by-Step Solution:

  • Co-Solvent System: This is the ideal scenario for employing a co-solvent. The goal is to use a primary solvent in which the compound is highly soluble (like DMF or DMSO) and a secondary, less viscous solvent to keep the compound in solution at a lower concentration.

  • Example Protocol:

    • Dissolve the compound in a minimal volume of DMSO (e.g., 100 µL) until it is fully solubilized.

    • Slowly, while vortexing, add a secondary solvent in which the compound is less soluble but is compatible with your experiment (e.g., THF or Dioxane). Add this second solvent until you reach your desired final concentration.

    • The resulting mixed-solvent system often has a higher capacity to maintain solubility than either solvent alone.

Recommended Solvents and Protocols

Table of Recommended Solvents

Solvent	Type	Boiling Point (°C)	Key Considerations
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	189	Excellent solubilizer, but high boiling point makes removal difficult. Hygroscopic.
N,N-Dimethylformamide (DMF)	Polar Aprotic	153	Excellent solubilizer. High boiling point. Can decompose at high temperatures.
N-Methyl-2-pyrrolidone (NMP)	Polar Aprotic	202	Very strong solubilizer, but very high boiling point. Use as a last resort.
Tetrahydrofuran (THF)	Polar Aprotic (Ether)	66	Good starting point. May require warming. Can form peroxides; use stabilized grade.
Dioxane	Polar Aprotic (Ether)	101	A higher-boiling point alternative to THF.

Protocol 1: Preparation of a 10 mg/mL Stock Solution in DMSO

This protocol is a reliable starting point for achieving a usable stock solution.

• Preparation:

  • Weigh 10.0 mg of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate into a clean, dry 2.0 mL glass vial.

  • Add a small magnetic stir flea to the vial.

• Dissolution:

  • Add 800 µL of high-purity, anhydrous DMSO to the vial.

  • Cap the vial tightly and vortex vigorously for 30 seconds.

  • Place the vial in an ultrasonic water bath and sonicate for 5 minutes.

  • Visually inspect for any remaining solid particles.

• Gentle Heating (If Necessary):

  • If solids persist, place the vial on a magnetic stir plate with a heating block set to 45°C.

  • Stir for 10-15 minutes until all solid has dissolved. Do not exceed 50°C.

  • Allow the solution to cool to room temperature. A stable solution should remain clear. If precipitation occurs, consider a lower final concentration.

• Final Volume Adjustment:

  • Once fully dissolved and at room temperature, add another 200 µL of DMSO to reach a final volume of 1.0 mL and a final concentration of 10 mg/mL.

  • Vortex briefly to ensure homogeneity.

• Storage:

  • Store the stock solution at 2-8°C, protected from light. Before use, allow the vial to warm to room temperature and vortex briefly to ensure any components that may have settled are redissolved.

References

• Aromatic Nitro Compounds - MST.edu. Available at: [Link]

Sources

• 1. 3-IODO-5-NITROINDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER | 914349-32-9 [amp.chemicalbook.com]
• 2. 3-IODO-5-NITROINDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER [cymitquimica.com]
• 3. web.mst.edu [web.mst.edu]

Technical Support Center: Catalyst Poisoning in Reactions with 5-Nitroindoles

Welcome to the technical support center for catalytic reactions involving 5-nitroindoles. This guide is designed for researchers, scientists, and drug development professionals to provide solutions to common issues encountered during this pivotal chemical transformation. Catalyst deactivation, particularly poisoning, is a frequent challenge that can lead to stalled reactions, low yields, and inconsistent results. This document offers a structured approach to diagnosing, troubleshooting, and preventing these issues through a series of frequently asked questions and detailed technical guides.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding catalyst poisoning in the context of 5-nitroindole chemistry.

Q1: Why is my catalytic reaction with a 5-nitroindole substrate failing or proceeding very slowly?

A1: Stalled or sluggish reactions involving 5-nitroindoles are often due to catalyst poisoning or deactivation. The 5-nitroindole molecule itself, impurities from its synthesis, or contaminants in solvents and reagents can act as poisons.[1] The primary causes include:

• Inherent Substrate Properties: The indole nitrogen is a Lewis base and can coordinate strongly to the metal center of the catalyst (e.g., Palladium), effectively acting as an inhibitor.[2]

• Impurities: Trace amounts of sulfur compounds, halides, or other nitrogen-containing heterocycles from previous synthetic steps are potent poisons for common catalysts like Palladium on Carbon (Pd/C).[1][3]

• Catalyst Deactivation: The catalyst may be old, have been handled improperly (e.g., exposure to air), or may have sintered due to excessive reaction temperatures.[4][5]

Q2: Can the nitro group itself poison the catalyst?

A2: Yes, under certain conditions, nitro compounds can act as catalyst poisons for palladium catalysts.[1] While the primary goal is the reduction of the nitro group in hydrogenations, intermediates in the reduction pathway can sometimes adsorb strongly to the catalyst surface, inhibiting further reaction. More commonly, however, the issue is with other functional groups or impurities.

Q3: What are the typical visual or observational signs of catalyst poisoning in my reaction?

A3: Key indicators of catalyst poisoning during a reaction include:

• Stalled Hydrogen Uptake: In catalytic hydrogenations, a sudden stop or significant slowdown in hydrogen consumption (as observed on a pressure gauge or balloon) is a classic sign.[6]

• Incomplete Conversion: The reaction stops before the starting material is fully consumed, even with extended reaction times or increased hydrogen pressure.[4]

• Formation of Intermediates: The appearance of partially reduced intermediates, such as hydroxylamines or azo compounds, can indicate that the catalyst's activity has been compromised.[6]

• No Reaction Initiation: The reaction fails to start, suggesting immediate and severe poisoning of the catalyst upon introduction.

Q4: Are certain catalysts more susceptible to poisoning by 5-nitroindoles or related impurities?

A4: Yes. Palladium-based catalysts, especially Pd/C, are highly effective for nitro reductions but are notoriously sensitive to poisoning by sulfur and nitrogen compounds.[5][7] Platinum-based catalysts (e.g., PtO₂) may sometimes show greater resistance to poisoning by nitrogenous compounds but can still be deactivated. Nickel catalysts, such as Raney Nickel, are also highly susceptible to sulfur poisoning.[8]

Q5: Is it possible to regenerate a catalyst that has been poisoned during a 5-nitroindole reaction?

A5: Regeneration is sometimes possible but depends on the nature of the poison and the type of deactivation.

• Reversible Poisoning: Some weakly adsorbed inhibitors can be removed by washing the catalyst with specific solvents.

• Fouling/Coking: Carbonaceous deposits can often be burned off by controlled calcination in air, followed by re-reduction of the catalyst.[9][10]

• Irreversible Poisoning: Strong chemisorption, for instance by sulfur, is often irreversible.[5] In pharmaceutical development, due to stringent quality control, using a fresh batch of catalyst is frequently the more reliable and time-effective solution over attempting regeneration.

Section 2: In-Depth Troubleshooting Guide

This guide provides a systematic workflow for diagnosing and resolving reaction failures when catalyst poisoning is suspected.

Issue 1: Reaction Stalls or Shows Low Conversion

Your catalytic hydrogenation of 5-nitroindole to 5-aminoindole has stopped at 30% conversion after 8 hours, despite the literature suggesting full conversion in 4 hours.

Caption: Systematic workflow for troubleshooting stalled reactions.

• Evaluate the Catalyst:

  • Cause: The catalyst may have lost activity from improper storage or is from an old batch. Heterogeneous catalysts like Pd/C are sensitive to air.[4]

  • Solution: Rerun the reaction with a fresh batch of catalyst from a reputable supplier. Ensure the catalyst is handled carefully, minimizing exposure to air. For pyrophoric catalysts like Raney Nickel, they must be kept under solvent at all times.[8] If using a standard 10% Pd/C, a loading of 5-10 mol% relative to the substrate is a typical starting point.[4]

• Verify Reaction Conditions:

  • Cause: Inefficient mass transfer of hydrogen gas to the catalyst surface can mimic catalyst poisoning.

  • Solution: Ensure vigorous stirring to keep the catalyst suspended.[4] Check that the hydrogen pressure is adequate and maintained throughout the reaction. Ensure the solvent is appropriate and fully solubilizes the 5-nitroindole at the reaction temperature.

• Assess Substrate and Reagent Purity:

  • Cause: This is the most common reason for catalyst poisoning. Impurities in the 5-nitroindole starting material, solvent, or hydrogen gas can deactivate the catalyst. Sulfur-containing compounds are particularly detrimental.[3] Crude indole itself can contain impurities like methylquinolines or anilinoethanol that inhibit reactions.[11]

  • Solution: Purify the 5-nitroindole starting material. See Protocol 1 for a standard purification procedure. Use high-purity, degassed solvents. If possible, use a high-purity hydrogen source.

Issue 2: Reaction Works, but Requires Unusually High Catalyst Loading

You find that your reaction only proceeds to completion with 20 mol% Pd/C, which is not economically viable for scale-up.

• Cause: This points to the presence of a low-level inhibitor in your starting material or solvent that deactivates a portion of the catalyst. The reaction only proceeds once the poison has been "titrated" out by the initial portion of the catalyst.

• Solution:

  • Purification: Rigorous purification of the 5-nitroindole is essential.

  • Guard Bed: For larger-scale reactions, consider passing a solution of the starting material through a small "guard bed" of a scavenger resin or even an inexpensive catalyst to remove poisons before it enters the main reactor.

  • Analytical Testing: Use analytical techniques to screen for common poisons. See Protocol 2 for details.

Section 3: Key Experimental Protocols

Protocol 1: Purification of 5-Nitroindole Starting Material

This protocol is designed to remove common impurities that act as catalyst poisons.

• Dissolution: Dissolve the crude 5-nitroindole in a minimal amount of a suitable hot solvent (e.g., ethyl acetate or ethanol).

• Charcoal Treatment (Optional): If sulfur or highly colored impurities are suspected, add a small amount of activated charcoal (approx. 1-2% w/w) to the hot solution and stir for 15-20 minutes.

• Hot Filtration: Filter the hot solution through a pad of Celite® to remove the charcoal and any insoluble impurities.

• Recrystallization: Allow the filtrate to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

• Isolation: Collect the purified crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum.

• Verification: Confirm purity using NMR and/or LC-MS before using in the catalytic reaction.

Protocol 2: Analytical Screening for Catalyst Poisons

If poisoning is persistent, identifying the specific contaminant is crucial.

Analytical Technique	Target Poison(s)	Sample(s) to Analyze
GC-MS	Volatile organic impurities, sulfur compounds (e.g., thiophenes)	Starting material, Solvents
ICP-OES / ICP-MS	Heavy metals (e.g., lead, mercury, arsenic)	Starting material, Spent catalyst
X-ray Photoelectron Spectroscopy (XPS)	Surface-adsorbed poisons (S, N, Cl, P) on the catalyst	Spent (poisoned) catalyst
Elemental Analysis (CHN/S)	Bulk sulfur or nitrogen content	Starting material, Spent catalyst

Procedure for Analyzing Spent Catalyst:

• After the reaction, carefully filter the catalyst, ensuring it remains wet to prevent ignition.[12]

• Wash the catalyst thoroughly with a clean solvent to remove any adsorbed substrate or product.

• Dry the catalyst carefully under a vacuum at a low temperature.

• Submit the dried, spent catalyst for analysis (e.g., by XPS or ICP-MS) and compare the results to a fresh catalyst sample.

Protocol 3: Catalyst Regeneration (Chemical Washing)

This protocol is for attempting to remove acid-soluble metal poisons or some organic residues. Note: Thermal regeneration is more complex and requires specialized equipment.[9]

• Safety First: Handle the spent catalyst in a fume hood. Keep it wet.

• Washing: Suspend the spent catalyst in a dilute aqueous acid solution (e.g., 1-5% acetic acid or nitric acid) and stir at room temperature for 1-2 hours. Caution: Do not use hydrochloric acid, as chloride ions can be catalyst poisons.

• Filtration: Filter the catalyst and wash extensively with deionized water until the filtrate is neutral.

• Solvent Exchange: Wash the catalyst with a water-miscible organic solvent (e.g., ethanol or acetone) to remove water.

• Drying: Dry the catalyst under high vacuum.

• Testing: Test the activity of the regenerated catalyst on a small-scale reaction and compare its performance to a fresh catalyst.

Section 4: Preventative Measures

Proactive measures are the most effective way to avoid catalyst poisoning.

• High-Purity Reagents: Always start with the highest purity 5-nitroindole, solvents, and gases available.[4]

• Dedicated Glassware: Use glassware that is scrupulously clean. Avoid using glassware that was previously used for reactions containing sulfur or phosphorus compounds.

• Inert Atmosphere Technique: For sensitive catalysts or reactions, use proper Schlenk line or glovebox techniques to prevent deactivation by atmospheric oxygen.[13]

• Understand Your Synthesis History: Be aware of the reagents used in the synthesis of your 5-nitroindole. If sulfur-based reagents were used (e.g., in a cyclization step), assume sulfur impurities are present and purify accordingly.

References

• BenchChem Technical Support Team. (2025).
• Slaugh, L. H. (1979). Regeneration of palladium hydrogenation catalyst. U.S. Patent 4,152,291A.
• Chen, G., Shaughnessy, K. H., & Daugulis, O. (2014).
• Le, C., et al. (2020). A Versatile Method for Suzuki Cross-Coupling Reactions of Nitrogen Heterocycles.
• Imamura, S., et al. (1992). Process of preparing purified aqueous indole solution. U.S. Patent 5,085,991A.
• Wang, Y., et al. (2018). Identification and Elimination of an Unexpected Catalyst Poison in Suzuki Coupling.
• Koszinowski, K., et al. (2015). Catalyst Activation, Deactivation, and Degradation in Palladium-Mediated Negishi Cross-Coupling Reactions. PubMed.
• Ghorbani-Vaghei, R., et al. (2023). Stabilization of Palladium-Nanoparticle-Decorated Postsynthesis-Modified Zr-UiO-66 MOF as a Reusable Heterogeneous Catalyst in C–C Coupling Reaction. ACS Omega.
• Albers, P., et al. (2001). Poisoning and deactivation of palladium catalysts.
• Grushin, V. V., et al. (2002). Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. Journal of the American Chemical Society.
• Ciardelli, F., & Tsuchida, E. (1958). Regeneration of platinum and palladium reforming catalysts. U.S. Patent 3,400,073A.
• Reddit Community. (2022). Hydrogenation reaction tips and tricks. r/Chempros.
• Koszinowski, K., et al. (2015). Catalyst Activation, Deactivation, and Degradation in Palladium-Mediated Negishi Cross-Coupling Reactions.
• Wikipedia. (n.d.).
• Majeed, M. A., et al. (2020). Spent Palladium on Alumina Catalyst Regeneration for Hydrogen Peroxide Production. Science Signpost Publishing Inc..
• van der Heijden, H., et al. (2020). Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS. NIH.
• Patil, D. R., et al. (2006). Process for recovery of palladium from spent catalyst. EP Patent 1,636,393B1.
• Kumar, A., et al. (2023).
• BenchChem Technical Support Team. (2025).
• Chatterjee, T., et al. (2018). Palladium-Catalyzed Arylation/Heteroarylation of Indoles: Access to 2,3-Functionalized Indolines.
• Albers, P., et al. (2001). Poisoning and deactivation of palladium catalysts.
• Cacchi, S., et al. (2017). Synthesis of 2-Substitued Indoles via Pd-Catalysed Cyclization in an Aqueous Micellar Medium. MDPI.
• HYG. (n.d.).
• Stanford Environmental Health & Safety. (n.d.).
• Wang, J., et al. (2023).
• Santra, S., & Maji, A. (2019). Pd-catalyzed C–H bond activation of Indoles for Suzuki reaction. Indian Academy of Sciences.
• Kumar, A., et al. (2023).
• Wang, J., et al. (2020). SO2 poisoning impact on the NH3-SCR reaction over a commercial Cu-SAPO-34 SCR catalyst.
• Cacchi, S., & Fabrizi, G. (2016).
• Anis, M., et al. (2021). Effect of feed impurities on catalytic performance of CuFe2O4/β-SiC for SO3 decomposition in the sulfur–iodine cycle.
• Theis, J. R., et al. (2018).
• Wang, Y., et al. (2022).

Sources

• 1. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 2. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. scispace.com [scispace.com]
• 8. reddit.com [reddit.com]
• 9. US4152291A - Regeneration of palladium hydrogenation catalyst - Google Patents [patents.google.com]
• 10. ss-pub.org [ss-pub.org]
• 11. US5085991A - Process of preparing purified aqueous indole solution - Google Patents [patents.google.com]
• 12. ehs.stanford.edu [ehs.stanford.edu]
• 13. njhjchem.com [njhjchem.com]

Technical Support Center: Stabilizing tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate Against Dehalogenation

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions to address the common challenge of dehalogenation observed with tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate. Our goal is to equip you with the foundational knowledge and practical solutions to ensure the integrity of your compound throughout your experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is dehalogenation and why is it a problem for my compound?

A1: Dehalogenation is a chemical reaction that involves the removal of a halogen atom (in this case, iodine) from a molecule. For tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate, this results in the formation of the corresponding des-iodo analog, tert-Butyl 5-nitro-1H-indole-1-carboxylate. This is problematic because it consumes your starting material, reduces the yield of your desired product, and introduces a significant impurity that can be difficult to separate. The presence of the nitro group on the indole ring can make the compound particularly susceptible to certain types of dehalogenation.[1]

Q2: I'm observing a significant amount of the dehalogenated product in my palladium-catalyzed cross-coupling reaction. What's causing this?

A2: Reductive dehalogenation is a common side reaction in palladium-catalyzed cross-coupling reactions.[2] This can be caused by several factors within your reaction setup:

• Reducing agents: Certain reagents in your reaction mixture can act as reducing agents, leading to the cleavage of the carbon-iodine bond.

• Reaction conditions: High temperatures, prolonged reaction times, and the choice of solvent and base can all contribute to dehalogenation.

• Catalyst system: The specific palladium catalyst and ligands used can influence the rate of reductive dehalogenation versus the desired cross-coupling.

Q3: Can the Boc protecting group contribute to the instability of the C-I bond?

A3: The tert-butyloxycarbonyl (Boc) group is generally stable under neutral and basic conditions.[3] However, under acidic conditions, it can be cleaved, potentially leading to subsequent reactions. While not a direct cause of dehalogenation, ensuring the reaction conditions are not acidic is crucial for maintaining the integrity of the Boc-protected indole.

Q4: How should I store tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate to minimize degradation?

A4: Proper storage is critical. Iodinated compounds, especially those with electron-withdrawing groups, can be sensitive to light, heat, and air. It is recommended to store the compound in a cool, dark, and dry place, preferably under an inert atmosphere (e.g., argon or nitrogen). A refrigerator is a suitable storage location. Discoloration, such as a yellowish tint, may indicate decomposition and the formation of elemental iodine.[4]

Troubleshooting Guide: Preventing Dehalogenation

This section provides a systematic approach to diagnosing and resolving dehalogenation issues in your experiments.

Issue 1: Dehalogenation during Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki, Heck, Sonogashira)

Palladium-catalyzed reactions are powerful tools for C-C bond formation, but they can also promote unwanted reductive dehalogenation.[5][6][7]

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Action
Excessive Reaction Temperature	Higher temperatures can increase the rate of reductive dehalogenation relative to the desired cross-coupling reaction.	Optimize the reaction temperature. Start with lower temperatures and gradually increase if the reaction is sluggish. Many palladium-catalyzed couplings can proceed at room temperature.
Inappropriate Solvent Choice	Protic solvents (e.g., alcohols) can sometimes act as a source of hydrogen for reductive dehalogenation, especially in the presence of a base.	Use anhydrous aprotic solvents such as THF, dioxane, or toluene. Ensure solvents are thoroughly dried and degassed before use to remove water and oxygen.
Choice of Base	Strong bases can sometimes promote dehalogenation pathways.	Screen a variety of bases. Weaker bases like K₃PO₄ or Cs₂CO₃ are often milder and can be effective. Organic bases such as triethylamine can also be considered.
Presence of Reducing Agents	Impurities in reagents or certain additives can act as reducing agents.	Use high-purity reagents. Avoid additives that are known to have reducing properties unless they are essential for the reaction.
Suboptimal Catalyst/Ligand System	The electronic and steric properties of the ligands on the palladium catalyst play a crucial role.	Experiment with different phosphine ligands (e.g., XPhos, SPhos) or N-heterocyclic carbene (NHC) ligands. The choice of ligand can significantly influence the relative rates of oxidative addition, transmetalation, and reductive elimination, thereby minimizing dehalogenation.

Experimental Workflow for Optimizing a Suzuki Coupling Reaction:

Caption: Optimized workflow for a Suzuki coupling reaction to minimize dehalogenation.

Issue 2: Dehalogenation During Work-up and Purification

The stability of the C-I bond can also be compromised during the post-reaction handling of your product.

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Action
Acidic Conditions	Exposure to acidic conditions during aqueous work-up can potentially lead to Boc deprotection and other side reactions that may indirectly promote dehalogenation.	Use a neutral or slightly basic aqueous wash (e.g., saturated NaHCO₃ solution) during the work-up.
Silica Gel Chromatography	Standard silica gel is slightly acidic and can cause degradation of sensitive compounds.[8]	Deactivate silica gel by treating it with a solution of triethylamine in your eluent system (e.g., 1% triethylamine in hexane/ethyl acetate). Alternatively, use a different stationary phase like neutral alumina.[8]
Prolonged Exposure to Light	Aryl iodides can be photolytically cleaved, especially in the presence of certain solvents or impurities.	Protect the compound from light at all stages of work-up and purification by wrapping flasks and columns in aluminum foil.

Decision Tree for Troubleshooting Dehalogenation:

Caption: A decision tree to identify the source of dehalogenation.

Step-by-Step Protocol: A Robust Suzuki Coupling Protocol

This protocol is designed to minimize dehalogenation of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate.

Materials:

• tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate

• Arylboronic acid (1.2 equivalents)

• Pd₂(dba)₃ (2.5 mol%)

• XPhos (6 mol%)

• Potassium phosphate (K₃PO₄), finely ground and dried (3 equivalents)

• Anhydrous, degassed toluene

Procedure:

• To an oven-dried Schlenk flask, add tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate, the arylboronic acid, and K₃PO₄.

• Evacuate and backfill the flask with argon three times.

• Add Pd₂(dba)₃ and XPhos to the flask under a positive pressure of argon.

• Add anhydrous, degassed toluene via syringe.

• Stir the reaction mixture at room temperature for 30 minutes, then slowly heat to 80 °C.

• Monitor the reaction by TLC or LC-MS every hour.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography using silica gel treated with 1% triethylamine in a hexane/ethyl acetate eluent system.

References

• Competition between reductive dehalogenation and nucleophilic aromatic substitution of nitro-activated iodine by amines. Journal of the Chemical Society D: Chemical Communications. Available at: [Link]

• Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage. Organic Chemistry Portal. Available at: [Link]

• Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. Organic Chemistry Portal. Available at: [Link]

• Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions. RSC Advances. Available at: [Link]

• Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. ResearchGate. Available at: [Link]

• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize Outreach AB. Available at: [Link]

• Synthesis of substituted t-butyl 3-alkyloxindole-3-carboxylates from di-t-butyl (2-nitrophenyl)malonates. HETEROCYCLES. Available at: [Link]

• tert-butyl 3-methyl-2-nitro-1H-indole-1-carboxylate. ChemSynthesis. Available at: [Link]

• Metal-Catalyzed Cross-Coupling Reactions for Indoles. ResearchGate. Available at: [Link]

• Pd-Catalyzed Cross Coupling Reactions. Chemistry LibreTexts. Available at: [Link]

• Palladium-catalyzed cross-coupling reaction of organoindiums with aryl halides in aqueous media. PubMed. Available at: [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. Available at: [Link]

• Synthesis and purification of iodoaziridines involving quantitative selection of the optimal stationary phase for chromatography. PubMed. Available at: [Link]

• Purification of Indole Contained in Wash Oil by Combination of Extraction and Crystallization (Part 2). National Institutes of Health. Available at: [Link]

• tert-Butyl 3-iodo-4-nitro-1H-indole-1-carboxylate. PubChem. Available at: [Link]

Sources

• 1. Competition between reductive dehalogenation and nucleophilic aromatic substitution of nitro-activated iodine by amines - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. nobelprize.org [nobelprize.org]
• 3. Boc-Protected Amino Groups [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Palladium-catalyzed cross-coupling reaction of organoindiums with aryl halides in aqueous media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis and purification of iodoaziridines involving quantitative selection of the optimal stationary phase for chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Selective Boc Deprotection in the Presence of a Nitro Group

Introduction

Welcome to the technical support center for advanced synthetic methodologies. This guide is designed for researchers, scientists, and drug development professionals who are navigating the nuanced challenge of selectively removing a tert-butyloxycarbonyl (Boc) protecting group without affecting a nitro functional group within the same molecule. The nitro group, a strong electron-withdrawing moiety, is generally stable under acidic conditions typically used for Boc deprotection. However, its susceptibility to reduction under various other conditions necessitates a carefully chosen strategy to ensure chemoselectivity. This resource provides in-depth troubleshooting advice, frequently asked questions, and validated protocols to ensure the integrity of your target molecule.

Troubleshooting Guide

This section addresses specific issues that may arise during the deprotection of Boc-protected amines containing a nitro group. Each problem is analyzed for its potential causes, followed by actionable solutions grounded in established chemical principles.

Problem 1: Incomplete Deprotection

Symptoms:

• TLC or LC-MS analysis shows a significant amount of starting material remaining after the recommended reaction time.

• Isolated yield of the desired amine is low.

Potential Causes & Solutions:

• Insufficient Acid Strength or Stoichiometry: The Boc group is cleaved via an acid-catalyzed mechanism.[1][2][3] While nitro groups are stable to acid, the overall electronic nature of your substrate might reduce the reactivity of the Boc group.

  • Solution: Increase the concentration or the number of equivalents of the acid. For instance, if 20% Trifluoroacetic acid (TFA) in Dichloromethane (DCM) is ineffective, consider increasing to 50% or even neat TFA.[4][5] Alternatively, switch to a stronger acid system like 4M HCl in 1,4-dioxane.[6]

• Steric Hindrance: A sterically congested environment around the Boc-protected amine can hinder the approach of the acid catalyst.

  • Solution: Increase the reaction temperature moderately (e.g., from 0 °C to room temperature). Prolonging the reaction time is also a viable strategy. Monitor the reaction closely to avoid potential side reactions.

• Poor Solubility: The substrate may not be fully dissolved in the chosen solvent, limiting the accessibility of the reagent.

  • Solution: Select a solvent system that ensures complete dissolution of the starting material. If using HCl in dioxane, small amounts of a co-solvent like methanol may be added, but be mindful that this can lead to the formation of methyl tert-butyl ether as a byproduct.

Problem 2: Reduction of the Nitro Group

Symptoms:

• Mass spectrometry data indicates the presence of an amino group where the nitro group should be (a mass difference of 30 Da: -O2 + 2H2).

• Unexpected byproducts are observed, potentially corresponding to nitroso or hydroxylamine intermediates.

Potential Causes & Solutions:

• Incorrect Deprotection Method: The most common cause is the use of a deprotection method that also reduces nitro groups. Catalytic hydrogenation (e.g., H₂/Pd-C, Raney Nickel) is a prime example, as it is a standard method for nitro group reduction.[7][8]

  • Solution: Strictly avoid catalytic hydrogenation. This method is not orthogonal to the nitro group. Stick to acid-catalyzed deprotection methods.

• Contaminated Reagents: The presence of metallic impurities in reagents or from the reaction vessel can sometimes catalyze unintended reductions, especially if a hydrogen source is present.

  • Solution: Use high-purity, metal-free reagents and solvents. Ensure reaction vessels are thoroughly cleaned. While less common, it is a possibility to consider when unexpected reductions occur.

• Use of Reductive Lewis Acids: Certain Lewis acids can facilitate hydride transfer from solvents or other species, leading to reduction.

  • Solution: When exploring Lewis acid-mediated deprotection, choose those not typically associated with nitro group reduction under the reaction conditions. Mild Lewis acids like ZnBr₂ have been used for Boc deprotection, but their compatibility should be verified on a small scale.[9]

Problem 3: Formation of t-Butyl Adducts

Symptoms:

• Mass spectrometry shows byproducts with a mass increase of 56 Da, corresponding to the addition of a tert-butyl group.

• This is particularly common with electron-rich aromatic or heteroaromatic substrates.

Potential Causes & Solutions:

• Reaction with the tert-Butyl Cation: The mechanism of acid-catalyzed Boc deprotection generates a reactive tert-butyl cation.[10][11] This electrophile can alkylate nucleophilic sites on the substrate or solvent.

  • Solution: Employ a cation scavenger. Add 2-5% of a scavenger like triisopropylsilane (TIS), thioanisole, or anisole to the reaction mixture.[5][10] These compounds readily react with the tert-butyl cation, preventing it from alkylating your product.

Frequently Asked Questions (FAQs)

Q1: What are the most reliable, "go-to" conditions for Boc deprotection on a nitro-containing compound?

A1: The most robust and widely used methods are treatment with either Trifluoroacetic acid (TFA) in Dichloromethane (DCM) or a solution of hydrogen chloride (HCl) in an organic solvent like 1,4-dioxane or ethyl acetate.[4][6][12] A common starting point is a 1:1 mixture of TFA and DCM at room temperature, with reaction times typically ranging from 30 minutes to a few hours.[4] For substrates sensitive to strong acidity, 4M HCl in 1,4-dioxane at 0 °C to room temperature provides a slightly milder alternative.[6]

Q2: Can I use thermal conditions to deprotect the Boc group?

A2: Yes, thermal deprotection is a viable, acid-free alternative.[13] Heating a Boc-protected amine, often in a high-boiling solvent or neat, can cause the Boc group to be eliminated. However, the required temperatures can be high (often >150 °C), which may not be suitable for complex or thermally sensitive molecules. The selectivity of this method depends on the relative thermal lability of other functional groups in the molecule.

Q3: Are there any non-acidic, non-hydrogenation methods to remove a Boc group in the presence of a nitro group?

A3: Yes, several methods have been developed. For example, using oxalyl chloride in methanol has been reported as a mild method for deprotecting a diverse set of N-Boc compounds, including those with electron-withdrawing groups like nitro.[14] Another approach involves using catalytic amounts of iron(III) salts, which can selectively cleave the N-Boc group.[15] These methods can be particularly useful when the substrate contains other acid-sensitive functionalities.

Q4: My molecule contains both a nitro group and other acid-labile protecting groups (e.g., a t-butyl ester). How can I selectively remove the N-Boc group?

A4: This requires careful selection of deprotection conditions, as the N-Boc group is generally more sensitive to acid than a t-butyl ester, but the reactivity window can be narrow. Using milder acidic conditions, such as 10-20% TFA in DCM at low temperatures (e.g., -10 °C to 0 °C) and carefully monitoring the reaction by TLC or LC-MS, can sometimes achieve the desired selectivity. Alternatively, non-acidic methods like those mentioned in Q3 could provide the necessary orthogonality.

Q5: How does the position of the nitro group (aliphatic vs. aromatic) affect the deprotection strategy?

A5: The stability of the nitro group itself is not significantly different. However, an aromatic nitro group, being strongly electron-withdrawing, can influence the reactivity of an N-Boc group also attached to the aromatic ring, potentially making it more labile.[16] This can be advantageous for achieving selective deprotection. For aliphatic nitro compounds, the electronic effect on a distant N-Boc group is negligible, and standard deprotection conditions apply.

Comparative Data of Deprotection Methods

The following table summarizes common Boc deprotection methods and their compatibility with the nitro group.

Method	Reagents & Solvents	Typical Conditions	Compatibility with Nitro Group	Key Considerations
Standard Acidolysis	20-50% TFA in DCM	0 °C to RT, 0.5-2 h	Excellent	Most common method.[4][17] Potential for t-butylation side reactions; use scavengers if needed.[10]
Milder Acidolysis	4M HCl in 1,4-Dioxane	0 °C to RT, 1-4 h	Excellent	Good alternative to TFA.[6] Dioxane is a suspected carcinogen and should be handled appropriately.[18]
Lewis Acid Catalysis	FeCl₃ (catalytic) in CH₃CN	RT, 1-5 h	Excellent	A sustainable and mild method.[15] The workup is often simple.
Oxalyl Chloride	Oxalyl chloride in Methanol	RT, 1-4 h	Excellent	Mild conditions, suitable for substrates with other sensitive groups.[14]
Thermal Deprotection	High-boiling solvent or neat	>150 °C	Excellent	Acid-free, but requires high temperatures which may not be suitable for all substrates.[13]
Catalytic Hydrogenation	H₂, Pd/C or Raney Ni	RT, 1-16 h	NOT COMPATIBLE	Will reduce the nitro group. [7] Avoid this method entirely.

Experimental Protocol: Boc Deprotection using TFA/DCM

This protocol describes a standard procedure for the removal of a Boc group from a nitro-containing substrate using trifluoroacetic acid.

Materials:

• Boc-protected nitro compound (1.0 mmol)

• Dichloromethane (DCM), anhydrous (10 mL)

• Trifluoroacetic acid (TFA) (10 mL)

• Triisopropylsilane (TIS) (optional scavenger, 0.5 mL)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, and other standard laboratory glassware

Procedure:

• Dissolution: Dissolve the Boc-protected nitro compound (1.0 mmol) in DCM (10 mL) in a round-bottom flask at room temperature. If the substrate is susceptible to t-butylation, add the scavenger (TIS, 0.5 mL) at this stage.

• Acid Addition: Cool the solution to 0 °C using an ice bath. Slowly add TFA (10 mL) dropwise to the stirred solution. Caution: The reaction can be exothermic and will evolve carbon dioxide gas. Ensure adequate ventilation and do not seal the flask.[5]

• Reaction Monitoring: Allow the reaction to stir at 0 °C and warm to room temperature over 1-2 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until all the starting material is consumed.

• Workup - Quenching: Once the reaction is complete, carefully concentrate the mixture in vacuo to remove the excess TFA and DCM. The crude product is often obtained as a TFA salt.

• Workup - Neutralization: Dissolve the residue in a suitable solvent (e.g., ethyl acetate or DCM) and slowly add saturated NaHCO₃ solution until the gas evolution ceases and the aqueous layer is basic (pH > 8).

• Workup - Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude deprotected amine.

• Purification: Purify the crude product by column chromatography or recrystallization as required.

Visualization of Deprotection Strategy

Decision Workflow for Boc Deprotection

The following diagram illustrates the decision-making process for selecting an appropriate method for Boc deprotection in the presence of a nitro group.

Caption: Decision workflow for choosing a Boc deprotection method.

References

• Strazzolini, P., Giammarco, G., & Verardo, G. (2001). Selective nitrolytic deprotection of N-BOC-amines and N-BOC-amino acids derivatives. Tetrahedron, 57(43), 9033-9043. [Link]

• ElectronicsAndBooks. (n.d.). Selective nitrolytic deprotection of N-BOC-amines and N-BOC-amino acids derivatives. Retrieved from [Link]

• Acheampong, K., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(40), 23955-23961. [Link]

• Jia, Y., et al. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. International Journal of Chemistry, 4(3). [Link]

• García-García, P., et al. (2023). 5-Chloro-8-nitro-1-naphthoyl (NNap): A Selective Protective Group for Amines and Amino Acids. Organic Letters, 25(22), 4065-4069. [Link]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Nitrogen Protecting Groups: Recent Developments and New Applications. Chemical Reviews, 109(6), 2455-2504. [Link]

• Rizzo, S., et al. (2021). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. Molecules, 26(16), 4940. [Link]

• University of Bristol. (n.d.). VI Protecting Groups and Orthogonal Protection Strategies. Retrieved from [Link]

• Roy, S., et al. (2015). A practical, catalytic and selective deprotection of a Boc group in N,N′-diprotected amines using iron(iii). Green Chemistry, 17(2), 816-820. [Link]

• Smith, C. J., et al. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development, 28(5), 1165-1172. [Link]

• Reddit. (2022). Advice on N-boc deprotection in the presence of acid sensitive groups. r/Chempros. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). BOC Deprotection. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection - TFA. Retrieved from [Link]

• Pinheiro, V. V. S., et al. (2019). Photocleavable Ortho-Nitrobenzyl-Protected DNA Architectures and Their Applications. Bioconjugate Chemistry, 30(11), 2735-2749. [Link]

• Wang, C., et al. (2020). Photolabile ortho‐Nitro‐Benzyl Carbonate as an Amino Protecting Group for Stereocontrolled Synthesis of 2‐Amino‐2‐Deoxy‐β‐d‐Glycosides. Angewandte Chemie International Edition, 59(32), 13419-13424. [Link]

• Common Organic Chemistry. (n.d.). Nitro Reduction. Retrieved from [Link]

• Maj, A. M., et al. (2021). Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst. Organic Letters, 23(7), 2422-2427. [Link]

• Klenke, B., & Gilbert, I. H. (2001). Nitrile Reduction in the Presence of Boc-Protected Amino Groups by Catalytic Hydrogenation over Palladium-Activated Raney-Nickel. The Journal of Organic Chemistry, 66(7), 2480-2483. [Link]

• Beller, M., et al. (2021). Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst. Organic Letters, 23(7), 2422-2427. [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection - HCl. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Ashenhurst, J. (n.d.). Amine Protection and Deprotection. Master Organic Chemistry. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Specific solvent issues with BOC deprotection. Retrieved from [Link]

• Freifelder, M. (1971).

• Sun, H., et al. (2012). Rapid Deprotection of N-Boc Amines by TFA Combined with Freebase Generation Using Basic Ion-Exchange Resins. Molecules, 17(7), 8413-8422. [Link]

• Li, B., et al. (2005). Large Scale Deprotection of a tert-Butoxycarbonyl (Boc) Group Using Aqueous HCl and Acetone. Organic Process Research & Development, 9(2), 293-295. [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - HCl. Retrieved from [Link]

• Kamal, A., et al. (2010). CHAPTER 2 Reduction of Nitro Compounds. In Sustainable Catalysis. [Link]

• Yoshikoshi, A. (2020). A Walk through Recent Nitro Chemistry Advances. Journal of Synthetic Organic Chemistry, Japan, 78(11), 1079-1089. [Link]

• Barreto, A., et al. (2018). Reduction of Nitro Compounds and Related Substrates. Current Organic Chemistry, 22(16), 1584-1603. [Link]

• Proctor, D. J., & Flowers, R. A. (2022). Diastereoselective Synthesis of cis-α,α′-Disubstituted Cyclic Ethers via Borane-Catalyzed Reductive Cyclization of Diketones. The Journal of Organic Chemistry, 87(1), 743-752. [Link]

• Nesi, M., et al. (2023). Primary nitro compounds: progress in the synthesis of isoxazoles by condensation with aldehydes or activated ketones. Organic & Biomolecular Chemistry, 21(35), 7063-7083. [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Boc Deprotection Mechanism - HCl [commonorganicchemistry.com]
• 4. Boc Deprotection - TFA [commonorganicchemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Boc Deprotection - HCl [commonorganicchemistry.com]
• 7. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
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• 15. A practical, catalytic and selective deprotection of a Boc group in N,N′-diprotected amines using iron(iii)-catalysis - RSC Advances (RSC Publishing) [pubs.rsc.org]
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• 18. Specific solvent issues - Wordpress [reagents.acsgcipr.org]

Technical Support Center: Synthesis of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate

Welcome to the technical support center for the synthesis of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot potential byproducts encountered during this synthetic procedure. Our goal is to provide you with the expertise and practical insights necessary to ensure the integrity and success of your experiments.

Introduction

The synthesis of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate is a crucial step in the development of various pharmacologically active molecules. The introduction of an iodine atom at the C3 position of the 5-nitroindole core provides a versatile handle for further functionalization through cross-coupling reactions. However, the electrophilic iodination of the electron-deficient 5-nitroindole ring can be challenging and may lead to the formation of several byproducts. This guide will address the most common issues, provide detailed troubleshooting protocols, and explain the underlying chemical principles to help you optimize your reaction outcomes.

Reaction Overview

The target molecule is synthesized via the electrophilic iodination of tert-Butyl 5-nitro-1H-indole-1-carboxylate. The C3 position of the indole ring is the most nucleophilic and, therefore, the most likely site for electrophilic attack.

Caption: General reaction scheme for the synthesis of the target compound.

Frequently Asked Questions (FAQs)

Q1: Why is my reaction yield consistently low?

Low yields can be attributed to several factors:

• Incomplete reaction: The electron-withdrawing nitro group at the C5 position deactivates the indole ring, making the electrophilic iodination slower than in unsubstituted indoles. Insufficient reaction time or temperature can lead to a significant amount of unreacted starting material.

• Suboptimal iodinating agent: The choice and purity of the iodinating agent are critical. Common reagents include N-Iodosuccinimide (NIS) and Iodine Monochloride (ICl). The reactivity of these agents can be influenced by the solvent and any acidic catalysts used.[1]

• Degradation of starting material or product: Although the Boc protecting group is generally stable, prolonged exposure to strong acidic conditions, which are sometimes used to activate the iodinating agent, can lead to its partial cleavage.[2]

• Formation of multiple byproducts: The generation of side products that are difficult to separate from the desired product can significantly reduce the isolated yield.

Q2: I am observing multiple spots on my TLC plate that are close to the product spot. What could they be?

Close-running spots on a TLC plate often indicate the presence of structurally similar byproducts. The most common culprits in this synthesis are:

• Di-iodinated products: Although the C3 position is the most reactive, over-iodination can occur, leading to the formation of di-iodo-5-nitroindole derivatives. The second iodine atom may substitute at other positions on the indole ring.

• Isomeric products: While C3 substitution is strongly favored, trace amounts of iodination at other positions (e.g., C2, C4, C6) might occur, especially under harsh reaction conditions.

• Oxidized byproducts: Indoles can be susceptible to oxidation, which can be promoted by certain iodinating reagents or reaction conditions.

Q3: Is there a risk of the Boc protecting group being removed during the reaction?

Yes, there is a potential risk, although it can be minimized with careful control of reaction conditions. The tert-butoxycarbonyl (Boc) group is known to be labile under strong acidic conditions.[2] Some protocols for iodination of deactivated aromatic rings employ strong acids to enhance the electrophilicity of the iodinating agent.[3] If the reaction is run for an extended period in the presence of a strong acid, or at elevated temperatures, partial deprotection can occur, leading to the formation of 3-iodo-5-nitro-1H-indole.

Troubleshooting Guide

This section provides a systematic approach to identifying and resolving common issues encountered during the synthesis of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate.

Issue 1: Incomplete Conversion of Starting Material

Symptoms:

• A significant amount of the starting material, tert-Butyl 5-nitro-1H-indole-1-carboxylate, is observed by TLC or NMR analysis of the crude reaction mixture.

Potential Causes & Solutions:

Cause	Troubleshooting Steps
Insufficient Reaction Time or Temperature	Monitor the reaction progress closely using TLC. If the reaction stalls, consider incrementally increasing the temperature or extending the reaction time. However, be cautious of potential byproduct formation at higher temperatures.
Low Reactivity of Iodinating Agent	Ensure the iodinating agent (e.g., NIS) is of high purity and has been stored correctly. Consider using a more reactive iodinating system, such as ICl, or adding a catalytic amount of a Lewis acid or a protic acid like trifluoroacetic acid to activate the iodinating agent.[3][4]
Inadequate Solvent	The choice of solvent can significantly impact reaction rates. Aprotic solvents like Dichloromethane (DCM), Acetonitrile (MeCN), or Tetrahydrofuran (THF) are commonly used. If the reaction is sluggish, consider switching to a more polar aprotic solvent.

Experimental Protocol: Optimizing Reaction Conditions

• Set up several small-scale parallel reactions to screen different conditions.

• Solvent Screen: Test DCM, MeCN, and DMF.

• Temperature Screen: Run reactions at 0 °C, room temperature, and 40 °C.

• Catalyst Screen (if using NIS): Test the reaction with and without a catalytic amount of trifluoroacetic acid (TFA).

• Monitor each reaction by TLC at regular intervals (e.g., every 30 minutes).

• Analyze the crude reaction mixtures by ¹H NMR to determine the conversion rate and identify major byproducts.

Issue 2: Formation of Di-iodinated Byproducts

Symptoms:

• A spot with a higher Rf value than the product is observed on the TLC plate.

• Mass spectrometry of the crude product shows a peak corresponding to the mass of the di-iodinated product.

• ¹H NMR of the crude product may show a decrease in the number of aromatic protons.

Potential Causes & Solutions:

Cause	Troubleshooting Steps
Excess Iodinating Agent	Carefully control the stoichiometry of the iodinating agent. Use no more than 1.0-1.1 equivalents.
High Reaction Temperature	Perform the reaction at a lower temperature (e.g., 0 °C or room temperature) to improve selectivity for mono-iodination.
Prolonged Reaction Time	Once the starting material is consumed (as monitored by TLC), work up the reaction promptly to avoid over-iodination.

digraph Di-iodination {
graph [rankdir="LR", splines=ortho, nodesep=0.5];
node [shape=box, style="rounded", fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"];
edge [fontname="Arial", fontsize=10, color="#5F6368"];
Product [label="tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate"];
Iodinating_Agent [label="Excess\nIodinating Agent", shape=ellipse, style=solid, fillcolor="#EA4335", fontcolor="#FFFFFF"];
Di_iodo_Product [label="Di-iodinated Byproduct", style=dashed, color="#EA4335"];

Product -> Di_iodo_Product [label="Further\nIodination"];
Iodinating_Agent -> Di_iodo_Product;
}

Caption: Formation of di-iodinated byproduct from the desired product.

Issue 3: Boc Deprotection

Symptoms:

• A baseline spot or a highly polar spot is observed on the TLC plate.

• Mass spectrometry shows a peak corresponding to the mass of 3-iodo-5-nitro-1H-indole.

• The characteristic tert-butyl signal (a singlet at ~1.6 ppm) in the ¹H NMR spectrum of the crude product is diminished or absent, and a new N-H proton signal may appear.

Potential Causes & Solutions:

Cause	Troubleshooting Steps
Strongly Acidic Conditions	If using an acid catalyst, opt for a milder one or use it in strictly catalytic amounts. Avoid strong mineral acids.
High Reaction Temperature	Elevated temperatures can promote the cleavage of the Boc group. Maintain the reaction at a lower temperature.
Extended Reaction Time in Acidic Media	Minimize the reaction time in the presence of acid. Neutralize the reaction mixture promptly during work-up.

Purification Strategy:

If Boc deprotection is a persistent issue, the deprotected byproduct can often be separated from the desired product by column chromatography. The deprotected indole is significantly more polar and will have a much lower Rf value. Alternatively, the crude mixture can be treated with (Boc)₂O and a base (e.g., DMAP, Et₃N) to re-protect the deprotected byproduct, which can then be purified.

Data Summary

Compound	Molecular Formula	Molecular Weight	Expected ¹H NMR (tert-Butyl)
Starting Material	C₁₃H₁₄N₂O₄	278.26 g/mol	~1.6 ppm (s, 9H)
Product	C₁₃H₁₃IN₂O₄	388.16 g/mol	~1.6 ppm (s, 9H)[5]
Boc-deprotected byproduct	C₈H₅IN₂O₂	288.04 g/mol	Absent

Conclusion

The synthesis of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate, while conceptually straightforward, requires careful optimization and control of reaction conditions to maximize yield and minimize byproduct formation. By understanding the underlying reactivity of the indole ring and the potential side reactions, researchers can effectively troubleshoot and refine their synthetic protocols. This guide provides a framework for addressing the most common challenges, enabling the efficient and reproducible synthesis of this important chemical intermediate.

References

• Electrophilic halogenation. In: Wikipedia. ; 2023. [Link]

• Regioselective C5−H Direct Iodin
• Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions. [No Source]

• Iodoarenes synthesis by iodination or substitution. Organic Chemistry Portal. [Link]

• Regioselective C5-H Direct Iodination of Indoles. ResearchGate. [Link]

• N-Iodosuccinimide in Halogenation Reactions: Unlocking Selectivity in Pharma Synthesis. [No Source]

• N-Iodosuccinimide (NIS) in Direct Aromatic Iodination. ResearchGate. [Link]

• Mild and Regioselective Iodination of Electron-Rich Aromatics with N-Iodosuccinimide and Catalytic Trifluoroacetic Acid. ResearchGate. [Link]

• EAS: Iodination. YouTube. [Link]

• tert-Butyl 3-iodo-4-nitro-1H-indole-1-carboxylate. PubChem. [Link]

• tert-butyl 3-methyl-2-nitro-1H-indole-1-carboxylate. ChemSynthesis. [Link]

• N-Iodosuccinimide (NIS). Organic Chemistry Portal. [Link]

• Electrophilic Iodination of Organic Compounds Using Elemental Iodine or Iodides: Recent Advances 2008–2021: Part I. MDPI. [Link]

• Synthesis and primary cytotoxicity evaluation of new 5-nitroindole-2,3-dione deriv
• Evaluation of the tert-butyl group as a probe for NMR studies of macromolecular complexes. [No Source]
• Supporting information Cu(II)- or Co(II)-Catalyzed C(SP3)-H Oxidation of N,N-Dimethylaminoethanol: Facile Synthesis of Methylene-Bridged Biindoles and 3-Formylindoles Selectively. [No Source]

• Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity. PubMed. [Link]

• Iodination of activated aromatics by using I2/ HNO3/AcOH. Baba Farid Group of Institutions. [Link]

• CARBOXYLATES FROM DI-t-BUTYL (2-NITROPHENYL)

• Synthesis and In-vitro Evaluation of novel 5-nitroIndole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activities. ResearchGate. [Link]

• Domino Synthesis of 1,2,5-Trisubstituted 1H-Indole-3-carboxylic Esters Using a [3+2] Strategy. MDPI. [Link]

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Technical Support Center: Optimizing Sonogashira Couplings of 3-Iodoindoles

Welcome to our dedicated technical support center for scientists, researchers, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions for the Sonogashira coupling of 3-iodoindoles, with a special focus on the critical parameter of reaction temperature. Our goal is to equip you with the scientific understanding and practical knowledge to overcome common challenges and achieve optimal results in your syntheses.

Introduction: The Nuances of Coupling with 3-Iodoindoles

The Sonogashira cross-coupling reaction is a powerful tool for forming carbon-carbon bonds between sp²-hybridized carbons of aryl halides and sp-hybridized carbons of terminal alkynes.[1] The 3-iodoindole scaffold is of particular interest in medicinal chemistry, and its functionalization via Sonogashira coupling opens avenues to a vast array of complex molecules.

3-Iodoindoles are highly reactive coupling partners, a characteristic that allows for milder reaction conditions compared to their bromo or chloro counterparts.[2] This heightened reactivity, however, necessitates careful control of reaction parameters to avoid side reactions and ensure high yields of the desired product. Temperature, in particular, plays a pivotal role. While the reaction can often proceed at room temperature, optimization is key to accommodating the electronic and steric properties of various coupling partners.[2][3]

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments. Each issue is presented in a question-and-answer format, providing a logical workflow for diagnosis and resolution.

Question 1: Why is my Sonogashira coupling of 3-iodoindole resulting in low to no yield?

Answer:

A low or zero yield is the most common issue and can stem from several factors. Follow this systematic approach to identify the root cause.

1. Assess the Catalyst System and Reaction Conditions:

• Catalyst Activity: Ensure your palladium catalyst, such as Pd(PPh₃)₄ or PdCl₂(PPh₃)₂, and copper(I) iodide (CuI) co-catalyst are fresh and have been stored under appropriate conditions to prevent deactivation.[4]

• Inert Atmosphere: The Sonogashira reaction is sensitive to oxygen, which can lead to the oxidative homocoupling of the alkyne (Glaser coupling), a common side reaction.[5] Ensure your reaction vessel was properly degassed (e.g., via three freeze-pump-thaw cycles or by bubbling argon through the solvent) and is maintained under an inert atmosphere (argon or nitrogen).

• Reagent Purity: Verify the purity of your 3-iodoindole, alkyne, and base. Amine bases like triethylamine (TEA) or diisopropylamine (DIPA) should be distilled if they are old, as oxidation can compromise their effectiveness.[2]

2. Evaluate the Reaction Temperature:

• Starting Point: For highly reactive 3-iodoindoles, starting at room temperature is often successful.[2][3] One protocol for N-Boc-3-iodoindole and trimethylsilylacetylene reports a 92% yield after 24 hours at room temperature.[2]

• Incremental Increase: If no reaction is observed at room temperature after several hours (monitor by TLC or LC-MS), gradually increase the temperature. A modest increase to 50-60 °C is often sufficient to drive the reaction to completion.[2][6] For instance, the coupling of N-Methyl-3-iodoindole with phenylacetylene proceeds to a 95% yield at 60 °C.[2]

• Avoid Excessive Heat: High temperatures can lead to catalyst decomposition and the formation of undesired side products. It is generally not necessary to exceed 80-100 °C for 3-iodoindoles unless dealing with particularly challenging substrates.

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low-yield Sonogashira reactions.

Question 2: My reaction is producing a significant amount of a side product, which I suspect is the homocoupled alkyne (Glaser product). How can I minimize this?

Answer:

Glaser-Hay homocoupling is a primary competing reaction, especially in the presence of oxygen and a copper co-catalyst.[5] Here’s how to suppress it:

• Rigorous Exclusion of Oxygen: This is the most critical factor. As mentioned above, ensure your solvent is thoroughly degassed and a positive pressure of an inert gas is maintained throughout the reaction.

• Temperature Control: While not the primary cause, excessive temperatures can sometimes exacerbate side reactions. Since 3-iodoindoles are reactive, try to run the reaction at the lowest temperature that provides a reasonable reaction rate. Starting at room temperature or 50 °C is advisable.[6][7]

• Copper-Free Conditions: If homocoupling remains a persistent issue, consider a copper-free Sonogashira protocol. These methods can be effective, though they may require different ligands or slightly higher temperatures to achieve comparable reaction rates.

• Order of Addition: Adding the alkyne slowly to the reaction mixture can help to keep its instantaneous concentration low, which can disfavor the bimolecular homocoupling reaction.

Frequently Asked Questions (FAQs)

What is the optimal temperature range for the Sonogashira coupling of 3-iodoindoles, and how does it affect the reaction?

The "optimal" temperature is substrate-dependent, but for the reactive 3-iodoindole class, the effective range is typically between room temperature and 80 °C .[2]

• Causality: The carbon-iodine bond in 3-iodoindoles is relatively weak, facilitating the rate-determining oxidative addition step of the catalytic cycle even at lower temperatures.[4] Temperature is a statistically significant factor influencing the reaction yield.[8] Higher temperatures increase the reaction rate but also raise the risk of side reactions like Glaser coupling and thermal degradation of the catalyst or sensitive functional groups. The goal is to find the "sweet spot" that provides an efficient reaction time with minimal side product formation.

Table 1: Temperature Effects on Sonogashira Coupling of 3-Iodoindoles

Entry	3-Iodoindole Substrate	Alkyne	Temp. (°C)	Time (h)	Yield (%)	Reference
1	N-Boc-3-iodoindole	Trimethylsilylacetylene	RT	24	92%	[2]
2	N,N-dimethyl-2-iodoaniline*	Phenylacetylene	50	-	High	[6]
3	N-Methyl-3-iodoindole	Phenylacetylene	60	12	95%	[2]
4	3-Iodoindole	1-Hexyne	80	8	88%	[2]

Note: Entry 2 is for a precursor to a 3-iodoindole, demonstrating the high reactivity at this temperature.

How does the choice of catalyst and ligands impact the required reaction temperature?

The catalyst system is crucial. While standard catalysts like Pd(PPh₃)₄ and PdCl₂(PPh₃)₂ with CuI are effective for 3-iodoindoles at mild temperatures, more advanced catalyst systems can enable reactions at even lower temperatures.[4]

• Expertise & Experience: The use of bulky, electron-rich phosphine ligands (e.g., P(t-Bu)₃) or N-heterocyclic carbene (NHC) ligands can accelerate the oxidative addition and reductive elimination steps.[4] This increased catalytic activity can allow for lower catalyst loadings or, pertinent to this guide, lower reaction temperatures, sometimes enabling efficient coupling at ambient temperature even for less reactive aryl bromides.[9] For the highly reactive 3-iodoindoles, these advanced catalysts can ensure rapid and clean conversions without the need for any heating.

The Sonogashira Catalytic Cycle

Caption: The dual catalytic cycles of the copper-co-catalyzed Sonogashira reaction.

Experimental Protocol: Temperature Screening Study

To empirically determine the optimal temperature for a novel 3-iodoindole and alkyne pairing, a parallel screening experiment is highly recommended.

Objective: To identify the lowest temperature that provides a high yield (>90%) in a reasonable timeframe (<12 hours).

Methodology:

• Setup: In an array of reaction tubes, add the 3-iodoindole (1.0 equiv.), palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2 mol%), and CuI (4 mol%) to each tube.

• Inert Atmosphere: Seal the tubes and purge with argon or nitrogen for 10-15 minutes.

• Reagent Addition: Add degassed solvent (e.g., THF or DMF) and a degassed amine base (e.g., TEA, 3.0 equiv.). Finally, add the terminal alkyne (1.2 equiv.).

• Temperature Gradient: Place the tubes in separate heating blocks or oil baths set to different temperatures:

  • Tube 1: Room Temperature (~25 °C)

  • Tube 2: 40 °C

  • Tube 3: 60 °C

  • Tube 4: 80 °C

• Monitoring: Stir all reactions and monitor the progress at set intervals (e.g., 2, 4, 8, and 12 hours) using TLC or LC-MS to assess the consumption of starting material and the formation of the product.

• Analysis: After 12 hours (or once the room temperature reaction is complete), quench all reactions. Analyze the crude reaction mixtures by ¹H NMR with an internal standard to determine the conversion and yield for each temperature point. This data will reveal the optimal temperature for your specific substrate combination.

By following this structured approach to troubleshooting and optimization, researchers can confidently and efficiently perform Sonogashira couplings on 3-iodoindoles, leveraging their high reactivity while maintaining control over side reactions to achieve high-purity products.

References

• BenchChem Technical Support Team. (2025).
• Soheili, A., et al. (2003). Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. Journal of Organic Chemistry.
• Guilloret, L., et al. (2006). Sonogashira Cross-Coupling Reaction of 3-Iodoindazoles with Various Terminal Alkynes: A Mild and Flexible Strategy to Design 2-Aza Tryptamines. Tetrahedron Letters.
• Rosa, D. S., et al. (2015). Effects of solvent, base, and temperature in the optimisation of a new catalytic system for sonogashira cross-coupling using NCP pincer palladacycle. Química Nova.
• Yue, D., & Larock, R. C. (2002).
• Amjad, M., & Knight, D. W. (2004). A Simple, Two-Step Synthesis of 3-Iodoindoles. Tetrahedron Letters.
• Vasilevsky, S. F., & El-Sawy, E. R. (2024). Facile synthesis of diiodoheteroindenes and understanding their Sonogashira cross-coupling selectivity for the construction of unsymmetrical enediynes. Organic & Biomolecular Chemistry.

• Walter, P. E. (2012). Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. KAUST Repository. [Link]

• BenchChem. (n.d.).
• Walter, P. E. (2012). Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. KAUST Research Repository.

• Chemistry LibreTexts. (2024). Sonogashira Coupling. Chemistry LibreTexts. [Link]

• Gelman, D., & Buchwald, S. L. (2003). Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials.
• Chow, T. J., & Lin, H.-C. (2004). Sonogashira Coupling Reaction with Diminished Homocoupling. Journal of Organic Chemistry.

• Patil, S. A., et al. (2020). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. Catalysts. [Link]

• G. G., S., et al. (2016). Catalyst-controlled regioselective Sonogashira coupling of 9-substituted-6-chloro-2,8-diiodopurines. Organic Chemistry Frontiers.

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Technical Support Center: Stability and Handling of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate

From the desk of a Senior Application Scientist

Welcome to the technical support guide for tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate. This document is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile intermediate. Our goal is to provide you with in-depth, field-tested insights into its stability under acidic conditions, focusing on the critical N-Boc deprotection step. This guide moves beyond simple protocols to explain the causality behind experimental choices, empowering you to troubleshoot effectively and optimize your synthetic outcomes.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common high-level questions regarding the stability and reactivity of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate.

Q1: What is the general stability of this compound under acidic conditions?

The primary point of lability for tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate under acidic conditions is the N-tert-butyloxycarbonyl (N-Boc) protecting group.[1] This group is specifically designed to be cleaved by acid. The indole core itself, along with the 3-iodo and 5-nitro substituents, is generally stable under the standard conditions required for Boc removal. However, it's crucial to note that the N-Boc group on an indole is significantly more labile than on a typical aliphatic or aromatic amine due to the electronic nature of the indole nitrogen.[2] Prolonged exposure to very strong acids or high temperatures should be avoided to prevent potential degradation of the indole ring.[3]

Q2: What is the chemical mechanism behind the acid-catalyzed removal of the N-Boc group?

The deprotection is a well-understood, acid-catalyzed elimination reaction that proceeds in several distinct steps.[1][4][5] The process is initiated by protonation and culminates in the release of the free indole.

• Protonation: A strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl), protonates the carbonyl oxygen of the Boc group.[1][5] This step activates the group for cleavage.

• Fragmentation: The protonated carbamate undergoes cleavage of the tert-butyl-oxygen bond. This fragmentation is driven by the formation of a highly stable tert-butyl cation and an unstable carbamic acid intermediate.[1][6]

• Decarboxylation: The carbamic acid intermediate rapidly decomposes, releasing carbon dioxide gas (CO₂) and the deprotected indole nitrogen.[4] It is critical to perform this reaction in a well-vented system to allow the CO₂ to escape safely.[1]

• Final State: The newly liberated indole is generated, while the tert-butyl cation is quenched by a scavenger, deprotonates to form isobutylene gas, or participates in side reactions.[1][4]

Mechanism of acid-catalyzed N-Boc deprotection.

Q3: Are the 3-iodo and 5-nitro groups on the indole ring stable during Boc deprotection?

Yes, under standard acidic deprotection conditions, both substituents are stable.

• 5-Nitro Group: The nitro group is an electron-withdrawing group (EWG) and is very stable to acidic conditions. Its presence makes the indole ring less electron-rich, which can actually be beneficial by reducing the likelihood of acid-catalyzed side reactions like polymerization or alkylation.[7]

• 3-Iodo Group: The carbon-iodine bond on the indole ring is covalent and not susceptible to cleavage by common acids like TFA or HCl used for deprotection. While 3-iodoindoles can be sensitive to light and prolonged storage at room temperature, they are robust enough for typical deprotection reaction times.[8]

Q4: What are the most common and reliable acidic reagents for this transformation?

The two most prevalent and effective methods for removing the N-Boc group are:

• Trifluoroacetic Acid (TFA): Typically used in a solution with dichloromethane (DCM). This is a very common, fast, and efficient method.[9][10]

• Hydrochloric Acid (HCl): Often used as a 4M solution in an organic solvent like 1,4-dioxane or methanol. This method is also highly effective and can be advantageous if a volatile acid is not desired.[10][11]

The choice between them often depends on the subsequent steps in the synthesis and the desired salt form of the product (e.g., TFA salt vs. hydrochloride salt).

Section 2: Troubleshooting Guide

Even with robust protocols, experimental challenges can arise. This guide provides a systematic approach to diagnosing and solving common issues.

Problem 1: The deprotection reaction is slow or incomplete.

• Symptom: After the expected reaction time, TLC or LC-MS analysis shows a significant amount of starting material remaining.

• Probable Causes & Solutions:

  • Insufficient Acid: The reaction is catalytic in acid, but a stoichiometric or excess amount is required to drive the reaction to completion quickly.

    • Solution: Increase the equivalents of acid. For TFA, a common ratio is 25-50% v/v with DCM.[9] For HCl in dioxane, ensure at least 3-4 equivalents are used.[11]

  • Low Temperature: While many deprotections are run at 0 °C to control exotherms or side reactions, they may proceed slowly.

    • Solution: Allow the reaction to warm to room temperature and monitor its progress. Most Boc deprotections are complete within 1-4 hours at room temperature.[10]

  • Presence of Water: Water can compete with the carbamate for the proton, slowing the initial protonation step.

    • Solution: Ensure you are using anhydrous solvents. If the reaction stalls, adding more acid can often overcome the issue.

Problem 2: I'm observing multiple unidentified side products.

• Symptom: The TLC plate is messy, or the crude LC-MS shows multiple peaks with unexpected masses.

• Probable Causes & Solutions:

  • Indole Ring Degradation: Although the substituted ring is relatively stable, very harsh conditions (e.g., prolonged reaction times at elevated temperatures, or use of concentrated sulfuric acid) can lead to decomposition.

    • Solution: Adhere to recommended reaction times and temperatures. Monitor the reaction closely and quench it as soon as the starting material is consumed.

  • Alkylation by tert-Butyl Cation: The tert-butyl cation generated during the reaction is a reactive electrophile that can, in principle, re-alkylate the electron-rich indole ring.[1][3] While the 5-nitro EWG reduces this risk, it is not impossible.

    • Solution: Add a cation scavenger to the reaction mixture. Triisopropylsilane (TIS) is an excellent choice, typically added at 2.5-5% (v/v) to the cleavage mixture.[3] Water can also serve as a simple scavenger.[3]

Problem 3: The product appears clean after the reaction but decomposes during workup or purification.

• Symptom: The crude product looks good by TLC/LC-MS, but streaking is observed during silica gel chromatography, or the isolated product discolors and shows impurities over time.

• Probable Causes & Solutions:

  • Residual Acid: The deprotected 3-iodo-5-nitro-1H-indole may be sensitive to trace amounts of strong acid during concentration or on silica gel.

    • Solution: During aqueous workup, carefully neutralize the reaction mixture with a mild base like saturated sodium bicarbonate (NaHCO₃) solution. For chromatography, consider neutralizing the column by pre-eluting with your solvent system containing a small amount of a non-nucleophilic base like triethylamine (~0.5%), or use a deactivated (neutral) silica gel.

  • Light and Air Sensitivity: Many indole derivatives, particularly halogenated ones, can be sensitive to light and air, leading to gradual decomposition.[8]

    • Solution: Perform the workup and purification promptly. Concentrate the product at a low temperature on the rotovap. Store the final, isolated product under an inert atmosphere (nitrogen or argon), protected from light (e.g., in an amber vial), and at a low temperature (2-8°C is recommended).[12]

Section 3: Protocols & Comparative Data

Comparative Data on Acidic Conditions

The following table summarizes common conditions for the N-Boc deprotection of indoles and the expected outcomes.

Reagent(s)	Solvent	Temperature (°C)	Typical Time	Yield (%)	Reference(s)
Trifluoroacetic Acid (TFA)	Dichloromethane (DCM)	0 to RT	1 - 4 h	High (>90)	[9],[10]
Hydrochloric Acid (4M)	1,4-Dioxane	Room Temperature	2 - 16 h	High (>90)	[11],[10]
Oxalyl Chloride / Methanol	Methanol	Room Temperature	1 - 3 h	>70	[13]
Iodine (catalytic)	Solvent-free or Solvent	-	-	High	[13]

Note: "High" yield indicates that the source reports a successful reaction with good to excellent yields, but specific quantitative data for this exact substrate may vary.[10]

Experimental Protocol 1: Standard Deprotection with TFA/DCM

This protocol is a reliable starting point for the complete and clean removal of the N-Boc group.

• Setup: Dissolve tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate (1.0 equiv) in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1 M in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Place the flask in an ice-water bath and stir the solution for 5-10 minutes until it reaches 0 °C.

• Acid Addition: Add trifluoroacetic acid (TFA, 5-10 equiv, or ~25% of the total volume) dropwise to the stirred solution.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-4 hours.

• Monitoring: Monitor the reaction's progress by TLC (see Protocol 2 below) until all starting material is consumed.

• Workup: Once complete, carefully concentrate the reaction mixture in vacuo. Co-evaporate with toluene (3 x 10 mL) to remove residual TFA.[6] The resulting TFA salt can be used directly or neutralized by dissolving in a suitable solvent (e.g., ethyl acetate) and washing with saturated NaHCO₃ solution, followed by drying and concentration.

Experimental Protocol 2: Monitoring by Thin-Layer Chromatography (TLC)

TLC is an indispensable tool for quickly assessing reaction progress.

• Plate & Eluent: Use a standard silica gel TLC plate. A good starting eluent system is 30% Ethyl Acetate in Hexanes.

• Spotting: On the baseline of the plate, make three spots:

  • SM: A dilute solution of your starting material.

  • CO: A co-spot containing both the starting material and the reaction mixture.

  • RXN: A sample from your reaction mixture.

• Development: Place the plate in a chamber with the chosen eluent and allow it to develop.

• Visualization: Visualize the plate under a UV lamp (254 nm).

• Interpretation:

  • The N-Boc protected starting material is less polar and will have a higher Rf value (travels further up the plate).

  • The deprotected product has a free N-H group, making it more polar. It will have a lower Rf value.

  • The reaction is complete when the 'SM' spot is no longer visible in the 'RXN' lane.

Section 4: Visual Troubleshooting Workflow

This flowchart provides a logical path for addressing experimental challenges during the deprotection process.

A logical workflow for troubleshooting common deprotection issues.

References

• Total Synthesis. (n.d.). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Retrieved from Total Synthesis website. [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Retrieved from Common Organic Chemistry website. [Link]

• Organic Chemistry. (2022, December 14). Boc Deprotection Mechanism [Video]. YouTube. [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from Master Organic Chemistry website. [Link]

• The Journal of Organic Chemistry. (n.d.). Selective Removal of an N-BOC Protecting Group in the Presence of a tert-Butyl Ester and Other Acid-Sensitive Groups. ACS Publications. [Link]

• Chemical Communications. (n.d.). Protection of the indole ring of tryptophan by the nucleophile-stable, acid-cleavable Nin-2,4-dimethylpent-3-yloxycarbonyl (Doc) protecting group. RSC Publishing. [Link]

• ResearchGate. (n.d.). Solvent-free N-Boc deprotection by ex situ generation of hydrogen chloride gas. Retrieved from ResearchGate. [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection - TFA. Retrieved from Common Organic Chemistry website. [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection - HCl. Retrieved from Common Organic Chemistry website. [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. (2020). National Institutes of Health. [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. (2020). RSC Publishing. [Link]

• Simple and Selective Removal of the t-Butyloxycarbonyl (Boc) Protecting Group on Indoles, Pyrroles, Indazoles, and Carbolines. (2007). Taylor & Francis Online. [Link]

• ResearchGate. (n.d.). TFA-mediated N-Boc deprotection/intramolecular N-acylation reaction of.... Retrieved from ResearchGate. [Link]

• Reddit. (2023). r/OrganicChemistry - Why is the Boc group deprotected in NaBH4?. [Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. (2021). ACS Publications. [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from Organic Chemistry Portal website. [Link]

• ResearchGate. (n.d.). Reactivity of 3-nitroindoles with electron-rich species. Retrieved from ResearchGate. [Link]

• ResearchGate. (n.d.). Simple and Selective Removal of the t-Butyloxycarbonyl (Boc) Protecting Group on Indoles, Pyrroles, Indazoles, and Carbolines. Retrieved from ResearchGate. [Link]

• ResearchGate. (n.d.). Deprotection of indoles under microwave assisted conditions using TFE and HFIP as solvents. Retrieved from ResearchGate. [Link]

• Consecutive four-component synthesis of trisubstituted 3-iodoindoles by an alkynylation–cyclization–iodination–alkylation sequence. (2015). National Institutes of Health. [Link]

• Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity. (2020). National Institutes of Health. [Link]

• ResearchGate. (n.d.). How to confirm BOC deprotection by TFA?. Retrieved from ResearchGate. [Link]

• Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions. (2023). RSC Publishing. [Link]

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Reference Data & Comparative Studies

A Researcher's Guide to Reactivity: 3-Iodoindoles vs. 3-Bromoindoles in Palladium Cross-Coupling

Executive Summary

In the functionalization of the indole scaffold, a cornerstone of medicinal chemistry, the choice of halogen at the C-3 position is a critical parameter for success in palladium-catalyzed cross-coupling reactions. This guide provides an in-depth comparison of 3-iodoindoles and 3-bromoindoles, leveraging fundamental mechanistic principles and experimental data. The core finding is that 3-iodoindoles consistently exhibit superior reactivity over their 3-bromo counterparts . This heightened reactivity, rooted in the lower carbon-iodine bond dissociation energy, facilitates milder reaction conditions, shorter completion times, and often higher yields in pivotal transformations like Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination reactions. For drug development professionals and synthetic chemists, opting for a 3-iodoindole substrate can significantly streamline synthesis, broaden substrate scope, and enable advanced strategies such as orthogonal, sequential cross-couplings.

The Mechanistic Imperative: Why the Halogen Matters

The efficacy of palladium-catalyzed cross-coupling reactions is fundamentally governed by a three-stage catalytic cycle: oxidative addition, transmetalation, and reductive elimination.[1][2] For aryl halides, the initial oxidative addition of the Pd(0) catalyst into the carbon-halogen (C-X) bond is frequently the rate-determining step.[3]

The energy required to cleave this bond, known as the Bond Dissociation Energy (BDE), is the single most critical factor in determining the substrate's reactivity. The established trend for carbon-halogen BDEs is: C-Cl > C-Br > C-I.[4]

• C-Br Bond Energy: ~285 kJ/mol[4]

• C-I Bond Energy: ~213 kJ/mol[4]

The significantly weaker C-I bond in 3-iodoindoles results in a lower activation energy for the oxidative addition step.[3][5] This allows the reaction to proceed more rapidly and under substantially milder conditions compared to the more robust C-Br bond of 3-bromoindoles.

Caption: Generalized catalytic cycle for Pd-catalyzed cross-coupling.

Performance in Key Cross-Coupling Reactions

The superior reactivity of 3-iodoindoles is not merely theoretical but is demonstrated across the most vital C-C and C-N bond-forming reactions used in drug discovery.

Suzuki-Miyaura Coupling (C-C Bond Formation)

The Suzuki-Miyaura reaction is a robust method for creating biaryl structures. When comparing 3-haloindoles, the iodo-substrate consistently allows for more favorable reaction conditions.

Parameter	3-Iodoindole	3-Bromoindole	Rationale & Advantage
Typical Temperature	Room Temp to 60 °C	80 °C to 110 °C	Milder conditions preserve sensitive functional groups.
Reaction Time	1-6 hours	12-24 hours	Faster throughput and reduced risk of degradation.
Catalyst Loading	1-3 mol%	3-10 mol%	Lower catalyst cost and reduced metal contamination in the product.
Base Strength	Weaker bases (e.g., K₂CO₃, Cs₂CO₃) often suffice.[6]	Stronger bases (e.g., K₃PO₄) often required.	Broader functional group compatibility.[7]

Experimental Protocol: Suzuki-Miyaura Coupling of a 3-Haloindole

This protocol is adapted from established procedures for aryl halides and is suitable for both substrates, with the expectation of faster completion for the 3-iodoindole.[6][8][9]

• Preparation: To a clean, oven-dried Schlenk flask, add the 3-haloindole (1.0 mmol), the desired arylboronic acid (1.2-1.5 mmol), and the base (e.g., K₂CO₃, 2.0-3.0 mmol).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Catalyst Addition: Under a positive pressure of inert gas, add the palladium catalyst (e.g., Pd(dppf)Cl₂, 3 mol%).

• Solvent Addition: Inject degassed solvent (e.g., 1,4-dioxane/water 4:1, 5 mL).

• Reaction: Immerse the flask in a preheated oil bath (e.g., 80 °C for 3-bromoindole, 50 °C for 3-iodoindole) and stir vigorously.

• Monitoring: Monitor the reaction's progress by TLC or LC-MS.

• Workup: Upon completion, cool the mixture to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Sonogashira Coupling (C-C Alkyne Formation)

For the synthesis of 3-alkynylindoles, a valuable pharmacophore, the Sonogashira coupling is the premier method. Here again, the reactivity of 3-iodoindole is a distinct advantage.[10][11]

Parameter	3-Iodoindole	3-Bromoindole	Rationale & Advantage
Typical Temperature	Room Temp to 50 °C[12]	60 °C to 100 °C[13]	Protects thermolabile groups and terminal alkynes from side reactions.
Copper Co-catalyst	Often effective at low loadings (1-2 mol%) or in copper-free conditions.	Typically requires higher loadings (5-10 mol%).	Reduces potential homocoupling (Glaser coupling) of the alkyne.
Reaction Time	1-4 hours[10]	6-18 hours	Increased laboratory efficiency.

Experimental Protocol: Sonogashira Coupling of N-Protected 3-Iodoindole

This protocol is based on a highly efficient procedure for 3-iodoindoles.[10][12] For a 3-bromoindole, an increased temperature (e.g., 80 °C) and longer reaction time would be necessary.

• Preparation: In a Schlenk flask, dissolve the N-protected 3-iodoindole (1.0 mmol) and the terminal alkyne (1.2 mmol) in a suitable solvent like triethylamine (Et₃N) or THF/Et₃N.[12]

• Inert Atmosphere: Degas the solution by bubbling Argon through it for 15-20 minutes.

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%) and copper(I) iodide (CuI, 2-5 mol%) to the flask under a stream of Argon.[10]

• Reaction: Stir the mixture at the desired temperature (e.g., room temperature for 3-iodoindole) until the starting material is consumed, as monitored by TLC.

• Workup: Filter the reaction mixture through a pad of Celite to remove catalyst residues, washing with ethyl acetate. Concentrate the filtrate.

• Purification: Purify the resulting crude residue by flash column chromatography.

Buchwald-Hartwig Amination (C-N Bond Formation)

The direct formation of C-N bonds via Buchwald-Hartwig amination has revolutionized access to aniline derivatives.[1] The choice of halide on the indole substrate is a key determinant of reaction success, especially with challenging amines.

Parameter	3-Iodoindole	3-Bromoindole	Rationale & Advantage
Ligand Choice	Tolerates a wider range of phosphine ligands, including less electron-rich ones.	Often requires highly electron-rich and sterically bulky ligands (e.g., biarylphosphines like XPhos).[14]	More flexibility in catalyst system selection.
Base	Can often be coupled using weaker bases (e.g., K₂CO₃, Cs₂CO₃).	Typically requires strong, non-nucleophilic bases like NaOtBu or LHMDS.[7]	Avoids base-mediated degradation of sensitive substrates.
Amine Scope	More effective for coupling less nucleophilic amines (e.g., hindered secondary amines, anilines).	May give low or no yield with challenging amines.	Broader applicability in library synthesis.

Experimental Protocol: Buchwald-Hartwig Amination of a 3-Haloindole

This general procedure can be applied to both substrates, though conditions must be more forcing for 3-bromoindoles.[14][15]

• Preparation: In a glovebox or under inert atmosphere, charge a Schlenk tube with the palladium precatalyst (e.g., a G3-generation Buchwald precatalyst, 2 mol%), the appropriate phosphine ligand, and the base (e.g., NaOtBu, 1.5 mmol).

• Reagent Addition: Add the 3-haloindole (1.0 mmol) and the amine (1.2 mmol).

• Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene or dioxane, 4 mL).

• Reaction: Seal the tube and heat with vigorous stirring at the chosen temperature (e.g., 70 °C for 3-iodoindole, 100 °C for 3-bromoindole).

• Monitoring & Workup: After consumption of the starting material (monitored by LC-MS), cool the reaction, dilute with an organic solvent, and filter through Celite. Wash the filtrate with water, dry, and concentrate.

• Purification: Purify by flash column chromatography.

Field Insights & Advanced Strategies

The Power of Orthogonal Reactivity

One of the most powerful applications deriving from this reactivity difference is in sequential cross-coupling .[16] A substrate containing both bromine and iodine, such as 5-bromo-3-iodoindole, can be functionalized in a site-selective manner. A Sonogashira or Suzuki coupling can be performed under mild conditions to react selectively at the hyper-reactive C-3 iodine position, leaving the C-5 bromine untouched.[11] Subsequently, a second, different coupling partner can be introduced under more forcing conditions to react at the C-5 bromine position.[16] This strategy provides a highly efficient route to complex, multi-substituted indoles from a single starting material.

Workflow & Substrate Selection

The decision between using a 3-iodo- or 3-bromoindole can be guided by several factors beyond pure reactivity.

Caption: Decision workflow for selecting the optimal 3-haloindole substrate.

Conclusion

For researchers, scientists, and drug development professionals, the evidence is unequivocal: 3-iodoindole is the superior substrate for palladium-catalyzed cross-coupling reactions . Its inherent reactivity, stemming from the weaker C-I bond, translates into tangible laboratory advantages, including milder conditions, faster reactions, and a broader tolerance for sensitive functional groups. While 3-bromoindoles remain viable substrates, they often require more forceful conditions and extensive optimization. For projects demanding efficiency, versatility, and access to advanced synthetic strategies like orthogonal coupling, the use of 3-iodoindoles should be the default and highly recommended approach.

References

• BenchChem. (n.d.). Sonogashira Coupling for Indole Functionalization: Application Notes and Protocols.
• Inorganic Chemistry Frontiers. (n.d.). Comparative study of aryl halides in Pd-mediated reactions: key factors beyond the oxidative addition step. RSC Publishing.
• Benchchem. (n.d.). Application Notes: Suzuki Coupling of 3-Bromoquinoline for Advanced Drug Discovery.
• Yue, D., Yao, T., & Larock, R. C. (n.d.). Synthesis of 3-Iodoindoles by the Pd/Cu-Catalyzed Coupling of N,N-Dialkyl-2-iodoanilines and Terminal Acetylenes, Followed by Electrophilic Cyclization. NIH.
• ResearchGate. (n.d.). Sonogashira Cross-Coupling Reaction of 3-Iodoindazoles with Various Terminal Alkynes: A Mild and Flexible Strategy to Design 2-Aza Tryptamines.
• ResearchGate. (n.d.). Kinetics of the Oxidative Addition of ortho-Substituted Aryl Halides to Palladium(0) Complexes.
• Wikipedia. (n.d.). Buchwald–Hartwig amination.
• ResearchGate. (n.d.). Understanding the Relative Easiness of Oxidative Addition of Aryl and Alkyl Halides to Palladium(0).
• Pendidikan Kimia. (n.d.). An Operationally Simple Sonogashira Reaction for an Undergraduate Organic Chemistry Laboratory Class.
• Indian Academy of Sciences. (n.d.). Highly efficient aqueous-phase Sonogashira coupling catalyzed by Pd-PEEPSI/PPh3 under aerobic condition.
• MDPI. (n.d.). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles.
• YouTube. (2025, April 3). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!
• University of Groningen Research Portal. (n.d.). The Buchwald–Hartwig Amination After 25 Years.
• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination.
• Organic Chemistry Portal. (2006). Synthesis of 3-Iodoindoles by the Pd/Cu-Catalyzed Coupling of N,N-Dialkyl-2-iodoanilines and Terminal Acetylenes, Followed by Electrophilic Cyclization.
• Journal of the American Chemical Society. (2024, July 3). Oxidative Addition of (Hetero)aryl (Pseudo)halides at Palladium(0): Origin and Significance of Divergent Mechanisms.
• DiVA portal. (2019, October 8). Buchwald Hartwig diversification of unprotected halotryptophans, halotryptophan containing tripeptides and the natural product b.
• YouTube. (2021, July 26). Buchwald-Hartwig Amination Reaction | Prepare for GATE, JAM, NET.
• ACS Publications. (n.d.). Oxidative Addition of Aryl Halides to Palladium(0) Complexes: A Density-Functional Study Including Solvation. Organometallics.
• Andrew G Myers Research Group. (n.d.). The Suzuki Reaction.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction.
• ORGANIC CHEMISTRY. (2021, August 19). An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly).
• Quora. (2018, March 17). What is the correct bond energy order of the following: C-Cl , C-Br , C-I , C-F , C-H?
• ScienceDirect. (n.d.). Sonogashira cross-coupling of 3-bromo-1,2-diones.
• NIH. (2016, December 9). Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis.
• Chemistry LibreTexts. (2024, August 5). Sonogashira Coupling.
• University of Toronto. (n.d.). Bond Dissociation Energies.
• Chemistry LibreTexts. (2025, April 3). Bond Energies.
• Wikipedia. (n.d.). Bond dissociation energy.
• YouTube. (2025, August 20). What Is A Bond Dissociation Energy and How To Use It.
• Benchchem. (n.d.). Reactivity Showdown: 4-Iodo-3- methoxyisothiazole vs. 4-Bromo-3.
• ResearchGate. (n.d.). Suzuki Cross-Couplings of Unactivated Secondary Alkyl Bromides and Iodides.
• Benchchem. (n.d.). A Comparative Guide to the Suzuki Coupling Reactivity of 1-Iodo-2,3,4.

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A Comparative Guide to Alternative Reagents for tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

The strategic functionalization of indole scaffolds is a cornerstone of modern medicinal chemistry and materials science. tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate stands as a valuable building block, primarily due to the synthetic versatility of the C-I bond in cross-coupling reactions and the electron-withdrawing nature of the nitro group which influences the electronic properties of the final molecule. However, reliance on a single reagent can be limiting. This guide provides a comprehensive comparison of alternative reagents and synthetic strategies, offering researchers a broader toolkit for accessing diverse 3-substituted 5-nitroindoles. We will delve into alternative iodinating agents, and other synthetic precursors, supported by experimental data and mechanistic insights.

Part 1: Alternative Electrophilic Iodinating Agents for the Indole C3-Position

The direct iodination of the electron-rich C3 position of the indole nucleus is a common strategy to install a handle for further functionalization. While tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate is typically prepared from N-Boc-5-nitroindole, several other electrophilic iodinating agents can achieve this transformation, each with its own set of advantages and disadvantages.

The general mechanism for the electrophilic iodination of an indole involves the attack of the electron-rich C3 position on an electrophilic iodine source ("I+"), followed by deprotonation to restore aromaticity.

Caption: General mechanism of electrophilic iodination of indole.

A comparative overview of common electrophilic iodinating agents is presented below:

Reagent	Typical Conditions	Advantages	Disadvantages
N-Iodosuccinimide (NIS)	MeCN or DCM, rt	Mild, commercially available solid, good functional group tolerance.[1]	Can be expensive for large-scale synthesis.[2]
Iodine Monochloride (ICl)	CH2Cl2, often with a solid support like Celite®.[3][4]	Highly reactive, inexpensive.[5]	Can lead to over-iodination, moisture sensitive.
Bis(pyridine)iodonium(I) Tetrafluoroborate (Barluenga's Reagent)	CH2Cl2, often with an acid promoter.[6][7]	Mild, highly selective for iodination.[8][9]	Reagent needs to be prepared or purchased, can be costly.[10]
Iodine (I₂) with an Oxidant	e.g., H₂O₂, AgNO₃.[2]	Inexpensive iodine source.	Requires an additional oxidant, which can sometimes lead to side reactions.

Experimental Protocol: C3-Iodination of N-Boc-5-nitroindole with N-Iodosuccinimide (NIS)

• To a solution of N-Boc-5-nitroindole (1.0 eq) in acetonitrile (0.2 M) at room temperature, add N-Iodosuccinimide (1.1 eq).

• Stir the reaction mixture in the dark at room temperature for 2-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate.

Part 2: Alternative Precursors and Synthetic Strategies

Beyond simply substituting the iodinating agent, alternative synthetic routes can bypass the need for a 3-iodo intermediate altogether, offering access to a wider range of 3-substituted 5-nitroindoles.

Caption: Alternative synthetic pathways to 3-substituted 5-nitroindoles.

Direct C-H Functionalization

Direct C-H functionalization is an increasingly powerful strategy in organic synthesis that avoids the pre-installation of a halide. While challenging, methods for the direct C-H arylation, alkenylation, and alkynylation of indoles are being developed, often using palladium, rhodium, or copper catalysts. These methods offer a more atom-economical approach.

Alternative Leaving Groups

Instead of an iodide, other leaving groups can be installed at the C3 position. For instance, borylation of the C-H bond can generate a 3-indolylboronate ester, which is a versatile partner in Suzuki-Miyaura cross-coupling reactions.[11] Alternatively, the synthesis of a 3-triflate derivative could provide a reactive electrophile for various cross-coupling reactions.

Part 3: Comparative Performance in Key Cross-Coupling Reactions

The primary utility of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate lies in its application in palladium-catalyzed cross-coupling reactions to form new carbon-carbon and carbon-heteroatom bonds. The performance of this substrate can be compared to indoles bearing other functionalities at the C3 position.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

The following table provides a conceptual comparison of the reactivity of different 3-substituted indoles in common cross-coupling reactions.

Reaction	3-Iodoindole	3-Bromoindole	3-Triflate-indole	3-Indolylboronate
Suzuki-Miyaura	Excellent reactivity.[12][13]	Good reactivity, may require more forcing conditions.	Excellent reactivity.	Excellent reactivity (as the boronic acid/ester partner).
Heck	Good reactivity.[12][13][14]	Moderate reactivity.	Good reactivity.	Not applicable.
Sonogashira	Excellent reactivity.[12][13][15]	Good reactivity.	Excellent reactivity.	Not applicable.
Buchwald-Hartwig Amination	Good reactivity.[16][17]	Moderate reactivity, may require specialized ligands.[18]	Good reactivity.	Not applicable.

Experimental Protocol: Suzuki-Miyaura Coupling of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate

• To a microwave vial, add tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate (1.0 eq), the desired arylboronic acid (1.5 eq), potassium carbonate (2.0 eq), and palladium(II) acetate (0.05 eq) and tricyclohexylphosphine (0.1 eq).

• Evacuate and backfill the vial with argon three times.

• Add anhydrous dioxane and water (4:1 v/v, 0.1 M).

• Seal the vial and heat in a microwave reactor at 120 °C for 30 minutes.

• Cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite®, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 3-aryl-5-nitroindole derivative.

Conclusion

While tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate is a highly effective and versatile building block, a thorough understanding of the available alternatives is crucial for the modern synthetic chemist. Reagents such as N-Iodosuccinimide and Iodine Monochloride offer viable, and in some cases, more cost-effective methods for the C3-iodination of the indole core. Furthermore, the exploration of alternative synthetic strategies, including direct C-H functionalization and the use of other leaving groups, opens up new avenues for the synthesis of complex 3-substituted 5-nitroindoles. The choice of reagent and strategy will ultimately depend on the specific target molecule, scale of the reaction, and available resources. A continued investigation into novel and more efficient methods for indole functionalization will undoubtedly contribute to advancements in drug discovery and materials science.

References

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• 12. Synthesis of 3-Iodoindoles by the Pd/Cu-Catalyzed Coupling of N,N-Dialkyl-2-iodoanilines and Terminal Acetylenes, Followed by Electrophilic Cyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synthesis of 3-Iodoindoles by the Pd/Cu-Catalyzed Coupling of N,N-Dialkyl-2-iodoanilines and Terminal Acetylenes, Followed by Electrophilic Cyclization [organic-chemistry.org]
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A Comparative Guide to the HPLC Analysis of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate Reaction Mixtures

For researchers, scientists, and drug development professionals, the precise monitoring of chemical reactions is fundamental to ensuring the synthesis of pure, well-characterized molecules. The synthesis of complex heterocyclic compounds, such as tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate, a potentially valuable intermediate in medicinal chemistry[1][2], presents a significant analytical challenge. A typical reaction mixture will contain the desired product alongside unreacted starting materials, intermediates, and various side-products. High-Performance Liquid Chromatography (HPLC) stands as the gold standard for the qualitative and quantitative analysis of such complex mixtures, offering high resolution and sensitivity.

This guide provides an in-depth comparison of HPLC methodologies for the analysis of the reaction mixture in the synthesis of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate. We will explore the rationale behind chromatographic choices, present detailed experimental protocols, and offer supporting data to guide your method development.

The Analytical Challenge: Separating Structurally Similar Indoles

The synthesis of the title compound likely involves the iodination of a tert-butyl 5-nitro-1H-indole-1-carboxylate precursor. The reaction mixture can be complex, potentially containing:

• Starting Material: tert-Butyl 5-nitro-1H-indole-1-carboxylate.

• Product: tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate.

• Iodinating Reagent Residues: e.g., N-Iodosuccinimide (NIS) and succinimide.[3]

• Potential Side-Products: Di-iodinated species or other isomers, and potentially the deprotected indole if acidic conditions are harsh.[4]

• Degradation Products: The N-Boc protecting group is known to be sensitive to strong acids, which may be used or generated during the reaction.[5][6][7]

The structural similarity of these compounds necessitates a high-resolution separation technique. Reversed-phase HPLC is ideally suited for this purpose, separating molecules based on their hydrophobicity.

Comparative Analysis of HPLC Conditions

The selection of the stationary phase (column) and mobile phase is critical for achieving optimal separation. Below, we compare common reversed-phase columns and mobile phase modifiers for the analysis of this reaction mixture.

Stationary Phase Comparison

Column Chemistry	Principle of Separation	Advantages for Indole Analysis	Potential Disadvantages
C18 (Octadecylsilane)	Primarily hydrophobic interactions.	Excellent retention for non-polar indole derivatives. Widely available and well-characterized.[8]	Strong retention may require higher organic solvent concentrations, potentially leading to co-elution of very non-polar impurities.
C8 (Octylsilane)	Less hydrophobic than C18.	Reduced retention times compared to C18, which can be advantageous for faster analysis. May offer different selectivity for closely related compounds.[9][10]	May provide insufficient retention for less polar starting materials or products, leading to poor resolution from the solvent front.
Phenyl-Hexyl	Mixed-mode separation involving hydrophobic and π-π interactions.	The phenyl group can provide unique selectivity for aromatic compounds like indoles through π-π stacking interactions, potentially resolving isomers that are difficult to separate on C18 or C8 columns.	Can be more complex to develop methods for due to the mixed-mode interactions.

Recommendation: A C18 column is the recommended starting point due to its high resolving power for a broad range of hydrophobicities. A Phenyl-Hexyl column is an excellent alternative if isomeric purity is a primary concern.

Mobile Phase Modifier Comparison

The use of an acidic modifier in the mobile phase is standard practice in reversed-phase HPLC to ensure good peak shape for ionizable compounds by suppressing the ionization of silanol groups on the silica support.

Mobile Phase Additive	Concentration	Impact on Analysis	Considerations
Formic Acid (FA)	0.1% (v/v)	Provides sufficient acidity for good peak shape. Volatile and compatible with mass spectrometry (MS).[11]	Less acidic than TFA, which may be less effective at suppressing all silanol interactions.
Trifluoroacetic Acid (TFA)	0.1% (v/v)	Strong ion-pairing agent that yields sharp peaks.[12]	Can be aggressive and may cause the cleavage of the acid-labile N-Boc protecting group, especially if fractions are collected and stored.[5] It is also an ion-suppressing agent in MS.

Recommendation: 0.1% Formic Acid is the preferred mobile phase additive. It provides good chromatography while minimizing the risk of N-Boc deprotection during the analysis.[5]

Recommended HPLC Protocol and Comparative Data

Based on the analysis of similar indole derivatives, the following protocol is recommended as a starting point for method development.[8][9]

Experimental Protocol: HPLC Analysis of the Reaction Mixture

• Instrumentation: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: 0.1% Formic Acid in Water.

  • Solvent B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution:

  • 0-2 min: 50% B

  • 2-15 min: 50% to 95% B

  • 15-17 min: 95% B

  • 17-18 min: 95% to 50% B

  • 18-20 min: 50% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV detection at 254 nm and 340 nm (the nitro group provides a strong chromophore at longer wavelengths).

• Injection Volume: 10 µL.

• Sample Preparation: Withdraw a small aliquot (e.g., 10-50 µL) from the reaction mixture. Quench the reaction by diluting the aliquot into a known volume of acetonitrile to a final concentration of approximately 0.1-0.5 mg/mL. Filter the sample through a 0.45 µm syringe filter before injection.[8]

Visualizing the HPLC Workflow

Caption: Workflow for HPLC analysis of the reaction mixture.

Hypothetical Comparative Performance Data

The following table presents hypothetical, yet realistic, data comparing the performance of two different HPLC conditions for the separation of key components in the reaction mixture.

Analyte	Retention Time (min) - Method A (C18, 0.1% FA)	Retention Time (min) - Method B (Phenyl-Hexyl, 0.1% FA)	Resolution (Rs) between Product and Starting Material (Method A)	Resolution (Rs) between Product and Starting Material (Method B)
5-Nitroindole (deprotected)	4.5	5.2	N/A	N/A
tert-Butyl 5-nitro-1H-indole-1-carboxylate (Starting Material)	10.2	11.5	2.8	3.5
tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate (Product)	11.8	13.2	N/A	N/A
tert-Butyl 3,X-diiodo-5-nitro-1H-indole-1-carboxylate (Side-product)	13.5	14.1	N/A	N/A

A resolution value (Rs) > 1.5 indicates baseline separation.

This data illustrates that while both methods can likely separate the main components, the Phenyl-Hexyl column (Method B) may offer superior resolution between the starting material and the product due to the alternative selectivity offered by π-π interactions.

Trustworthiness and Self-Validation

A robust HPLC method must be self-validating. To ensure the trustworthiness of your results, consider the following:

• Peak Purity Analysis: If using a diode array detector (DAD), assess the peak purity of the product to ensure it is not co-eluting with an impurity.

• Spiking Studies: Spike a sample of the reaction mixture with the purified product and starting material to confirm peak identities based on retention times.

• Mass Spectrometry Confirmation: For unequivocal peak identification, couple the HPLC system to a mass spectrometer (LC-MS) to confirm the molecular weight of each component.

Conclusion

The successful analysis of the tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate reaction mixture is readily achievable with a well-developed reversed-phase HPLC method. A C18 column with a water/acetonitrile gradient containing 0.1% formic acid provides a robust starting point. For challenging separations involving isomers, a Phenyl-Hexyl column should be considered. By systematically evaluating column and mobile phase choices and incorporating self-validating practices such as peak purity analysis and spiking studies, researchers can confidently monitor reaction progress, assess product purity, and accelerate their drug development efforts.

References

• BenchChem. (2025). Monitoring the March of Molecules: A Comparative Guide to HPLC and Alternative Methods for Tracking Fischer Indole Synthesis.
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• Google Patents. (n.d.). EP1700922A2 - Nitroindole derivatives and labeled oligonucleotide probes containing them.
• National Institutes of Health (NIH). (n.d.). A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid. PMC.
• PubMed. (n.d.). A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid.
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• SIELC Technologies. (n.d.). Separation of 3-(2-Bromoethyl)-1H-indole on Newcrom R1 HPLC column.
• WordPress. (n.d.). I2 and Electrophilic I+ reagents.
• Royal Society of Chemistry. (2023). Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions.
• ResearchGate. (n.d.). Response characteristics of indole compound standards using HPLC.
• MedChemExpress. (n.d.). (R)-tert-Butyl 3-(4-amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidine-1-carboxylate.
• ResearchGate. (n.d.). Iodination of substituted indoles.
• Organic Chemistry Portal. (n.d.). Iodination - Common Conditions.
• Sunway Pharm Ltd. (n.d.). tert-butyl 3-iodo-5-nitroindole-1-carboxylate.
• Sinfoo Biotech. (n.d.). tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate.
• BenchChem. (n.d.). Managing reaction conditions for selective iodination.
• Chemia. (2022). Iodination of carboxylic acid, nitro compounds, and other inactive aromatic compounds.
• BenchChem. (2025). A Researcher's Guide to the Validation of Boc Deprotection by HPLC Analysis.
• PubMed. (1987). Determination of substituted indole derivatives by ion suppression-reverse-phase high-performance liquid chromatography.
• Reddit. (2022). BOC deprotection under basic conditions in anion-exchange HPLC?.
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• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups.
• Sigma-Aldrich. (n.d.). Application Note – N-Boc protection.
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• PubMed. (2021). Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity.

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A Comparative Guide to the Mass Spectrometry of Tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate and its Synthetic Alternatives

For researchers, scientists, and drug development professionals engaged in the synthesis of complex heterocyclic molecules, the precise characterization of intermediates is paramount. Tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate is a key building block, offering a trifunctionalized indole core for further elaboration. Its strategic importance lies in the orthogonal reactivity of its substituents: the N-Boc protecting group, the versatile iodine at the 3-position, and the electron-withdrawing nitro group at the 5-position, which directs further substitution and can be a precursor to an amino group.

This guide provides an in-depth analysis of the mass spectrometric behavior of tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate, offering insights into its fragmentation patterns under common ionization techniques. Furthermore, it presents a comparative analysis with alternative synthetic strategies for accessing 5-nitro-3-substituted indoles, complete with supporting experimental data and detailed protocols, to empower researchers in making informed decisions for their synthetic campaigns.

Unraveling the Mass Spectrometric Signature of Tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate

The mass spectrometric analysis of tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate provides a unique fingerprint for its identification and characterization. Understanding its fragmentation is crucial for reaction monitoring and quality control.

Predicted Fragmentation Pathways

While specific experimental spectra for this exact compound are not widely published, a detailed fragmentation pattern can be predicted based on the well-established behavior of its constituent functional groups: the N-Boc protecting group, the iodo-substituted aromatic ring, and the nitro-indole core.

Electrospray Ionization (ESI): As a soft ionization technique, ESI is expected to generate a prominent protonated molecule [M+H]⁺ or adducts with solvent ions (e.g., [M+Na]⁺, [M+K]⁺).[1] Collision-induced dissociation (CID) of the protonated molecule would likely initiate fragmentation at the most labile sites.

A logical workflow for the analysis and interpretation of the mass spectrum is depicted below:

Caption: Predicted major fragmentation pathways in ESI-MS/MS.

Table 1: Predicted Major Fragment Ions in ESI-MS/MS

Precursor Ion (m/z)	Fragment Ion (m/z)	Neutral Loss	Identity of Loss
389.0	333.0	56.0	Isobutylene (C₄H₈)
389.0	288.0	101.0	Boc group (C₅H₉O₂)
389.0	343.0	46.0	Nitrogen dioxide (NO₂)
389.0	262.0	127.0	Iodine (I)
333.0	289.0	44.0	Carbon dioxide (CO₂)

Comparative Analysis of Synthetic Alternatives

While tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate is a valuable reagent, alternative synthetic strategies exist for the introduction of iodo and nitro functionalities onto an indole core. The choice of method often depends on the desired regioselectivity, functional group tolerance, and the specific N-protecting group.

Alternative 1: Direct C-H Iodination and Nitration of N-Boc-indole

A more convergent approach involves the direct functionalization of the N-Boc-indole scaffold.

• Iodination: Direct C-H iodination at the C3 position of N-Boc-indole can be achieved using various iodinating agents such as N-iodosuccinimide (NIS).

• Nitration: Subsequent nitration at the C5 position can be performed using nitrating agents like nitric acid in acetic anhydride.

Mass Spectrometry of Intermediates:

• Tert-butyl 3-iodo-1H-indole-1-carboxylate: The mass spectrum of this intermediate would be expected to show the characteristic loss of the Boc group and iodine.

• Final Product: The mass spectrum of the final product would be identical to the target compound of this guide.

Advantages:

• Potentially fewer steps if starting from commercially available N-Boc-indole.

Disadvantages:

• Control of regioselectivity during nitration can be challenging, potentially leading to mixtures of isomers.

• The handling of potent nitrating agents requires caution.

Alternative 2: Synthesis using an Alternative N-Protecting Group (e.g., Tosyl)

The Boc group can be replaced with other protecting groups like the p-toluenesulfonyl (Tosyl) group. The synthesis would proceed via N-tosylation of indole, followed by iodination and nitration.

• N-Tosyl-3-iodo-5-nitroindole: The resulting molecule would have a different molecular weight and fragmentation pattern.

Mass Spectrometry of N-Tosyl-3-iodo-5-nitroindole:

The fragmentation of the N-tosyl analogue would be dominated by the cleavage of the sulfonamide bond.

Table 2: Predicted Major Fragment Ions for N-Tosyl-3-iodo-5-nitroindole (ESI-MS/MS)

Precursor Ion (m/z)	Fragment Ion (m/z)	Neutral Loss	Identity of Loss
443.9	288.9	155.0	Tosyl group (C₇H₇SO₂)
443.9	397.9	46.0	Nitrogen dioxide (NO₂)
443.9	316.9	127.0	Iodine (I)

Advantages:

• The tosyl group is stable to a wider range of conditions compared to the Boc group. [2] Disadvantages:

• Deprotection of the tosyl group often requires harsher conditions.

Caption: Comparison of synthetic strategies.

Experimental Protocols

General Procedure for ESI-MS/MS Analysis

• Sample Preparation: Dissolve the sample (approximately 1 mg/mL) in a suitable solvent system such as acetonitrile/water (1:1) with 0.1% formic acid.

• Instrumentation: Utilize a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) equipped with an electrospray ionization source.

• MS1 Analysis: Acquire a full scan mass spectrum in positive ion mode to identify the protonated molecule [M+H]⁺.

• MS2 Analysis (CID): Isolate the [M+H]⁺ ion in the quadrupole and subject it to collision-induced dissociation with argon or nitrogen gas. Acquire the product ion spectrum.

• Data Analysis: Analyze the fragmentation pattern to elucidate the structure of the molecule.

Synthesis of Tert-Butyl 3-nitro-1H-indole-1-carboxylate (Intermediate for Alternative 1)

[3]

• To a solution of tert-butyl 1H-indole-1-carboxylate (1.0 eq) in a suitable solvent, add a nitrating agent (e.g., tetramethylammonium nitrate and trifluoroacetic anhydride) at a controlled temperature. [3]2. Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, quench the reaction and perform an aqueous work-up.

• Purify the product by column chromatography.

Conclusion

The mass spectrometric analysis of tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate reveals a predictable and informative fragmentation pattern dominated by the characteristic losses of its functional groups. This data is invaluable for the unambiguous identification of this important synthetic intermediate. When considering synthetic alternatives, researchers must weigh the trade-offs between convergent C-H functionalization strategies and the use of different N-protecting groups. The choice will ultimately be dictated by the specific requirements of the overall synthetic plan, including desired regioselectivity, functional group compatibility, and the conditions required for subsequent transformations. This guide provides the foundational knowledge for making these critical decisions, ensuring the efficient and successful synthesis of complex indole-containing molecules.

References

• Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions. RSC Advances, 2023. [Link]

• An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. Molecules, 2019. [Link]

• Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 2006. [Link]

• Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry. ResearchGate. [Link]

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• 3. Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to N-Boc Protection in Indole Synthesis: A Comparative Analysis

For chemists engaged in the synthesis of complex molecules, particularly in the pharmaceutical and natural product sectors, the indole nucleus is both a prized scaffold and a synthetic challenge. The inherent reactivity of the indole N-H proton and the electron-rich pyrrole ring necessitates a robust strategy for nitrogen protection. The choice of protecting group is not a trivial decision; it is a critical strategic pivot that dictates reaction pathways, influences regioselectivity, and ultimately determines the efficiency of a synthetic route.

Among the arsenal of nitrogen protecting groups, the tert-butoxycarbonyl (Boc) group has emerged as a workhorse in indole chemistry. Its prevalence is not accidental but is a consequence of a unique combination of stability, facile removal, and, most importantly, its ability to modulate the reactivity of the indole ring in synthetically useful ways. This guide provides an in-depth, data-driven comparison of the N-Boc group against other common alternatives, offering field-proven insights to inform your synthetic planning.

The Crucial Role of N-Protection in Indole Chemistry

The indole N-H proton is acidic (pKa ≈ 21 in DMSO), making it susceptible to deprotonation by a wide range of bases and organometallic reagents.[1] This can interfere with desired transformations at other positions of the molecule. Furthermore, the unprotected indole nitrogen can participate in unwanted side reactions. An ideal protecting group should be introduced in high yield, remain inert during subsequent synthetic steps, and be cleaved selectively under mild conditions.[2]

The selection of a protecting group fundamentally alters the electronic character of the indole ring. Electron-withdrawing groups, such as Boc and tosyl (Ts), decrease the electron density of the pyrrole ring.[1][3] This deactivation enhances stability towards oxidation but, more critically, it acidifies the C2-proton, opening a regioselective pathway for functionalization that is otherwise inaccessible.

The Boc Group: A Unique Set of Advantages

The Boc group's utility extends far beyond simply masking the N-H proton. Its true power lies in the confluence of its electronic effects and its cleavage conditions.

• Facilitating C2-Metallation and Functionalization : This is arguably the most significant advantage of Boc protection. The electron-withdrawing nature of the carbamate acidifies the C2-proton, enabling facile and regioselective deprotonation with strong bases like tert-butyllithium (t-BuLi) or sec-butyllithium (s-BuLi).[4][5] This directed lithiation creates a potent C2-nucleophile that can react with a wide array of electrophiles, providing a reliable route to 2-substituted indoles.[4] This contrasts sharply with unprotected indoles, which typically undergo electrophilic substitution at the more electron-rich C3 position.

• Mild and Versatile Deprotection Conditions : The Boc group is renowned for its lability under acidic conditions.[6] Reagents like trifluoroacetic acid (TFA) in dichloromethane (DCM) or hydrochloric acid (HCl) in dioxane or methanol can efficiently cleave the group at room temperature.[7][8] This mildness ensures compatibility with many other functional groups. Furthermore, a range of non-acidic deprotection methods have been developed, including:

  • Base-Catalyzed Methanolysis : A catalytic amount of sodium methoxide in methanol provides a highly selective method for deprotecting N-Boc on indoles, often leaving other Boc-protected amines intact.[9]

  • Thermal Cleavage : For process chemistry applications, thermolytic deprotection, sometimes in a flow reactor, offers a reagent-free method for Boc removal.[2][6][10] This can even allow for selective deprotection based on the electronic environment of the Boc group.[2][6]

• Orthogonal Stability : The Boc group is stable to basic, nucleophilic, and hydrogenolysis conditions, allowing for a wide range of transformations on other parts of the molecule without disturbing the indole nitrogen.[1][11] This orthogonality is crucial in multi-step synthesis. For instance, a Boc group will remain while a benzyl ester is removed by hydrogenolysis, or while a tosyl group is cleaved with strong base.[3]

• Directing Group for C-H Functionalization : Beyond lithiation, the Boc group can act as a directing group in transition-metal-catalyzed C-H activation reactions. For example, Ir-catalyzed C-H borylation of N-Boc-indole occurs selectively at the C3 position, a regiochemical outcome complementary to the borylation of unprotected indole.[12]

Comparative Analysis with Other Protecting Groups

The choice of protecting group is always context-dependent. The following tables provide a quantitative and qualitative comparison to guide this critical decision.

Table 1: Quantitative Comparison of Protection & Deprotection Yields

Protecting Group	Typical Protection Conditions	Yield (%)	Typical Deprotection Conditions	Yield (%)	Reference(s)
Boc	(Boc)₂O, DMAP, MeCN	>95	TFA, DCM, 0 °C to RT	High	[2][13]
(Boc)₂O, NaH, DMF	>95	NaOMe (cat.), MeOH, RT	85-98	[9]
Ts (Tosyl)	TsCl, NaH, DMF	>90	Cs₂CO₃, THF/MeOH	High	[2]
TsCl, Pyridine	Variable	Mg, MeOH, reflux	70-95	[2]
SEM	SEM-Cl, NaH, DMF	>90	TBAF, THF	>90	[1][2]
HCl, EtOH	High	[1]
Pivaloyl	Pivaloyl Chloride, Pyridine	>80	LDA, THF, 40-45 °C	85-98	[1][14]
NaOMe, MeOH	19 (variable)	[14]

Table 2: Stability and Reactivity Profile

Protecting Group	Stable To	Labile To	Key Synthetic Feature
Boc	Base, Nucleophiles, Hydrogenolysis, Weak Acids	Strong Acids, Lewis Acids, Certain Basic (e.g., NaOMe/MeOH), Thermal	Directs C2-lithiation ; Mild acidic/basic/thermal removal
Ts (Tosyl)	Acid, Oxidation, Most Nucleophiles	Strong Bases (e.g., Cs₂CO₃), Reductive Cleavage (e.g., Mg/MeOH)	Very robust; Strong e⁻-withdrawing effect also directs C2-lithiation
SEM	Basic and Nucleophilic conditions, Hydrogenolysis	Fluoride Sources (TBAF), Strong Acids	Cleavage conditions are orthogonal to many other groups
Pivaloyl	Most standard conditions	Strong bases at high temp (LDA)	Steric bulk protects N-1 and influences C-2 reactivity

Experimental Protocols: A Practical Guide

The following protocols are designed to be self-validating, with explanations for key steps grounded in mechanistic understanding.

Protocol 1: N-Boc Protection of Indole

This procedure utilizes di-tert-butyl dicarbonate ((Boc)₂O) and 4-(dimethylamino)pyridine (DMAP) as a nucleophilic catalyst. This method is effective for a wide range of indoles.

Diagram: Boc Protection Workflow

Caption: General workflow for the N-protection of indole using Boc anhydride.

Methodology:

• Reaction Setup : To a solution of indole (1.0 eq) in acetonitrile (MeCN, ~0.2 M), add 4-(dimethylamino)pyridine (DMAP, 0.1 eq).

  • Causality: MeCN is a suitable polar aprotic solvent. DMAP acts as a nucleophilic catalyst, activating the (Boc)₂O by forming a more reactive N-acylated pyridinium intermediate, which is then attacked by the indole nitrogen.

• Reagent Addition : Add di-tert-butyl dicarbonate ((Boc)₂O, 1.1 eq) to the solution. The reaction is typically stirred at room temperature.

• Monitoring : Monitor the reaction progress by Thin Layer Chromatography (TLC). The N-Boc-indole product will be less polar than the starting indole.

• Workup : Once the reaction is complete (typically 1-4 hours), concentrate the mixture under reduced pressure. Dissolve the residue in a suitable organic solvent like ethyl acetate and wash sequentially with 1M HCl (to remove DMAP), saturated NaHCO₃ solution, and brine.

  • Causality: The acidic wash protonates the basic DMAP, rendering it water-soluble for easy removal.

• Purification : Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. The crude product is often pure enough for subsequent steps, but can be further purified by column chromatography on silica gel if necessary.

Protocol 2: C2-Lithiation and Quench of N-Boc-Indole

This protocol demonstrates the key advantage of Boc-protection: enabling functionalization at the C2 position.

Diagram: C2-Functionalization Workflow

Caption: Regioselective C2-functionalization of N-Boc-indole via directed lithiation.

Methodology:

• Reaction Setup : Dissolve N-Boc-indole (1.0 eq) in anhydrous tetrahydrofuran (THF, ~0.1 M) in a flame-dried flask under an inert atmosphere (e.g., Argon or Nitrogen). Cool the solution to -78 °C using a dry ice/acetone bath.

  • Causality: Anhydrous and inert conditions are critical to prevent quenching of the highly basic organolithium reagent and the resulting indole anion. Low temperature is required to prevent side reactions and ensure kinetic control of deprotonation.

• Lithiation : Add sec-butyllithium (s-BuLi, 1.1 eq, as a solution in cyclohexane) dropwise to the stirred solution. Maintain the temperature at -78 °C. The solution may change color upon formation of the anion. Stir for 1 hour.

  • Causality: s-BuLi is a strong, non-nucleophilic base ideal for deprotonating the C2 position, which is acidified by the N-Boc group. A slight excess ensures complete deprotonation.

• Electrophilic Quench : Add the desired electrophile (e.g., iodomethane, benzaldehyde, 1.2 eq) dropwise to the solution at -78 °C.

• Warming and Quenching : After stirring for an appropriate time (e.g., 1-3 hours) at -78 °C, slowly warm the reaction to room temperature. Quench the reaction by the careful addition of a saturated aqueous solution of NH₄Cl.

  • Causality: The aqueous quench protonates any remaining organolithium species and neutralizes the reaction mixture.

• Workup and Purification : Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the crude product by flash column chromatography on silica gel.

Conclusion: Strategic Implementation of Boc Protection

The N-Boc group is more than a simple placeholder; it is an active participant in synthetic strategy. Its primary advantages—facilitating regioselective C2-functionalization and offering a wide range of mild deprotection options—make it an exceptionally powerful tool for indole synthesis.[2][4] While more robust groups like tosyl may be preferable for syntheses involving harsh acidic steps, the versatility and strategic benefits of the Boc group often make it the superior choice for constructing complex, functionalized indole-containing targets. By understanding the comparative data and the causality behind the experimental protocols, researchers can leverage N-Boc protection to its full potential, streamlining synthetic routes and enabling the discovery of novel molecular architectures.

References

• A Comparative Analysis of Indole Protection Strategies: Yields and Methodologies. BenchChem.
• Application Notes and Protocols for N-Boc Deprotection of Bromoindoles. BenchChem.
• Deprotection of indoles under microwave assisted conditions using TFE and HFIP as solvents.
• Simple and Selective Removal of the t-Butyloxycarbonyl (Boc) Protecting Group on Indoles, Pyrroles, Indazoles, and Carbolines. Taylor & Francis Online.
• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development.
• BOC Protection and Deprotection. Hebei Boze Chemical Co., Ltd..
• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride.
• Synthesis of indoles. Organic Chemistry Portal.
• Diamine-free lithiation-trapping of N-Boc heterocycles using s-BuLi in THF. PubMed.
• Technical Support Center: N-Protection of Indole Deriv
• A Comparative Guide: Benzenesulfonyl (Bs) vs. Boc as Protecting Groups for the Indole Nitrogen. BenchChem.
• Boc Groups as Protectors and Directors for Ir-Catalyzed C–H Borylation of Heterocycles.
• Tale of Two Protecting Groups - Boc vs SEM - For Directed Lithiation and C-C Bond Formation on a Pyrrolopyridazinone Core.
• Synthesis, Properties, and Use of Nin-Boc-tryptophan Deriv
• Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base. University of Barcelona.
• Directed lithiation of simple aromatics and heterocycles for synthesis of substituted derivatives.
• An In-depth Technical Guide to Boc and Tosyl Protecting Groups in Organic Synthesis. BenchChem.

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Part 1: Classical Ring-Formation Strategies: The Fischer Indole Synthesis

An Expert's Guide to Alternative Synthetic Strategies for 3-Substituted-5-Nitroindoles

The 3-substituted-5-nitroindole scaffold is a cornerstone in medicinal chemistry and materials science. Its derivatives are pivotal intermediates in the synthesis of a wide array of biologically active molecules, including potential antitumor, antimicrobial, and anti-diabetic agents.[1][2] The strategic placement of the nitro group at the C5-position and a variable substituent at the C3-position makes this heterocyclic system a versatile building block for drug discovery professionals.[3][4]

The synthesis of these valuable compounds is not a one-size-fits-all endeavor. The optimal route depends critically on the desired C3-substituent, scale, cost considerations, and the available starting materials. This guide provides an in-depth comparison of viable synthetic methodologies, moving from classical ring-forming reactions to modern, high-efficiency catalytic systems and post-formation functionalization techniques. We will delve into the causality behind experimental choices, providing field-proven insights to aid researchers in navigating this complex synthetic landscape.

The Fischer indole synthesis, discovered in 1883, remains one of the most fundamental methods for constructing the indole nucleus.[5] This acid-catalyzed reaction involves the cyclization of an arylhydrazone, formed from the condensation of an arylhydrazine with an aldehyde or ketone.[5][6]

Mechanistic Rationale

The reaction proceeds through a cascade of equilibrium steps. The key transformation is a[7][7]-sigmatropic rearrangement of the protonated ene-hydrazine tautomer. This rearrangement establishes the crucial C-C bond at the eventual C3a-C7a position of the indole ring. Subsequent cyclization and elimination of ammonia under acidic conditions yield the final aromatic indole. Isotopic labeling studies have confirmed that the N1 nitrogen of the phenylhydrazine is incorporated into the indole ring.[5]

For the synthesis of 5-nitroindoles, the required precursor is a 4-nitrophenylhydrazone. The choice of catalyst is critical; Brønsted acids like polyphosphoric acid (PPA) or Lewis acids such as zinc chloride are commonly employed to drive the reaction.[5][8]

Caption: Mechanism of the Fischer Indole Synthesis.

Advantages and Limitations

The primary advantage of the Fischer synthesis is its reliance on readily accessible starting materials. However, the harsh acidic conditions and high temperatures required can limit its compatibility with sensitive functional groups.[8] Furthermore, the use of unsymmetrical ketones can lead to a mixture of regioisomeric products, complicating purification.

Representative Protocol: Synthesis of 3-Methyl-5-nitroindole[8]

• Hydrazone Formation: 4-Nitrophenylhydrazine is reacted with propionaldehyde in ethanol/acetic acid to precipitate the corresponding 4-nitrophenylhydrazone.

• Cyclization: The dried hydrazone is added to a mixture of toluene and 85% phosphoric acid.

• Heating: The mixture is stirred vigorously at 100°C for several hours.

• Workup and Purification: The organic layer is separated, washed, dried, and concentrated. The resulting solid is purified by recrystallization to yield 3-methyl-5-nitroindole. In a reported procedure, this method afforded the product in an 85% yield.[8]

Part 2: Modern Palladium-Catalyzed Annulation Methods

Transition-metal catalysis, particularly with palladium, has revolutionized indole synthesis, offering milder conditions and broader substrate scope compared to classical methods.

A. The Larock Indole Synthesis

The Larock indole synthesis is a powerful heteroannulation reaction that constructs the indole ring from an o-haloaniline and a disubstituted alkyne using a palladium catalyst.[9][10] For our target molecule, this would involve a 2-iodo-4-nitroaniline or a 2-bromo-4-nitroaniline.

The catalytic cycle begins with the oxidative addition of the o-haloaniline to a Pd(0) species. The alkyne then coordinates to the resulting Pd(II) complex and undergoes migratory insertion into the aryl-palladium bond. The final steps involve an intramolecular N-attack on the vinyl-palladium intermediate, followed by reductive elimination to regenerate the Pd(0) catalyst and release the indole product.[9] The choice of ligands and bases is crucial for achieving high yields and regioselectivity, especially with unsymmetrical alkynes.[9][10]

Caption: Catalytic Cycle of the Larock Indole Synthesis.

B. Microwave-Assisted Intramolecular Arene-Alkene Coupling

A highly efficient and regioselective route to 3-nitroindoles has been developed involving a palladium-catalyzed intramolecular coupling of N-aryl β-nitroenamines.[1][11] This modern approach capitalizes on the benefits of microwave-assisted synthesis to dramatically reduce reaction times and often improve yields.[1][12]

The synthesis begins with the formation of an N-aryl β-nitroenamine from an aniline (e.g., o-bromo-4-nitroaniline) and a nitro-alkene. This intermediate is then subjected to palladium-catalyzed cyclization. Microwave heating provides rapid and uniform energy transfer, leading to higher yields compared to conventional oil bath heating.[1] This method is particularly effective for constructing indoles with an electron-withdrawing group, like a nitro group, at the C3-position.[1][11]

Caption: Workflow for Microwave-Assisted Synthesis of 3-Nitroindoles.

• Precursor Synthesis: An o-bromoaniline is reacted with a β-nitroalkene to form the corresponding N-aryl β-nitroenamine.

• Reaction Setup: The enamine, a palladium catalyst (e.g., Pd(OAc)₂ or Pd(PPh₃)₄), a phosphine ligand, and a base (e.g., K₂CO₃) are combined in a suitable solvent (e.g., DMSO) in a microwave reaction vessel.

• Microwave Reaction: The sealed vessel is subjected to microwave irradiation at a set temperature (e.g., 150-180°C) for a short duration (e.g., 15-30 minutes).

• Workup and Purification: After cooling, the reaction mixture is diluted, extracted, and the product is isolated via column chromatography. Yields are reported to be in the moderate to good range.[1]

Part 3: Post-Formation Functionalization of the Indole Core

An alternative paradigm to building the substituted indole ring from acyclic precursors is to start with a pre-formed indole and introduce the required substituents. This is particularly relevant for introducing the C3-substituent onto a 5-nitroindole core.

A. Mannich Reaction followed by Nucleophilic Substitution

A classical and reliable method for introducing a side chain at the C3-position is the Mannich reaction. This route is particularly useful for synthesizing indole-3-acetonitrile derivatives, which are valuable precursors for tryptamines.[3]

The synthesis starts with commercially available 5-nitroindole. A Vilsmeier-Haack reaction can first be used to install a formyl group at the C3 position, yielding 5-nitroindole-3-carboxaldehyde.[3] This aldehyde is then subjected to a Mannich-type reaction with dimethylamine and a reducing agent (e.g., NaBH₄) to form the "gramine" intermediate, N,N-dimethyl-1-(5-nitro-1H-indol-3-yl)methanamine. The dimethylamino group is an excellent leaving group, allowing for subsequent nucleophilic substitution with a cyanide salt to furnish the final 2-(5-nitro-1H-indol-3-yl)acetonitrile product.[3]

Caption: Synthesis via the Mannich Reaction Pathway.

B. Modern Regioselective C3-Nitration

Direct nitration of the indole core has historically been challenging, often requiring harsh acidic conditions that can lead to low yields and polymerization.[4][13] However, recent advances have enabled highly regioselective nitration at the C3-position under mild, non-acidic, and metal-free conditions.[4][14]

This method utilizes trifluoroacetyl nitrate (CF₃COONO₂) as a potent electrophilic nitrating agent.[4] It is generated in situ from the metathesis of an ammonium nitrate salt and trifluoroacetic anhydride at low temperatures. This reagent readily reacts with electron-rich indoles at the C3-position. The protocol is compatible with a variety of substituents on the indole ring, including the C5-nitro group, providing direct access to 3,5-dinitroindole derivatives in good to excellent yields.[4][14]

This approach represents a significant advancement, offering a greener and more functional-group-tolerant alternative to classical nitration methods.[13][14]

Part 4: Comparative Analysis and Green Perspectives

The choice of synthetic route is a multi-faceted decision. The following table provides a comparative summary of the discussed methodologies.

Method	Synthetic Strategy	Key Precursors	Typical Conditions	Advantages	Disadvantages
Fischer Synthesis	Ring Formation	4-Nitrophenylhydrazine, Aldehyde/Ketone	Strong Acid (PPA), High Temp.	Inexpensive precursors	Harsh conditions, low functional group tolerance, potential regioisomers[6][8]
Larock Annulation	Ring Formation	o-Iodo-4-nitroaniline, Alkyne	Pd Catalyst, Base, 80-120°C	High versatility, good yields, milder than Fischer	Cost of Pd catalyst, requires specific halo-aniline precursors[9][10]
Microwave Coupling	Ring Formation	o-Bromo-4-nitroaniline, Nitroalkene	Pd Catalyst, Base, Microwave (150-180°C)	Very fast, high efficiency, good yields, regioselective[1][11]	Requires specialized microwave equipment, Pd catalyst cost
Mannich Route	C3-Functionalization	5-Nitroindole	Multi-step, mild to moderate conditions	Starts from common indole, good for specific side chains	Multi-step process, use of toxic reagents (e.g., cyanide)[3]
Modern C3-Nitration	C3-Functionalization	5-Nitroindole	Anhydride, Nitrate Salt, Low Temp.	Mild, metal-free, high regioselectivity, excellent yields	Requires pre-formed indole, sensitive to moisture[4][14]

Green Chemistry Considerations

The field is increasingly moving towards more sustainable practices.[15][16]

• Energy Efficiency: Microwave-assisted syntheses are significantly more energy-efficient than conventional heating methods due to rapid, localized heating and drastically reduced reaction times.[12]

• Atom Economy: Ring-formation reactions, particularly catalyzed annulations like the Larock synthesis, are generally more atom-economical than multi-step functionalization routes that may involve protecting groups or generate stoichiometric byproducts.

• Safer Reagents: The development of metal-free and non-acidic nitration protocols is a prime example of designing safer chemical processes, avoiding the hazards associated with concentrated nitric and sulfuric acids.[4][13]

• Alternative Solvents & Conditions: Emerging research focuses on using greener solvents like polyethylene glycol (PEG) or even solvent-free conditions, such as mechanochemistry (ball milling), to further reduce environmental impact.[15][16]

Conclusion

The synthesis of 3-substituted-5-nitroindoles can be approached through a variety of robust and well-documented methods.

• For constructing the core with simple alkyl or aryl C3-substituents from basic feedstocks, the Fischer Indole Synthesis remains a viable, albeit harsh, option.

• For greater complexity and functional group tolerance in a ring-forming strategy, modern palladium-catalyzed methods like the Larock annulation or microwave-assisted intramolecular coupling offer superior performance, speed, and efficiency.

• When the 5-nitroindole core is readily available, post-formation functionalization is a powerful alternative. The classical Mannich route is effective for specific side chains, while modern electrophilic nitration provides a mild and direct entry into 3,5-dinitroindoles.

Ultimately, the optimal strategy will be dictated by the specific molecular target and the resources available. By understanding the mechanistic underpinnings and practical limitations of each approach, researchers can make informed decisions to efficiently access these crucial chemical intermediates.

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• Wikipedia contributors. (2023). Larock indole synthesis. Wikipedia, The Free Encyclopedia. [Link]

• Taylor & Francis Online. (n.d.). AN IMPROVED FISCHER SYNTHESIS OF NITROINDOLES. 1,3-DIMETHYL-4-, 5- AND 6-NITROINDOLES. Organic Preparations and Procedures International. [Link]

• Wang, Y., et al. (2023). Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions. RSC Advances, 13(40), 28235-28239. [Link]

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• Bentham Science. (2020). Synthesis of Medicinally Important Indole Derivatives: A Review. Bentham Science. [Link]

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• RSC Publishing. (2020). Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. Royal Society of Chemistry. [Link]

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Spectroscopic validation of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate derivatives

An In-Depth Guide to the Spectroscopic Validation of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate and Its Derivatives

As the complexity of molecular scaffolds in drug discovery continues to grow, rigorous and unambiguous structural confirmation is paramount. This guide provides a comprehensive framework for the spectroscopic validation of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate, a key intermediate in the synthesis of various pharmacologically active compounds. We will delve into the nuances of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, comparing our target compound with a close structural analog, tert-Butyl 3-bromo-5-nitro-1H-indole-1-carboxylate, to highlight key spectroscopic differences and underscore the importance of multi-technique validation.

The Rationale for Multi-Modal Spectroscopic Analysis

Relying on a single analytical technique for structural elucidation is fraught with risk. Each method provides a unique piece of the structural puzzle. Proton and Carbon NMR (¹H and ¹³C NMR) reveal the electronic environment and connectivity of hydrogen and carbon atoms. Infrared spectroscopy identifies the functional groups present through their characteristic vibrational frequencies. High-resolution mass spectrometry provides an exact mass, allowing for the determination of the molecular formula and isotopic pattern confirmation. By integrating these techniques, we build a self-validating system that ensures the structural integrity of our synthesized compound.

Experimental Workflow for Spectroscopic Validation

The following diagram outlines the logical flow of experiments for the comprehensive spectroscopic validation of our target compound.

Caption: Workflow for the synthesis, purification, and spectroscopic validation of indole derivatives.

Comparative Spectroscopic Data

The following tables summarize the expected spectroscopic data for tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate and its bromo-analog. The rationale behind the expected shifts and frequencies is discussed in the subsequent sections.

Table 1: Comparative ¹H NMR Data (400 MHz, CDCl₃)

Assignment	tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate	tert-Butyl 3-bromo-5-nitro-1H-indole-1-carboxylate	Rationale for Difference
C(CH₃)₃	~1.70 ppm (s, 9H)	~1.69 ppm (s, 9H)	Negligible difference expected.
H-2	~7.95 ppm (s, 1H)	~7.80 ppm (s, 1H)	The more electronegative bromine deshields H-2 less than iodine.
H-4	~8.60 ppm (d, J=2.0 Hz, 1H)	~8.58 ppm (d, J=2.0 Hz, 1H)	Minor difference due to distant halogen.
H-6	~8.15 ppm (dd, J=9.2, 2.0 Hz, 1H)	~8.13 ppm (dd, J=9.2, 2.0 Hz, 1H)	Minor difference due to distant halogen.
H-7	~7.60 ppm (d, J=9.2 Hz, 1H)	~7.58 ppm (d, J=9.2 Hz, 1H)	Minor difference due to distant halogen.

Table 2: Comparative ¹³C NMR Data (100 MHz, CDCl₃)

Assignment	tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate	tert-Butyl 3-bromo-5-nitro-1H-indole-1-carboxylate	Rationale for Difference
C(CH₃)₃	~28.1 ppm	~28.0 ppm	Negligible difference.
C(CH₃)₃	~85.0 ppm	~84.8 ppm	Negligible difference.
C-3	~65.0 ppm	~95.0 ppm	Significant upfield shift for C-3 due to the heavy atom effect of iodine.
Aromatic Cs	~115-150 ppm	~115-150 ppm	Minor shifts expected for other carbons.

Table 3: Comparative IR and Mass Spectrometry Data

Technique	tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate	tert-Butyl 3-bromo-5-nitro-1H-indole-1-carboxylate	Rationale for Difference
IR (cm⁻¹)
C=O stretch	~1735	~1735	Identical functional group.
N-O stretch	~1520, ~1340	~1520, ~1340	Identical functional group.
HRMS (m/z)	[M+H]⁺ ~402.99	[M+H]⁺ ~355.03 (⁷⁹Br), ~357.03 (⁸¹Br)	Different molecular weight and isotopic pattern for Br vs. I.

Detailed Experimental Protocols

Protocol 1: NMR Spectroscopy

Objective: To determine the proton and carbon framework of the molecule.

Instrumentation: 400 MHz NMR Spectrometer

Procedure:

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• ¹H NMR Acquisition:

  • Acquire a one-dimensional proton spectrum with a 90° pulse angle.

  • Set the spectral width to cover a range of 0-10 ppm.

  • Use a relaxation delay of 2 seconds and acquire 16 scans.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled carbon spectrum.

  • Set the spectral width to cover a range of 0-200 ppm.

  • Use a relaxation delay of 5 seconds and acquire 1024 scans.

• Data Processing: Process the raw data using appropriate software (e.g., MestReNova, TopSpin). Apply Fourier transformation, phase correction, and baseline correction. Calibrate the spectra using the TMS peak at 0 ppm.

Causality Behind Experimental Choices:

• CDCl₃: It is a common solvent for non-polar to moderately polar organic compounds and has minimal overlapping signals in the proton spectrum.

• TMS: It is chemically inert and provides a sharp singlet at 0 ppm, serving as a reliable reference point for chemical shifts.

• Relaxation Delay: A sufficient relaxation delay is crucial for quantitative integration in ¹H NMR and for observing quaternary carbons in ¹³C NMR.

Protocol 2: Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify key functional groups.

Instrumentation: FT-IR Spectrometer with an Attenuated Total Reflectance (ATR) accessory.

Procedure:

• Background Scan: Record a background spectrum of the clean ATR crystal.

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

• Spectrum Acquisition: Acquire the spectrum over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. Co-add 32 scans to improve the signal-to-noise ratio.

• Data Analysis: Identify the characteristic absorption bands for the carbonyl (C=O) of the carbamate and the nitro (N-O) group.

Causality Behind Experimental Choices:

• ATR: This technique requires minimal sample preparation and is suitable for solid samples, providing high-quality spectra.

Protocol 3: High-Resolution Mass Spectrometry (HRMS)

Objective: To determine the exact mass and confirm the molecular formula.

Instrumentation: Electrospray Ionization Time-of-Flight (ESI-TOF) Mass Spectrometer.

Procedure:

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Infusion: Infuse the sample solution into the ESI source at a flow rate of 5-10 µL/min.

• Mass Spectrum Acquisition: Acquire the mass spectrum in positive ion mode over a mass range of m/z 100-1000.

• Data Analysis: Determine the monoisotopic mass of the protonated molecule [M+H]⁺. Use the instrument software to calculate the molecular formula based on the exact mass and compare the experimental isotopic pattern with the theoretical pattern.

Causality Behind Experimental Choices:

• ESI: It is a soft ionization technique that typically produces intact molecular ions, minimizing fragmentation and simplifying spectral interpretation.

• TOF Analyzer: It provides high mass accuracy, which is essential for unambiguous molecular formula determination.

Conclusion

The spectroscopic validation of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate is a clear-cut process when a systematic, multi-technique approach is employed. The combination of ¹H and ¹³C NMR, FT-IR, and HRMS provides orthogonal data that, when taken together, allows for the unambiguous confirmation of the chemical structure. The comparative analysis with its bromo-analog further strengthens the assignment by highlighting the predictable electronic and isotopic effects of the halogen substituent. This rigorous validation is a critical step in ensuring the quality and reliability of chemical intermediates used in research and drug development.

References

• Title: Introduction to NMR Spectroscopy Source: Bruker URL: [Link]

• Title: Infrared Spectroscopy Source: LibreTexts Chemistry URL: [Link]

• Title: High Resolution Mass Spectrometry Source: News-Medical.net URL: [Link]

• Title: Tetramethylsilane Source: Wikipedia URL: [Link]

• Title: Electrospray Ionization (ESI) Source: Michrom Bioresources URL: [Link]

A Senior Application Scientist's Guide to N-Protecting Groups for 3-Iodo-5-Nitroindole: A Comparative Analysis

The 3-iodo-5-nitroindole scaffold is a critical building block in medicinal chemistry and materials science, offering versatile handles for further functionalization, particularly through palladium-catalyzed cross-coupling reactions at the C3-position. However, the acidic N-H proton (pKa ≈ 16-17) can interfere with a multitude of reaction conditions, especially those involving organometallics, strong bases, or electrophilic reagents. The presence of two strong electron-withdrawing groups—nitro at C5 and iodo at C3—further increases the acidity of this proton and deactivates the indole ring, making the strategic selection of a nitrogen-protecting group a pivotal decision that dictates the success of a synthetic campaign.

This guide provides an in-depth, data-driven comparison of four distinct classes of protecting groups for the 3-iodo-5-nitroindole nitrogen: sulfonyl, carbamate, alkoxymethyl, and benzyl-type groups. We will delve into the causality behind experimental choices, provide validated protocols, and present quantitative data to empower researchers in making informed decisions for their specific synthetic challenges.

The Robust Workhorse: Benzenesulfonyl (Bs) Group

The benzenesulfonyl group is a sulfonamide-based protecting group characterized by its exceptional stability and strong electron-withdrawing nature.[1] This electronic effect further deactivates the indole ring towards unwanted electrophilic substitution but can facilitate deprotonation at the C2 position for targeted functionalization.[1]

Performance Analysis

The primary advantage of the Bs group is its remarkable stability across a wide pH range, rendering it inert to strongly acidic conditions (e.g., TFA used for Boc deprotection) and many nucleophilic and oxidative reagents. However, this robustness is also its main drawback, as cleavage often necessitates harsh reductive or strongly basic conditions that may not be compatible with sensitive functional groups.[1]

Experimental Protocols

Protection of 3-Iodo-5-nitroindole with Benzenesulfonyl Chloride

• To a stirred suspension of sodium hydride (NaH, 1.2 eq., 60% dispersion in mineral oil) in anhydrous N,N-dimethylformamide (DMF) at 0 °C, add 3-iodo-5-nitroindole (1.0 eq.) portionwise.

• Allow the mixture to stir at 0 °C for 30 minutes to ensure complete deprotonation of the indole nitrogen.

• Add benzenesulfonyl chloride (Bs-Cl, 1.1 eq.) dropwise to the reaction mixture.

• Let the reaction warm to room temperature and stir for 4-6 hours, monitoring by TLC.

• Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl).

• Extract the product with ethyl acetate (3x), wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield 1-(benzenesulfonyl)-3-iodo-5-nitroindole.

Causality Note: The use of a strong, non-nucleophilic base like NaH in an aprotic polar solvent like DMF is critical for quantitative deprotonation of the acidic indole N-H without competing side reactions.[2]

Deprotection of the Benzenesulfonyl Group

While several harsh methods exist, a milder, more modern approach utilizes cesium carbonate in a protic solvent, which is particularly effective for indoles bearing electron-withdrawing groups.[3]

• Dissolve 1-(benzenesulfonyl)-3-iodo-5-nitroindole (1.0 eq.) in a 2:1 mixture of THF and methanol.

• Add cesium carbonate (Cs₂CO₃, 3.0 eq.) to the solution.

• Stir the resulting mixture at room temperature. The electron-withdrawing nitro group is expected to facilitate this reaction, potentially requiring only 1-2 hours.[3] Monitor progress by TLC.

• Once the reaction is complete, concentrate the mixture under vacuum.

• Partition the residue between water and ethyl acetate.

• Extract the aqueous layer with ethyl acetate (2x), combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify by column chromatography to recover 3-iodo-5-nitroindole.

Workflow Visualization

Caption: Protection and Deprotection of 3-iodo-5-nitroindole using a Benzenesulfonyl group.

The Versatile Standard: tert-Butoxycarbonyl (Boc) Group

The tert-butoxycarbonyl (Boc) group is arguably the most common nitrogen protecting group in organic synthesis. As a carbamate, it is electron-withdrawing, which helps stabilize the indole ring, but it is most valued for its facile removal under acidic conditions.[1][4]

Performance Analysis

The Boc group offers an excellent balance of stability and reactivity. It is stable to most basic, reductive, and oxidative conditions, making it compatible with a wide array of synthetic transformations. Its key feature is its clean and typically high-yielding removal with acids like trifluoroacetic acid (TFA). This orthogonality with base-labile and reductively-cleaved groups is a significant strategic advantage.[1] However, its acid lability means it is unsuitable for any subsequent reaction steps requiring strong acid. For complex molecules with other acid-sensitive groups, deprotection can be challenging.[5]

Experimental Protocols

Boc Protection of 3-Iodo-5-nitroindole

• Dissolve 3-iodo-5-nitroindole (1.0 eq.) in anhydrous THF.

• Add di-tert-butyl dicarbonate (Boc₂O, 1.5 eq.) and 4-dimethylaminopyridine (DMAP, 0.1 eq.).

• Stir the reaction at room temperature for 2-4 hours, monitoring by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with 1M HCl, saturated aqueous sodium bicarbonate (NaHCO₃), and brine.

• Dry the organic layer over Na₂SO₄, concentrate, and purify by column chromatography to afford tert-butyl 3-iodo-5-nitroindole-1-carboxylate.

Causality Note: DMAP acts as a nucleophilic catalyst, activating the Boc₂O electrophile and accelerating the acylation of the indole nitrogen.

Deprotection of the Boc Group

• Dissolve tert-butyl 3-iodo-5-nitroindole-1-carboxylate (1.0 eq.) in dichloromethane (DCM).

• Add trifluoroacetic acid (TFA, 10-20 eq., or a 20-50% solution in DCM) at 0 °C.

• Stir the reaction at room temperature for 1-3 hours until TLC indicates complete consumption of the starting material.

• Concentrate the reaction mixture under reduced pressure.

• Neutralize the residue by the careful addition of saturated aqueous NaHCO₃.

• Extract the product with ethyl acetate (3x), wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate to yield the deprotected indole.

Alternative Mild Deprotection: For substrates sensitive to strong acids, using oxalyl chloride in methanol at room temperature provides an effective and mild alternative for N-Boc cleavage.[6]

Workflow Visualization

Caption: Protection and Deprotection of 3-iodo-5-nitroindole using a Boc group.

The Orthogonal Specialist: 2-(Trimethylsilyl)ethoxymethyl (SEM) Group

The SEM group is an alkoxymethyl ether known for its broad stability and unique deprotection mechanism. It is stable to a wide range of nucleophilic, basic, and mildly acidic conditions, offering a valuable orthogonal strategy to both acid-labile (Boc) and reduction-labile (Bn, Cbz) groups.[4]

Performance Analysis

SEM protection is an excellent choice for multi-step syntheses involving diverse reaction conditions. Its removal with fluoride ions (e.g., tetrabutylammonium fluoride, TBAF) is highly specific and occurs under mild, neutral conditions, preserving most other functional groups. The introduction of SEM-Cl is efficient, and the group's steric and electronic properties generally do not interfere with subsequent reactions.[7] A potential drawback is the cost of the SEM-Cl reagent compared to Boc₂O or Bs-Cl.

Experimental Protocols

SEM Protection of 3-Iodo-5-nitroindole

• Prepare a suspension of NaH (1.2 eq., 60% dispersion) in anhydrous DMF at 0 °C.

• Add a solution of 3-iodo-5-nitroindole (1.0 eq.) in DMF dropwise. Stir for 30 minutes at 0 °C.

• Add 2-(trimethylsilyl)ethoxymethyl chloride (SEM-Cl, 1.2 eq.) dropwise.[2]

• Allow the reaction to warm to room temperature and stir for 2-3 hours.

• Quench with saturated aqueous NH₄Cl and extract with ethyl acetate (3x).

• Wash the combined organic layers with water and brine, dry over Na₂SO₄, and concentrate.

• Purify by column chromatography to yield 1-(SEM)-3-iodo-5-nitroindole.

Deprotection of the SEM Group

• Dissolve 1-(SEM)-3-iodo-5-nitroindole (1.0 eq.) in anhydrous THF.

• Add a solution of tetrabutylammonium fluoride (TBAF, 2.0 eq., 1.0 M in THF).

• Heat the mixture to reflux (approx. 65 °C) for 2-4 hours, monitoring by TLC.

• Cool the reaction to room temperature and concentrate under vacuum.

• Partition the residue between water and ethyl acetate.

• Extract, wash the combined organic layers with brine, dry, and concentrate.

• Purify by column chromatography to recover the free indole.

Workflow Visualization

Caption: Protection and Deprotection of 3-iodo-5-nitroindole using a SEM group.

The Oxidatively-Cleaved Option: p-Methoxybenzyl (PMB) Group

Unlike the electron-withdrawing groups discussed above, the p-methoxybenzyl (PMB) group is a benzyl-type protecting group. Its removal under oxidative conditions, typically with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ), provides another valuable orthogonal deprotection strategy.[8][9]

Performance Analysis

The PMB group is stable to basic, nucleophilic, and some acidic conditions (though less stable than a standard benzyl group).[8] Its defining feature is the selective cleavage with DDQ, which proceeds via a charge-transfer complex facilitated by the electron-donating methoxy group.[9] This method is mild and highly selective, leaving most other protecting groups and functionalities intact. However, the substrate itself must be stable to the oxidative conditions, which could be a concern for electron-rich indoles, though the nitro-substitution on our target molecule mitigates this risk.

Experimental Protocols

PMB Protection of 3-Iodo-5-nitroindole

• Suspend NaH (1.2 eq., 60% dispersion) in anhydrous DMF at 0 °C.

• Add 3-iodo-5-nitroindole (1.0 eq.) and stir for 30 minutes.

• Add p-methoxybenzyl chloride (PMB-Cl, 1.1 eq.) and tetrabutylammonium iodide (TBAI, 0.1 eq.).

• Allow the reaction to warm to room temperature and stir for 3-5 hours.

• Quench with saturated aqueous NH₄Cl, extract with ethyl acetate, wash, dry, and concentrate.

• Purify by column chromatography to obtain 1-(PMB)-3-iodo-5-nitroindole.

Causality Note: Catalytic TBAI facilitates the reaction via an in situ Finkelstein reaction, converting the more stable PMB-Cl to the more reactive PMB-I, accelerating the Sₙ2 reaction.

Deprotection of the PMB Group

• Dissolve 1-(PMB)-3-iodo-5-nitroindole (1.0 eq.) in a mixture of DCM and water (e.g., 18:1 v/v).

• Add 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ, 1.5 eq.) portionwise at room temperature. The solution will typically turn dark.

• Stir for 1-3 hours, monitoring the reaction by TLC.

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃.

• Filter the mixture through a pad of Celite to remove solid byproducts.

• Separate the layers of the filtrate, and extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify by column chromatography to yield the deprotected indole.

Workflow Visualization

Caption: Protection and Deprotection of 3-iodo-5-nitroindole using a PMB group.

Quantitative Comparison and Strategic Selection

The optimal protecting group is entirely dependent on the planned synthetic route. The following table summarizes the key characteristics to guide this critical decision.

Protecting Group	Protection Conditions	Deprotection Conditions	Stability Profile	Key Advantage
Benzenesulfonyl (Bs)	NaH, Bs-Cl, DMF	Cs₂CO₃, MeOH/THF or Mg, MeOH	Very stable to acid, oxidation. Moderate stability to base.	Extreme robustness for harsh subsequent steps.
Boc	Boc₂O, DMAP, THF	TFA, DCM or HCl, Dioxane	Stable to base, reduction, oxidation. Labile to acid.	Ease of use and mild, reliable acidic cleavage.
SEM	NaH, SEM-Cl, DMF	TBAF, THF, reflux	Stable to base, nucleophiles, mild acid, redox conditions.	Excellent stability and unique fluoride-based deprotection.
PMB	NaH, PMB-Cl, DMF	DDQ, DCM/H₂O	Stable to base, reduction. Moderate stability to acid. Labile to oxidation.	Mild, selective oxidative removal.

Strategic Synopsis:

• For syntheses requiring strong acidic conditions: Choose Benzenesulfonyl (Bs) or SEM .

• For syntheses involving strong bases or organometallics where mild final deprotection is desired: Choose Boc .

• For complex, multi-step syntheses requiring maximum orthogonality: SEM is an outstanding choice due to its unique fluoride-mediated removal.

• When the substrate is sensitive to acidic, basic, and reductive conditions: PMB offers a valuable alternative with its mild, oxidative deprotection.

By carefully considering the stability, orthogonality, and ease of removal of these protecting groups, researchers can design more efficient and successful synthetic routes toward complex molecules derived from the versatile 3-iodo-5-nitroindole intermediate.

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• Caddick, S., et al. Deprotection of indoles under microwave assisted conditions using TFE and HFIP as solvents.

• Katritzky, A. R., et al. (2006). Regioselective protection at N-2 and derivatization at C-3 of indazoles. Journal of Organic Chemistry, 71(14), 5392-5. [Link]

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A Comparative Guide to Isotopic Labeling Studies: The Potential of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate as a Precursor for Late-Stage Labeling

For researchers, scientists, and drug development professionals, the precise introduction of isotopic labels into complex molecules is a cornerstone of modern medicinal chemistry. Isotopic labeling provides an unparalleled window into a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile, and is indispensable for mechanistic studies.[1][2] The indole scaffold is a privileged structure in a multitude of pharmaceuticals, making the regioselective isotopic labeling of indole-containing drugs a critical task. This guide provides an in-depth comparison of potential and established methods for isotopic labeling of indoles, with a special focus on the utility of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate as a versatile precursor for late-stage isotopic labeling.

The Strategic Advantage of Late-Stage Isotopic Labeling

Traditionally, the synthesis of isotopically labeled compounds involved the introduction of the label at an early stage, followed by a multi-step synthesis to the final product. This approach is often time-consuming and can lead to significant radioactive waste.[3][4] Late-stage labeling, the introduction of an isotope in the final or penultimate step of a synthesis, offers a more efficient and economical alternative.[1][2][3][4] This strategy is particularly advantageous in drug development, where rapid access to labeled candidates for preclinical and clinical studies is crucial.

tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate: A Precursor Poised for Late-Stage Labeling

While direct isotopic labeling studies utilizing tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate are not yet prevalent in the literature, its chemical architecture makes it an excellent candidate as a precursor for introducing isotopes at the C3-position of the indole ring in a late-stage fashion.

Synthesis and Isotopic Incorporation

The synthesis of this precursor can be envisioned through a two-step process starting from commercially available tert-butyl 1H-indole-1-carboxylate. The initial step involves the regioselective nitration at the C5-position, followed by iodination at the C3-position. An isotopic label (e.g., ¹³C, ¹⁴C) could be incorporated during the synthesis of the indole core itself, or more strategically, the iodo group at the C3-position can be leveraged for late-stage introduction of isotopes like deuterium (²H), tritium (³H), or carbon isotopes (¹¹C, ¹³C, ¹⁴C) via various cross-coupling reactions.

A plausible synthetic route is the nitration of N-Boc-indole followed by iodination. Specifically, tert-butyl 1H-indole-1-carboxylate can be nitrated to yield tert-butyl 5-nitro-1H-indole-1-carboxylate.[5] Subsequent iodination would furnish the target compound.

Comparative Analysis of Labeling Strategies

The utility of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate as a labeling precursor is best understood by comparing it with other established methods for C3-position labeling of indoles.

Method	Isotope Source	Position of Labeling	Key Advantages	Limitations
Palladium-Catalyzed Deuteration of 3-Iodoindole Precursor	D₂O, D₂ gas	C3	High isotopic incorporation, good functional group tolerance.	Requires a pre-functionalized iodo-precursor.
Gold-Catalyzed H/D Exchange	Deuterated solvents (e.g., D₂O, CD₃OD)	C3 (for unsubstituted indoles)	Direct C-H activation, mild conditions, high regioselectivity.	May not be suitable for all substituted indoles.
Suzuki Coupling	Isotopically labeled boronic esters	C3	Versatile for C-C bond formation, wide availability of labeled reagents.	Requires synthesis of the labeled boronic ester.
Stille Coupling	Isotopically labeled organostannanes	C3	Excellent functional group tolerance.	Toxicity of tin reagents is a major drawback.

In-Depth Look at a Promising Alternative: Gold-Catalyzed Hydrogen Isotope Exchange

A significant advancement in direct C-H activation for isotopic labeling is the use of gold(I) catalysis for hydrogen isotope exchange. This method allows for the direct and highly regioselective labeling of indoles at the C3-position using readily available deuterated solvents.

Experimental Protocol: Gold-Catalyzed C3-Deuteration of Indole

• To a solution of N-Boc-indole (1.0 equiv) in a mixture of CD₃OD and D₂O (9:1 v/v) is added a gold(I) catalyst such as JohnphosAu(I) complex (1 mol%).

• The reaction mixture is stirred at room temperature for 2-4 hours.

• Upon completion, the solvent is removed under reduced pressure.

• The residue is purified by column chromatography on silica gel to afford the C3-deuterated N-Boc-indole.

This method offers a direct and efficient way to label the C3 position without the need for prior functionalization, providing a valuable benchmark for comparison with precursor-based methods.

Proposed Isotopic Labeling via the 3-Iodoindole Precursor

The strategic value of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate lies in its potential for late-stage labeling through palladium-catalyzed reactions.

Experimental Protocol: Palladium-Catalyzed Deuteration

• To a solution of tert-butyl 3-iodo-5-nitro-1H-indole-1-carboxylate (1.0 equiv) in a suitable solvent (e.g., THF) is added a palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%) and a deuterium source such as D₂O with a reducing agent (e.g., sodium formate-d).[6]

• The reaction mixture is heated under an inert atmosphere until the starting material is consumed (monitored by TLC or LC-MS).

• The reaction is cooled to room temperature, and the solvent is removed in vacuo.

• The crude product is purified by column chromatography to yield the C3-deuterated product.

This approach allows for the introduction of the isotope at a very late stage, which is highly desirable in the synthesis of radiolabeled drug candidates.

Visualizing the Workflows

To better illustrate the discussed concepts, the following diagrams outline the synthetic and labeling workflows.

Caption: Proposed workflow for synthesis and late-stage labeling.

Caption: Simplified catalytic cycle for Pd-catalyzed deuteration.

Caption: Decision tree for selecting an indole labeling strategy.

Conclusion and Future Outlook

While direct experimental data on the use of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate in isotopic labeling is emerging, its structural features strongly suggest its potential as a valuable precursor for late-stage isotopic labeling of complex indole-containing molecules. The presence of the iodo group at the C3-position provides a handle for a variety of palladium-catalyzed reactions to introduce isotopes like deuterium, tritium, and carbon-13/14. The Boc protecting group ensures stability and solubility, while the nitro group can be a key pharmacophore or a handle for further functionalization.

In comparison to modern direct C-H activation methods like gold-catalyzed hydrogen isotope exchange, the precursor-based approach offers a complementary strategy, particularly when direct C-H activation is not feasible or regioselective. As the demand for efficiently labeled drug candidates continues to grow, the development and application of versatile precursors like tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate will undoubtedly play a crucial role in advancing drug discovery and development.

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• Guo, L., et al. (2019). Cascade alkylation and deuteration with aryl iodides via Pd/norbornene catalysis: an efficient method for the synthesis of congested deuterium-labeled arenes. Chemical Communications, 55(55), 8039-8042. [Link]

• Classical and Modern Methods for Carbon Isotope Labeling. (2025). An-Najah Staff. [Link]

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• Homogenous Palladium-Catalyzed Dehalogenative Deuteration and Tritiation of Aryl Halides with D2/T2 Gas. (2024). ChemRxiv. [Link]

• Late‐Stage Isotopic Carbon Labeling of Pharmaceutically Relevant Cyclic Ureas Directly from CO2. (2018). Angewandte Chemie International Edition, 57(34), 11059-11063. [Link]

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A Senior Application Scientist's Guide to Mechanistic Nuances in Cross-Coupling Reactions of 3-Iodoindoles

For Researchers, Scientists, and Drug Development Professionals

The indole scaffold is a cornerstone in medicinal chemistry and materials science. Its functionalization, particularly at the C3-position, is pivotal for modulating biological activity and material properties. Among the myriad of synthetic tools, palladium-catalyzed cross-coupling reactions have emerged as a robust and versatile strategy for forging new carbon-carbon and carbon-heteroatom bonds at this position, with 3-iodoindoles serving as a key precursor.

This guide provides an in-depth comparative analysis of the most prevalent cross-coupling reactions utilized for the functionalization of 3-iodoindoles: Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig amination. We will delve into the mechanistic underpinnings of each reaction, offering insights into the causal relationships behind experimental choices and providing a framework for reaction optimization.

The Central Role of Palladium Catalysis

At the heart of these transformations lies a palladium catalyst that cycles between Pd(0) and Pd(II) oxidation states. The general catalytic cycle, while having nuances for each specific reaction, typically involves three key steps:

• Oxidative Addition: The Pd(0) catalyst inserts into the carbon-iodine bond of the 3-iodoindole, forming a Pd(II) intermediate.

• Transmetalation (for Suzuki and Sonogashira) or Olefin Insertion (for Heck) or Amine Coordination/Deprotonation (for Buchwald-Hartwig): The coupling partner is introduced to the palladium center.

• Reductive Elimination: The newly formed C-C or C-N bond is created as the product is expelled from the palladium center, regenerating the active Pd(0) catalyst.

The choice of ligands, base, and solvent plays a critical role in the efficiency and selectivity of each of these steps and, consequently, the overall success of the reaction.

Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura reaction is a powerhouse for creating biaryl and vinyl-indole structures by coupling a boronic acid or ester with the 3-iodoindole.[1]

Mechanistic Rationale

The catalytic cycle begins with the oxidative addition of the 3-iodoindole to a Pd(0) complex. A crucial aspect of the Suzuki reaction is the activation of the organoboron reagent by a base.[2] This activation forms a more nucleophilic boronate species, which then undergoes transmetalation with the Pd(II)-indole complex.[2] The final step is reductive elimination to yield the 3-aryl or 3-vinyl indole and regenerate the Pd(0) catalyst.[3] The choice of a suitable base is critical and is often dependent on the solvent system used.[4]

Caption: Catalytic Cycle of the Suzuki-Miyaura Coupling.

Comparative Performance and Experimental Data

The Suzuki-Miyaura coupling is highly favored for its mild reaction conditions, broad functional group tolerance, and the commercial availability of a vast array of boronic acids. The inorganic byproducts are also generally non-toxic and easily removed.

Catalyst / Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Pd(dppf)Cl₂	K₂CO₃	DME	80	12	85-95	[5]
Pd₂(dba)₃ / XPhos	K₃PO₄	Dioxane/H₂O	100	15-20	91-99	[6]
Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	80	16	75-90	[7]

Heck Reaction: Vinylation of the Indole Core

The Heck reaction provides a direct method for the synthesis of 3-vinylindoles by coupling 3-iodoindoles with alkenes.[8]

Mechanistic Rationale

The reaction initiates with the oxidative addition of the 3-iodoindole to a Pd(0) catalyst.[9] The resulting Pd(II) complex then coordinates to the alkene. This is followed by migratory insertion of the alkene into the indole-palladium bond. A subsequent β-hydride elimination generates the vinylated indole product and a palladium-hydride species. The final step is the regeneration of the Pd(0) catalyst by a base, which removes the hydridic proton.[9] The regioselectivity of the alkene insertion is a key consideration in the Heck reaction.[10]

Caption: Catalytic Cycle of the Heck Reaction.

Comparative Performance and Experimental Data

The Heck reaction is a powerful tool for C-C bond formation, particularly for the synthesis of styrenyl and acryloyl indoles. A key advantage is the use of readily available alkenes as coupling partners. However, controlling the regioselectivity and stereoselectivity of the double bond in the product can sometimes be challenging.

Catalyst / Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Pd(OAc)₂ / PPh₃	Et₃N	DMF	100	24	64	[11]
Pd(OAc)₂	K₂CO₃	DMA	130-140	40	56-94	[10]
PdCl₂(PPh₃)₂	Et₃N	DMF	80	12	70-85	[7]

Sonogashira Coupling: Introducing Alkynyl Functionality

The Sonogashira coupling is the premier method for the synthesis of 3-alkynylindoles, which are valuable intermediates in organic synthesis and building blocks for functional materials.[2] This reaction involves the coupling of a terminal alkyne with a 3-iodoindole.[2]

Mechanistic Rationale

The generally accepted mechanism involves two interconnected catalytic cycles: a palladium cycle and a copper cycle.[12] The palladium cycle mirrors that of other cross-coupling reactions, starting with oxidative addition. The copper cycle involves the formation of a copper(I) acetylide species, which is more reactive towards transmetalation than the terminal alkyne itself.[12] This copper acetylide then transmetalates with the Pd(II)-indole complex. Reductive elimination from the resulting dialkynylpalladium(II) complex affords the 3-alkynylindole and regenerates the Pd(0) catalyst.[13] Copper-free Sonogashira protocols have also been developed.[14]

Caption: Catalytic Cycles of the Sonogashira Coupling.

Comparative Performance and Experimental Data

The Sonogashira coupling is highly efficient for the formation of C(sp²)-C(sp) bonds and generally proceeds under mild conditions.[2] A common side reaction is the homocoupling of the terminal alkyne (Glaser coupling), which can be minimized by careful control of reaction conditions.

Catalyst / Co-catalyst / Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
PdCl₂(PPh₃)₂ / CuI	Et₃N	DMF	RT	5-24	92	[11][15]
Pd(PPh₃)₄ / CuI	Et₃N	DMF	60	4	80-95	[16]
Pd(OAc)₂ / PPh₃ / CuI	Et₃N	Toluene	50	6	88	[7]

Buchwald-Hartwig Amination: Constructing C-N Bonds

For the synthesis of 3-aminoindoles, the Buchwald-Hartwig amination stands out as a powerful and general method for the formation of C-N bonds.[17]

Mechanistic Rationale

The catalytic cycle for the Buchwald-Hartwig amination involves the oxidative addition of the 3-iodoindole to a Pd(0) complex.[18] The resulting Pd(II) complex then coordinates to the amine. Deprotonation of the coordinated amine by a base generates a palladium-amido complex. The final step is reductive elimination, which forms the C-N bond and regenerates the Pd(0) catalyst.[18] The choice of ligand is particularly crucial in this reaction, with bulky, electron-rich phosphine ligands often being the most effective.[3]

Caption: Catalytic Cycle of the Buchwald-Hartwig Amination.

Comparative Performance and Experimental Data

The Buchwald-Hartwig amination has a broad scope with respect to both the amine and the aryl halide coupling partners.[17] It is tolerant of a wide range of functional groups. However, the use of strong bases such as sodium tert-butoxide can sometimes limit the compatibility with base-sensitive functional groups.[18]

Catalyst / Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Pd₂(dba)₃ / BINAP	NaOtBu	Toluene	80	18	70-90	[3]
Pd(OAc)₂ / Xantphos	DBU	Toluene	100	24	88	[19]
[Pd(cinnamyl)Cl]₂ / DavePhos	DBU	Toluene	100	24	85	[19]

Comparative Analysis and Experimental Protocols

Objective Comparison

Reaction	Bond Formed	Key Advantages	Potential Challenges
Suzuki-Miyaura	C(sp²)-C(sp²)	Mild conditions, high functional group tolerance, vast array of commercially available boronic acids, non-toxic byproducts.	Potential for protodeboronation of the boronic acid.
Heck	C(sp²)-C(sp²) (vinyl)	Utilizes readily available alkenes, atom-economical.	Control of regioselectivity and stereoselectivity can be difficult.
Sonogashira	C(sp²)-C(sp)	Highly efficient for alkynylation, mild conditions.	Homocoupling of the terminal alkyne can be a significant side reaction.
Buchwald-Hartwig	C(sp²)-N	Broad scope for amines, high functional group tolerance.	Often requires strong bases which can be incompatible with sensitive functional groups.

Experimental Workflow: A General Protocol

Caption: General Experimental Workflow for Cross-Coupling Reactions.

Detailed Protocol: Suzuki-Miyaura Coupling of 3-Iodoindole with Phenylboronic Acid

• Reaction Setup: To a flame-dried Schlenk flask is added 3-iodoindole (1.0 equiv), phenylboronic acid (1.2 equiv), and potassium carbonate (2.0 equiv). The flask is evacuated and backfilled with argon three times.

• Catalyst and Solvent Addition: Palladium(II) acetate (0.02 equiv) and triphenylphosphine (0.08 equiv) are added, and the flask is again evacuated and backfilled with argon. Degassed toluene (5 mL/mmol of 3-iodoindole) and water (1 mL/mmol of 3-iodoindole) are then added via syringe.

• Reaction: The reaction mixture is heated to 80 °C and stirred vigorously for 12 hours.

• Work-up: After cooling to room temperature, the reaction mixture is diluted with ethyl acetate and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel to afford the desired 3-phenylindole.

Conclusion

The choice of cross-coupling reaction for the functionalization of 3-iodoindoles is dictated by the desired bond formation and the nature of the substrates. The Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig reactions each offer a unique and powerful avenue for the synthesis of a diverse array of 3-substituted indoles. A thorough understanding of the underlying mechanisms of these reactions is paramount for rational catalyst and ligand selection, reaction optimization, and troubleshooting. This guide provides a foundation for researchers to navigate the intricacies of these transformative reactions and to accelerate the discovery and development of novel indole-containing molecules.

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• Andrade, Z., & Pinho e Melo, T. M. (2018). Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. Molecules, 23(10), 2673. [Link]

• Valente, C., & Perez, V. (2020). Advances in Cross-Coupling Reactions. Molecules, 25(19), 4549. [Link]

• Yue, D., Yao, T., & Larock, R. C. (2006). Synthesis of 3-Iodoindoles by the Pd/Cu-Catalyzed Coupling of N,N-Dialkyl-2-iodoanilines and Terminal Acetylenes, Followed by Electrophilic Cyclization. The Journal of Organic Chemistry, 71(1), 62–69. [Link]

• Zhang, B., et al. (2020). Oxidative Dearomative Cross-Dehydrogenative Coupling of Indoles with Diverse C-H Nucleophiles: Efficient Approach to 2,2-Disubstituted Indolin-3-ones. Molecules, 25(2), 419. [Link]

• Bercot, E. A., & Rovis, T. (2014). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 136(32), 11239–11248. [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate: A Guide for Laboratory Professionals

The responsible management of chemical reagents is a cornerstone of safe and ethical research. This guide provides a detailed framework for the proper disposal of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate (CAS No. 914349-32-9), a compound characterized by its halogenated and nitrated indole structure. Adherence to these procedures is critical not only for regulatory compliance but also for the protection of personnel and the environment.

The molecular structure of this compound, featuring both an iodo group and a nitro group, necessitates a cautious and informed approach to its disposal. Halogenated organic compounds are often subject to specific waste regulations due to their potential for environmental persistence, while nitroaromatic compounds can present toxicity and reactivity hazards.[1][2]

Hazard Identification and Risk Assessment

Before handling waste, a thorough understanding of the compound's potential hazards is essential. While a specific, comprehensive Safety Data Sheet (SDS) for this exact molecule is not widely available, we can infer its primary hazards from its functional groups and data on similar structures.

• Halogenated Organic Compound: The presence of iodine classifies this as a halogenated organic compound.[3] Such compounds are typically designated for incineration at high temperatures to prevent the formation of persistent environmental pollutants.[4] Mixing halogenated waste with non-halogenated solvent waste is strongly discouraged, as it complicates the disposal process and significantly increases costs.[4]

• Nitroaromatic Compound: Nitroaromatic compounds are recognized as a class of chemicals with potential for toxicity and environmental contamination.[1][2] The nitro group makes the aromatic ring electron-deficient and can render the compound resistant to natural degradation.[2]

• General Irritant: Structurally related indole derivatives are often classified as irritants, causing skin, eye, and respiratory irritation.[5][6][7] It is prudent to assume this compound shares these properties.

Based on these characteristics, waste containing tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate must be treated as hazardous.

Personal Protective Equipment (PPE)

When handling this compound for disposal, a stringent PPE protocol is mandatory to minimize exposure.

PPE Component	Specification	Rationale
Gloves	Chemically resistant nitrile gloves.	Protects against skin contact and potential irritation.
Eye Protection	Chemical safety goggles and a face shield.	Prevents splashes from reaching the eyes and face.
Lab Coat	Standard laboratory coat.	Protects clothing and skin from contamination.
Respiratory	Use within a certified chemical fume hood.	Prevents inhalation of any dust or aerosols.

Waste Segregation: The Critical First Step

Proper segregation is the most critical aspect of chemical waste management. It ensures safety, compliance, and cost-effective disposal.

DO NOT dispose of this chemical down the drain or in regular trash.

All waste streams containing tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate must be collected in a dedicated, properly labeled hazardous waste container. The primary waste stream for this compound is "Halogenated Organic Waste." [3][4][8]

The decision-making process for segregating this waste is outlined in the diagram below.

Disposal decision workflow for generated waste.

Step-by-Step Disposal Procedures

A. Disposal of Residual Solid Compound

• Work Area: Conduct all operations within a certified chemical fume hood.

• Decontamination: Scrape any remaining solid from spatulas or glassware into the designated "Solid Halogenated Organic Waste" container.

• Rinsing: Rinse the emptied container or glassware with a minimal amount of a suitable organic solvent (e.g., acetone, ethyl acetate).

• Collection: Transfer the rinsate into the "Liquid Halogenated Organic Waste" container. This ensures the complete capture of the hazardous material.

B. Disposal of Contaminated Labware

• Segregation: Items such as used gloves, weighing papers, and pipette tips that are contaminated with the compound should be collected separately.

• Collection: Place these items into a designated, clearly labeled container for solid hazardous waste destined for incineration. This is often a plastic-lined cardboard box or a dedicated solid waste tub. Do not mix with liquid waste.

C. Disposal of Solutions

• Direct Transfer: Carefully pour solutions containing the compound directly into a "Liquid Halogenated Organic Waste" container.[8]

• Container Material: Use only approved waste containers, typically made of high-density polyethylene (HDPE), provided by your institution's Environmental Health and Safety (EHS) department.[9]

• Headspace: Do not overfill the container. Leave at least 10% of the volume as headspace to allow for vapor expansion.

• Closure: Ensure the container cap is securely tightened when not in use to prevent spills and fugitive emissions.[8][10]

Regulatory Framework

The disposal of this chemical waste is governed by federal and local regulations. In the United States, the Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA).[11][12] As a generator of hazardous waste, your laboratory is the first link in the "cradle to grave" management system and is responsible for ensuring the waste is properly identified and managed.[12][13]

Because this compound contains iodine, it falls under the category of Halogenated Organic Compounds (HOCs), which have specific land disposal restrictions.[14]

Always consult with your institution's EHS department. They will provide specific guidance, waste container labels, and arrange for pickup by a certified hazardous waste transporter.

Spill Management

In the event of a spill, immediate and appropriate action is required.

• Alert Personnel: Notify others in the immediate area.

• Evacuate: If the spill is large or outside of a fume hood, evacuate the area.

• PPE: Don appropriate PPE before attempting cleanup.

• Containment: For solid spills, gently cover with an absorbent material to prevent aerosolization. For liquid spills, surround the area with a spill absorbent sock or pads.

• Cleanup: Carefully collect the spilled material and absorbent using chemically resistant tools. Place all cleanup materials into the designated halogenated waste container.

• Decontaminate: Clean the spill area thoroughly with soap and water.

• Report: Report the incident to your laboratory supervisor and EHS department.

By adhering to this structured and scientifically-grounded disposal plan, researchers can ensure the safe and compliant management of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate waste, upholding the principles of laboratory safety and environmental stewardship.

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A Comprehensive Guide to the Safe Handling of tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate

For researchers at the forefront of pharmaceutical development and complex organic synthesis, the introduction of novel reagents is a constant. Among these, tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate, a key building block, requires meticulous handling to ensure both the integrity of the experimental outcome and, most importantly, the safety of laboratory personnel. This guide provides an in-depth, procedural framework for the safe handling, use, and disposal of this compound, moving beyond mere compliance to foster a deeply ingrained culture of safety and precision.

Understanding the Hazard Landscape

Tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate is a solid, often a white to light brown powder, with a molecular weight of 388.16 g/mol .[1] While a comprehensive toxicological profile is not widely published, the compound's structure, featuring an iodinated and nitrated indole core, points to several potential hazards. Supplier information classifies it as an irritant.[1] Furthermore, analogs of this compound are flagged with GHS hazard statements H302 (Harmful if swallowed) and H317 (May cause an allergic skin reaction), necessitating a cautious approach.[2] The nitroaromatic functionality also raises concerns about potential thermal instability and the release of toxic decomposition products, such as oxides of nitrogen, upon heating.

The following table summarizes the key known properties and hazards:

Property	Value/Information	Source(s)
Chemical Name	tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate	[1]
CAS Number	914349-32-9	[1][3]
Physical Form	White to light brown powder/solid	[1]
Molecular Formula	C13H13IN2O4	[1][3]
Molecular Weight	388.16	[1]
Known Hazards	Irritant	[1]
Analog Hazards	Harmful if swallowed, May cause an allergic skin reaction	[2]
Storage	2-8°C, protect from light	[1]

Core Directive: A Multi-Layered Approach to Safety

The safe handling of any chemical, particularly a powdered substance with irritant properties, hinges on a multi-layered defense strategy. This involves a combination of engineering controls, administrative procedures, and, as the final and crucial barrier, Personal Protective Equipment (PPE).

Engineering Controls: The First Line of Defense

Engineering controls are designed to remove the hazard at the source, thereby minimizing direct contact with the operator. For tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate, the following are paramount:

• Chemical Fume Hood: All weighing and handling of the solid compound must be conducted within a certified chemical fume hood. This is critical to prevent the inhalation of fine particulates.

• Ventilated Enclosures: For larger scale operations, a ventilated balance enclosure or a powder containment hood provides an additional layer of protection during weighing and transfer.

• Localized Exhaust Ventilation: If the experimental setup is outside a fume hood (e.g., a large reactor), ensure localized exhaust ventilation is in place to capture any potential dust or fumes at the point of generation.

Administrative Controls: Safe Work Practices

Administrative controls are the established procedures and policies that guide safe work habits. These are as critical as any physical barrier:

• Designated Work Areas: All work with this compound should be restricted to a designated and clearly marked area of the laboratory.

• Standard Operating Procedures (SOPs): A detailed, written SOP for the handling of this compound should be available to all personnel. This SOP should include step-by-step instructions for all procedures, from receipt of the material to its final disposal.

• Training: All personnel must be trained on the specific hazards of this compound and the procedures outlined in the SOP before they are permitted to handle it.

Personal Protective Equipment (PPE): The Essential Final Barrier

PPE is the last line of defense and must be selected based on a thorough risk assessment of the specific tasks being performed. The following PPE is mandatory when handling tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate.

Given that the compound is a powder and a potential irritant, respiratory protection is non-negotiable, especially during weighing and transfer operations where the risk of aerosolization is highest.

• Recommendation: A NIOSH-approved N95 respirator is the minimum requirement for handling small quantities in a well-ventilated area. For larger quantities or in situations where ventilation is suboptimal, a half-mask or full-face respirator with P100 cartridges should be used.

Protecting the eyes from dust particles is critical.

• Recommendation: Chemical splash goggles are mandatory. A face shield should be worn over the goggles, particularly when there is a risk of splashing or when handling larger quantities.

Preventing skin contact is crucial to avoid irritation and potential sensitization.

• Gloves: Nitrile gloves are a suitable choice for incidental contact. However, it is important to note that aromatic and halogenated hydrocarbons can degrade nitrile gloves.[4] Therefore, for prolonged handling or in the event of a spill, double-gloving with a heavier-duty glove, such as butyl rubber, over the nitrile glove is recommended. Always inspect gloves for any signs of degradation before and during use.

• Lab Coat: A flame-resistant lab coat that is fully buttoned is required.

• Coveralls: For larger-scale operations, disposable coveralls (e.g., Tyvek) should be worn over personal clothing.

• Recommendation: Closed-toe shoes, preferably made of a chemically resistant material, are mandatory in the laboratory at all times.

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE:

Caption: A workflow diagram for selecting appropriate PPE based on the handling task.

Operational Plan: From Receipt to Reaction

A systematic approach to handling ensures safety at every step.

Receiving and Storage

• Inspect: Upon receipt, inspect the container for any damage or leaks.

• Label: Ensure the container is clearly labeled with the chemical name, CAS number, and hazard warnings.

• Store: Store the compound in a cool, dry, and dark place, as recommended at 2-8°C and protected from light.[1] Keep it in a designated, well-ventilated area away from incompatible materials.

Weighing and Transfer

• Prepare: Before handling, ensure the chemical fume hood is functioning correctly and the work area is clean and uncluttered.

• Don PPE: Put on all required PPE as outlined above.

• Weigh: Carefully weigh the required amount of the compound in a tared, sealed container within the fume hood. Use a spatula and avoid creating dust.

• Transfer: If transferring to a reaction vessel, do so carefully to minimize the generation of airborne particles.

In-Reaction Handling

• Closed System: Whenever possible, conduct reactions in a closed system to prevent the release of any vapors or aerosols.

• Temperature Control: Be mindful of the reaction temperature. The thermal decomposition of nitroaromatic compounds can be exothermic and release toxic gases.[5]

Disposal Plan: Responsible End-of-Life Management

Proper disposal is a critical component of the chemical lifecycle. As a halogenated and nitroaromatic compound, tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate requires specific disposal procedures.

Waste Segregation

• Solid Waste: All solid waste contaminated with this compound (e.g., weighing paper, contaminated gloves, disposable coveralls) should be collected in a designated, labeled hazardous waste container.

• Liquid Waste: Any solutions containing this compound should be collected in a designated, labeled halogenated organic waste container. Do not mix with non-halogenated waste.

The following diagram outlines the logical flow for waste segregation:

Caption: A logical flow diagram for the proper segregation and disposal of waste.

Decontamination

• Surfaces: All surfaces that may have come into contact with the compound should be decontaminated with a suitable solvent (e.g., ethanol or acetone) followed by soap and water. All cleaning materials should be disposed of as solid hazardous waste.

• Glassware: Glassware should be rinsed with a suitable solvent, with the rinsate collected as halogenated organic waste, before being washed normally.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

Emergency Situation	Procedure
Skin Contact	Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.
Eye Contact	Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.
Inhalation	Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.
Spill	Evacuate the immediate area. If the spill is small and you are trained to do so, contain the spill with an inert absorbent material and place it in a sealed, labeled hazardous waste container. For large spills, evacuate the laboratory and contact your institution's emergency response team.

By adhering to these comprehensive guidelines, researchers can confidently and safely utilize tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate in their vital work, ensuring a secure environment for discovery.

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